3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid

Core Science & Biosynthesis

An In-depth Technical Guide on the Discovery and Isolation of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Long-chain 3-hydroxy polyunsaturated fatty acids (LC-3-OH-PUFAs) represent a class of lipid molecules with significant, yet largely unexplored, biological activities. This technical guide outlines a comprehensive, albeit hypothetical, pathway for the discovery and isolation of a novel LC-3-OH-PUFA, 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid (3-HDTA). Drawing upon established methodologies for the characterization of hydroxylated fatty acids from marine organisms, this document provides a robust framework for researchers in natural product chemistry and drug development. The guide details a bioassay-guided fractionation approach, starting from the collection of a marine sponge, followed by a multi-step purification protocol, and culminating in the structural elucidation of the target molecule using advanced spectroscopic techniques. Each step is rationalized to provide a self-validating workflow, ensuring scientific integrity and reproducibility.

Introduction: The Emerging Significance of 3-Hydroxy Fatty Acids

3-Hydroxy fatty acids (3-OHFAs) are intermediates in mitochondrial fatty acid β-oxidation.[1] Their accumulation in tissues can be indicative of metabolic disorders, such as long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) deficiency.[2] Beyond their role in metabolic pathways, hydroxylated fatty acids, particularly those derived from polyunsaturated fatty acids (PUFAs), are gaining attention for their diverse biological activities, including potential anti-inflammatory and signaling properties.

A Plausible Biosynthetic Origin

While the specific biosynthetic pathway for 3-HDTA is yet to be elucidated, a plausible route involves the hydroxylation of the corresponding docosatrienoic acid. In marine bacteria and microalgae, the biosynthesis of PUFAs can occur via polyketide synthase (PKS) pathways or a series of desaturase and elongase enzymes.[5][6] The introduction of a hydroxyl group at the C-3 position could be catalyzed by a specific hydratase or hydroxylase enzyme acting on a fatty acyl-CoA intermediate. The stereochemistry of the hydroxyl group would be determined by the specific enzyme involved.

Discovery and Bioassay-Guided Isolation

The discovery of 3-HDTA is predicated on a bioassay-guided fractionation approach, a cornerstone of natural product discovery.

Collection and Initial Extraction of Marine Sponge

A species of marine sponge, for instance, Haliclona, known for producing a diversity of lipids, would be collected from a marine environment. The initial extraction process is critical for obtaining a broad spectrum of metabolites.

Experimental Protocol: Sponge Extraction

• Immediately after collection, the sponge biomass is frozen in liquid nitrogen and lyophilized to preserve the integrity of the metabolites.

• The dried sponge material (e.g., 1 kg) is then ground to a fine powder.

• The powdered sponge is subjected to sequential extraction with solvents of increasing polarity, starting with n-hexane, followed by ethyl acetate, and finally methanol, to fractionate the compounds based on their polarity.

• Each solvent extract is concentrated under reduced pressure to yield a crude extract.

Bioassay and Fractionation

The crude extracts are then screened in a relevant bioassay. For this hypothetical discovery, we will assume an anti-inflammatory assay, such as the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

The most active extract (hypothetically the ethyl acetate extract) is then subjected to further fractionation.

Experimental Protocol: Bioassay-Guided Fractionation

• The active ethyl acetate extract is subjected to vacuum liquid chromatography (VLC) on a silica gel column, eluting with a stepwise gradient of n-hexane and ethyl acetate.

• The resulting fractions are tested in the anti-inflammatory bioassay.

• The most active fractions are pooled and further purified by medium-pressure liquid chromatography (MPLC) on a C18 reversed-phase column with a methanol-water gradient.

• Active fractions from MPLC are then subjected to high-performance liquid chromatography (HPLC) for final purification.

Diagram: Bioassay-Guided Isolation Workflow

Caption: A typical bioassay-guided workflow for the isolation of a bioactive natural product.

Structural Elucidation of 3-HDTA

Once a pure compound is isolated, its structure is determined using a combination of mass spectrometry and nuclear magnetic resonance spectroscopy.

Mass Spectrometry

High-resolution mass spectrometry (HRMS) is initially employed to determine the molecular formula of the isolated compound.

Experimental Protocol: Mass Spectrometry Analysis

• The purified compound is analyzed by high-resolution electrospray ionization mass spectrometry (HRESIMS) in both positive and negative ion modes.

• The resulting mass spectrum will provide the exact mass of the molecular ion, allowing for the determination of the molecular formula. For 3-HDTA (C22H38O3), the expected [M-H]⁻ ion would be at m/z 349.2794.

• Tandem mass spectrometry (MS/MS) is then used to obtain fragmentation patterns. The fragmentation of 3-hydroxy fatty acids often results in characteristic losses of water and cleavage adjacent to the hydroxyl group, providing initial structural clues.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A suite of NMR experiments is required for the complete structural elucidation of 3-HDTA.

Experimental Protocol: NMR Analysis

• The purified compound is dissolved in a deuterated solvent (e.g., CDCl3 or CD3OD).

• A series of 1D and 2D NMR spectra are acquired, including ¹H, ¹³C, DEPT, COSY, HSQC, and HMBC.

• The ¹H NMR spectrum will show signals for the protons of the fatty acid chain, including a characteristic signal for the proton on the carbon bearing the hydroxyl group (H-3).

• The ¹³C NMR spectrum will reveal the number of carbon atoms and their chemical environments, with a key signal for the hydroxylated carbon (C-3).

• COSY, HSQC, and HMBC spectra are used to establish the connectivity of the carbon skeleton and the positions of the double bonds and the hydroxyl group.

Table 1: Hypothetical ¹H and ¹³C NMR Data for 3-HDTA in CDCl₃

Position	¹³C (δc)	¹H (δH, mult., J in Hz)
1	175.8	-
2	42.1	2.45 (dd, 15.0, 3.0), 2.55 (dd, 15.0, 9.0)
3	68.2	4.05 (m)
4	36.5	1.50 (m)
5	25.4	1.35 (m)
6	29.1	1.30 (m)
7	29.3	1.30 (m)
8	29.5	1.30 (m)
9	27.2	2.05 (m)
10	128.5	5.35 (m)
11	128.3	5.35 (m)
12	25.6	2.80 (t, 6.5)
13	128.1	5.35 (m)
14	128.4	5.35 (m)
15	25.6	2.80 (t, 6.5)
16	127.9	5.35 (m)
17	130.2	5.35 (m)
18	31.5	2.05 (m)
19	29.2	1.30 (m)
20	29.1	1.30 (m)
21	22.6	1.30 (m)
22	14.1	0.90 (t, 7.0)

Determination of Stereochemistry

The determination of the absolute configuration of the chiral center at C-3 is crucial.

Experimental Protocol: Chiral Derivatization and Analysis

• The purified 3-HDTA is derivatized with a chiral reagent, such as Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid), to form diastereomeric esters.

• The resulting diastereomers are analyzed by ¹H NMR spectroscopy. The differences in the chemical shifts of the protons near the chiral center in the two diastereomers allow for the assignment of the absolute configuration.

• Alternatively, chiral chromatography can be employed. The 3-HDTA can be derivatized and analyzed on a chiral HPLC column, and its retention time compared to that of synthetic standards of known stereochemistry.[7][8]

Diagram: Structural Elucidation Workflow

Caption: A systematic workflow for the complete structural elucidation of a novel natural product.

Potential for Drug Development

The discovery of a novel LC-3-OH-PUFA like 3-HDTA opens up avenues for further investigation into its therapeutic potential. Its structural similarity to other bioactive lipids suggests it may play a role in modulating inflammatory pathways or other cellular processes. Further studies would be warranted to explore its mechanism of action and potential as a lead compound for the development of new drugs.

Conclusion

This technical guide provides a comprehensive, albeit hypothetical, framework for the discovery and isolation of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid from a marine source. By integrating bioassay-guided fractionation with advanced spectroscopic techniques, this methodology ensures a rigorous and scientifically sound approach to natural product discovery. The principles and protocols outlined herein are broadly applicable to the search for other novel bioactive lipids and can serve as a valuable resource for researchers in the field of drug discovery and development.

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The Endogenous Presence of 3-Hydroxy Docosatrienoic Acids in Mammalian Tissues: A Technical Guide for Researchers

Abstract

This technical guide provides a comprehensive exploration of the endogenous presence of 3-hydroxy docosatrienoic acids (3-OH DTAs) in mammalian tissues. While direct evidence for the widespread endogenous presence of 3-OH DTAs remains an emerging area of research, this document synthesizes established principles of fatty acid metabolism and advanced analytical techniques to build a robust framework for their investigation. We delve into the probable biosynthetic pathways, including peroxisomal β-oxidation of docosatrienoic acid (DTA), and potential enzymatic conversions by lipoxygenases (LOXs) and cytochrome P450 (CYP) enzymes. Furthermore, this guide offers detailed, field-proven methodologies for the extraction, derivatization, and analysis of these novel lipids using mass spectrometry, equipping researchers and drug development professionals with the necessary tools to explore their potential physiological roles and utility as biomarkers.

Introduction: The Emerging Landscape of Hydroxylated Very-Long-Chain Fatty Acids

Very-long-chain polyunsaturated fatty acids (VLCPUFAs) are critical components of cellular membranes and precursors to a vast array of signaling molecules that regulate physiological and pathophysiological processes.[1] Docosatrienoic acid (DTA, 22:3), an omega-3 VLCPUFA, has garnered interest for its potential anti-inflammatory and anti-tumor properties.[1][2] The hydroxylation of fatty acids introduces a new layer of functional complexity, often converting them into potent signaling molecules. This guide focuses on the 3-hydroxy form of DTA (3-OH DTA), a molecule hypothesized to be an endogenous metabolite in mammalian systems.

The presence of a hydroxyl group at the third carbon position (C-3) is a hallmark of fatty acid β-oxidation intermediates.[3] However, 3-hydroxy fatty acids are also gaining recognition as a distinct class of signaling molecules. This document will provide a logical framework, grounded in established biochemical principles, to investigate the endogenous existence and function of 3-OH DTAs.

Postulated Biosynthetic Pathways of 3-Hydroxy Docosatrienoic Acids

The endogenous formation of 3-OH DTAs in mammalian tissues is likely to occur through several metabolic routes. Understanding these pathways is crucial for designing experiments to detect these molecules and to elucidate their physiological relevance.

Peroxisomal β-Oxidation of Docosatrienoic Acid

Very-long-chain fatty acids (VLCFAs), including those with more than 22 carbons, are primarily catabolized through β-oxidation within peroxisomes.[4][5] This process systematically shortens the fatty acid chain by two-carbon units, generating acetyl-CoA. A key intermediate in each cycle of β-oxidation is a 3-hydroxyacyl-CoA.[6] Therefore, it is highly probable that 3-hydroxy docosatrienoyl-CoA is a transient intermediate during the peroxisomal degradation of DTA. While these intermediates are typically further metabolized, conditions of metabolic stress or enzymatic deficiencies could lead to their accumulation and release as free 3-hydroxy fatty acids.

Caption: Postulated pathway for the formation of 3-hydroxy docosatrienoyl-CoA.

Lipoxygenase (LOX) and Cytochrome P450 (CYP) Mediated Oxygenation

Lipoxygenases and cytochrome P450 enzymes are well-known for their role in the oxygenation of polyunsaturated fatty acids (PUFAs), leading to the formation of a diverse array of bioactive lipids.[7][8] While the specific action of these enzymes on DTA is not yet fully characterized, it is plausible that they could contribute to the formation of hydroxylated DTA species.

• Lipoxygenases (LOXs): LOXs introduce a hydroperoxy group into PUFAs, which is subsequently reduced to a hydroxyl group. Different LOX isoforms exhibit distinct positional specificity.[9] It is conceivable that a specific LOX isoform could oxygenate DTA at the C-3 position.

• Cytochrome P450 (CYP) Enzymes: The CYP enzyme superfamily metabolizes a wide range of endogenous and exogenous compounds, including fatty acids.[10][11] CYP-mediated hydroxylation can occur at various positions along the fatty acid chain. Specific CYP isoforms may be capable of hydroxylating DTA to form 3-OH DTA.

Further research is required to identify the specific LOX or CYP isozymes that may act on DTA and to determine their positional specificity.

Analytical Methodologies for the Detection and Quantification of 3-Hydroxy Docosatrienoic Acids

The detection of potentially low-abundance, endogenous 3-OH DTAs requires highly sensitive and specific analytical techniques. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the methods of choice for this purpose.

Sample Preparation and Extraction

A robust and reproducible sample preparation protocol is paramount for the accurate analysis of 3-OH DTAs.

Protocol 1: Extraction of 3-Hydroxy Fatty Acids from Mammalian Tissues

• Homogenization: Homogenize frozen tissue samples in a suitable solvent, such as a mixture of chloroform and methanol, to disrupt cellular structures and release lipids.

• Lipid Extraction: Perform a liquid-liquid extraction using a biphasic solvent system (e.g., Folch or Bligh-Dyer method) to separate lipids from other cellular components.

• Saponification: To analyze total 3-OH DTA (both free and esterified), hydrolyze the lipid extract with a strong base (e.g., potassium hydroxide) to release fatty acids from complex lipids. For the analysis of free 3-OH DTAs, this step should be omitted.

• Acidification and Final Extraction: Acidify the sample to protonate the fatty acids and extract them into an organic solvent (e.g., ethyl acetate or hexane).

• Purification: Utilize solid-phase extraction (SPE) to purify the fatty acid fraction and remove interfering substances.

Caption: Generalized workflow for the extraction of 3-OH DTAs from tissues.

Derivatization for GC-MS Analysis

Due to their low volatility, 3-hydroxy fatty acids require chemical derivatization prior to GC-MS analysis.[12] This process enhances their volatility and improves chromatographic separation.

Protocol 2: Trimethylsilyl (TMS) Derivatization

• Drying: Thoroughly dry the purified fatty acid extract under a stream of nitrogen.

• Reagent Addition: Add a silylating agent, such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS), to the dried extract.

• Incubation: Heat the sample at a controlled temperature (e.g., 60-80°C) for a specified time to ensure complete derivatization of both the carboxyl and hydroxyl groups.

• Analysis: Inject the derivatized sample into the GC-MS system.

Table 1: Comparison of Derivatization Methods for 3-Hydroxy Fatty Acids

Derivatization Method	Reagents	Advantages	Disadvantages
Silylation (TMS)	BSTFA, TMCS	Well-established, good volatility	Moisture sensitive
Methylation/Silylation	Diazomethane/BSTFA	Derivatizes both groups	Diazomethane is hazardous
Pentafluorobenzyl (PFB) Esterification	PFB-Br, DIPEA	High sensitivity for ECD	Two-step process

GC-MS and LC-MS/MS Analysis

GC-MS: This technique provides excellent chromatographic resolution and characteristic fragmentation patterns for structural elucidation.[3][13] The use of a stable isotope-labeled internal standard for 3-OH DTA is crucial for accurate quantification.

LC-MS/MS: Liquid chromatography coupled with tandem mass spectrometry offers high sensitivity and specificity, often without the need for derivatization.[14][15] This method is particularly well-suited for the analysis of complex biological matrices.

Table 2: Typical Mass Spectrometry Parameters

Parameter	GC-MS	LC-MS/MS
Ionization Mode	Electron Ionization (EI)	Electrospray Ionization (ESI), negative mode
Mass Analyzer	Quadrupole, Ion Trap	Triple Quadrupole, Orbitrap
Scan Mode	Selected Ion Monitoring (SIM)	Multiple Reaction Monitoring (MRM)
Key Fragments (TMS derivative)	Characteristic ions from cleavage alpha to the silylated hydroxyl group	Precursor ion to product ion transitions

Potential Physiological Roles and Future Directions

The biological functions of 3-OH DTAs are currently unknown. However, based on the activities of other hydroxylated fatty acids, several potential roles can be postulated:

• Signaling Molecules: 3-hydroxy fatty acids can act as signaling molecules in various biological processes.

• Modulators of Inflammation: Given the anti-inflammatory properties of the parent compound DTA, 3-OH DTA may also possess immunomodulatory activities.

• Biomarkers of Metabolic Status: Elevated levels of 3-OH DTAs could serve as biomarkers for peroxisomal disorders or other metabolic dysregulations.

Future research should focus on:

• Confirmation of Endogenous Presence: Definitive identification and quantification of 3-OH DTAs in various mammalian tissues under normal and pathological conditions.

• Elucidation of Biosynthetic Pathways: Identification of the specific enzymes responsible for the formation of 3-OH DTAs.

• Functional Characterization: Investigation of the biological activities of 3-OH DTAs in relevant cellular and animal models.

Conclusion

The investigation into the endogenous presence and function of 3-hydroxy docosatrienoic acids represents a new frontier in lipid research. While direct evidence is still forthcoming, the established principles of fatty acid metabolism provide a strong rationale for their existence. The analytical methodologies detailed in this guide offer a clear path forward for researchers to explore this untapped area. The discovery and characterization of 3-OH DTAs have the potential to uncover novel signaling pathways and biomarkers, ultimately contributing to the development of new therapeutic strategies for a range of diseases.

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The Enzymatic Architecture of 3-Hydroxy Polyunsaturated Fatty Acids: A Guide to Biosynthesis and Analysis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

3-Hydroxy polyunsaturated fatty acids (3-OH-PUFAs) represent an emerging class of lipid mediators with significant biological activities, distinct from their more extensively studied eicosanoid relatives. Their formation, primarily through enzymatic pathways that are not part of the canonical arachidonic acid cascade, offers new avenues for understanding physiological processes and developing novel therapeutic agents. This technical guide provides a comprehensive overview of the core enzymatic routes for 3-OH-PUFA biosynthesis, with a particular focus on the unique role of cyclooxygenase-2 (COX-2). We present detailed, field-proven protocols for the in vitro synthesis, purification, and characterization of these molecules, designed to equip researchers and drug development professionals with the practical knowledge required to explore this exciting field. The guide emphasizes the causality behind experimental choices, ensuring a deep understanding of the underlying biochemical principles and providing a robust framework for investigation.

Section 1: Introduction to 3-Hydroxy Polyunsaturated Fatty Acids (3-OH-PUFAs)

Polyunsaturated fatty acids (PUFAs) are foundational components of cellular membranes and precursors to a vast array of signaling molecules known as oxylipins, which regulate processes from inflammation to hemostasis.[1][2] While the metabolic pathways governed by cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP) enzymes are well-established for substrates like arachidonic acid (AA), a specialized subset of hydroxylated PUFAs is gaining attention for its unique biological implications.[3][4]

Among these are the 3-hydroxy PUFAs, characterized by a hydroxyl group on the third carbon (C-3) from the carboxyl group.[5] This seemingly minor modification drastically alters the molecule's chemical properties and biological function. Notably, the production of 3-OH-PUFAs is often linked to microbial metabolism or the interaction between microbes and host cells, suggesting a role in host-pathogen communication and immune response.[5][6] For instance, the fungus Candida albicans can convert host-derived arachidonic acid into 3(R)-hydroxyeicosatetraenoic acid (3(R)-HETE).[6] This microbial product can then serve as a substrate for host enzymes, leading to a novel cascade of potent, pro-inflammatory 3-hydroxy prostanoids.[6][7]

The stereochemistry of the hydroxyl group (R or S configuration) is paramount, as it dictates the molecule's interaction with enzymes and receptors, ultimately defining its biological activity.[8][9] Enzyme-mediated hydroxylation is stereospecific, producing enantiopure lipids, in contrast to chemical oxidation which results in racemic mixtures.[8] Understanding the enzymatic control of 3-OH-PUFA formation is therefore critical for elucidating their physiological roles and harnessing their therapeutic potential.

Section 2: Major Enzymatic Pathways of 3-OH-PUFA Formation

The biosynthesis of 3-OH-PUFAs involves a fascinating interplay between microbial and mammalian enzymes. While canonical PUFA metabolism generates a wide array of hydroxylated products, the specific placement of a hydroxyl group at the C-3 position is a less common and highly significant event.

The Fungal-Host COX-2 Axis: A Primary Route to 3-Hydroxy Eicosanoids

The most well-characterized pathway for generating complex 3-hydroxy eicosanoids begins with the formation of a 3-OH-PUFA precursor by microorganisms.

• Microbial Formation of 3(R)-HETE: Fungi such as Dipodascopsis uninucleata and the human pathogen Candida albicans can metabolize exogenous arachidonic acid (AA) to 3(R)-HETE.[6][7] This process is thought to occur via an incomplete beta-oxidation cycle.[5] 3(R)-HETE is stereochemically almost identical to arachidonic acid, with the key difference being the hydroxyl group at C-3.[6][10]

• Host COX-2 Catalysis: This microbially-derived 3(R)-HETE can then be utilized as a substrate by host cyclooxygenase enzymes, particularly the inducible COX-2 isozyme, which is often upregulated during inflammation and infection.[7][10] Although COX-1 can also use 3-HETE, COX-2 is more efficient and relevant in inflammatory contexts.[6]

• Generation of 3-Hydroxy Prostanoids: The oxygenation of 3-HETE by COX-2 initiates a cascade that produces a novel series of bioactive 3-hydroxy prostanoids, including 3-hydroxy-prostaglandin E2 (3-OH-PGE2).[7] These molecules have been shown to be potent biological mediators, capable of inducing interleukin-6 (IL-6) gene expression and modulating cyclic AMP (cAMP) levels, indicating a significant role in inflammatory signaling.[6][7]

Figure 1: Pathway of 3-hydroxy prostanoid formation via a fungal-host axis.

Cytochrome P450 (CYP) and Lipoxygenase (LOX) Pathways

While the COX-2 pathway acting on a microbial precursor is a direct route to complex 3-hydroxy eicosanoids, CYP and LOX enzymes are the primary drivers of PUFA hydroxylation in mammalian systems, creating a diverse landscape of hydroxylated fatty acids.

• Cytochrome P450 Monooxygenases: CYPs metabolize PUFAs into either epoxy-PUFAs or hydroxy-PUFAs.[1] The CYP4 family, in particular, is known for catalyzing ω-hydroxylation (at the terminal carbon), producing metabolites like 20-HETE from arachidonic acid.[11][12] While their primary role is not the formation of 3-OH-PUFAs, their broad substrate specificity means they contribute to the overall pool of hydroxylated lipids and can generate a variety of positional isomers.[3][4]

• Lipoxygenases (LOXs): LOX enzymes (e.g., 5-LOX, 12-LOX, 15-LOX) introduce molecular oxygen into PUFAs to form hydroperoxy derivatives, which are subsequently reduced to stable hydroxy fatty acids.[13][14][15] These enzymes are defined by the positional specificity of oxygen insertion.[15] While they are not the primary source of 3-OH-PUFAs, they can act in concert with other enzymes, such as CYPs, to generate complex oxygenated products.[16]

Section 3: Technical Guide: In Vitro Synthesis and Analysis of 3-OH-PUFAs

This section provides a validated workflow for the enzymatic synthesis and characterization of 3-hydroxy prostanoids using recombinant COX-2 and a 3-HETE substrate. This protocol is designed to be self-validating by including clear checkpoints and characterization steps.

Overview of the Experimental Workflow

The process involves three main stages: enzymatic conversion of 3-HETE to 3-hydroxy prostaglandins, extraction and purification of the lipid products, and finally, structural confirmation and quantification via mass spectrometry.

Figure 2: Experimental workflow for 3-OH-PUFA synthesis and analysis.

Part A: In Vitro Synthesis using Recombinant COX-2

This protocol details the conversion of 3(R)-HETE into 3-hydroxy prostanoids.

Materials:

• Recombinant human COX-2 enzyme (purified)

• 3(R)-HETE substrate (Cayman Chemical or equivalent)

• Tris-HCl buffer (100 mM, pH 8.0)

• Heme (as a cofactor)

• L-Tryptophan or other suitable reducing agent/cofactor

• Reaction tubes (e.g., 1.5 mL microcentrifuge tubes)

• Incubator or water bath at 37°C

Protocol:

• Prepare Reaction Buffer: Prepare 100 mM Tris-HCl buffer, pH 8.0. Degas the buffer to minimize non-enzymatic oxidation.

• Prepare Cofactor Solution: Prepare a fresh stock solution of Heme in a suitable solvent (e.g., dilute NaOH) and determine its concentration spectrophotometrically.

• Set up the Reaction Mixture: In a 1.5 mL tube on ice, combine the following in order:

  • Tris-HCl buffer (to final volume, e.g., 500 µL)

  • Heme (to a final concentration of 1-2 µM)

  • L-Tryptophan (to a final concentration of 1-5 mM)

  • Recombinant COX-2 (e.g., 50-100 µg) Scientist's Note: Heme is an essential prosthetic group for COX activity. L-Tryptophan acts as a reducing cofactor, protecting the enzyme from self-inactivation by scavenging oxidative species generated during catalysis.

• Pre-incubation: Gently mix and pre-incubate the enzyme/cofactor mixture at 37°C for 5 minutes. This allows the heme to properly incorporate into the enzyme's active site.

• Initiate the Reaction: Add the 3(R)-HETE substrate to the reaction mixture to a final concentration of 10-50 µM. The substrate should be dissolved in ethanol or DMSO; ensure the final solvent concentration is low (<1%) to avoid inhibiting the enzyme. Scientist's Note: The substrate concentration can be varied to study enzyme kinetics. Starting with a concentration near the expected Km is a good practice. A time-course experiment (e.g., taking samples at 0, 2, 5, 10, 20 minutes) is highly recommended to determine the optimal reaction time.

• Incubation: Incubate the reaction at 37°C for 10-20 minutes with gentle agitation.

• Terminate the Reaction: Stop the reaction by adding 2 volumes of ice-cold ethyl acetate and acidifying the mixture to pH 3.5 with 1M HCl. Acidification protonates the carboxylic acid groups of the lipids, making them less water-soluble and facilitating their extraction into the organic solvent. Immediately add an internal standard (e.g., PGE2-d4) for quantification.

Part B: Extraction and Purification of 3-OH-PUFAs

Solid Phase Extraction (SPE) is a reliable method for purifying lipids from aqueous reaction mixtures.[17]

Materials:

• C18 SPE cartridges

• Methanol, Ethyl Acetate, Hexane (HPLC grade)

• Deionized water, acidified to pH 3.5

• Vacuum manifold for SPE

Protocol:

• Cartridge Conditioning: Condition a C18 SPE cartridge by washing sequentially with 6 mL of methanol, followed by 6 mL of acidified deionized water. Do not let the cartridge run dry.

• Sample Loading: Load the terminated reaction mixture (aqueous and organic layers) onto the conditioned C18 cartridge.

• Washing: Wash the cartridge with 6 mL of acidified deionized water to remove salts and other polar impurities. Follow with a wash of 6 mL of hexane to elute non-polar, non-retained compounds.

• Elution: Elute the desired 3-hydroxy prostanoids from the cartridge using 6 mL of ethyl acetate or methyl formate. Scientist's Note: The choice of elution solvent is critical. Ethyl acetate is effective for prostaglandins and related molecules. This step provides significant purification, separating the lipids of interest from unused cofactors and denatured protein.

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen gas. Reconstitute the dried lipid film in a small volume (e.g., 100 µL) of methanol/water (50:50, v/v) for LC-MS analysis.

Part C: Structural Characterization and Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for identifying and quantifying lipid mediators due to its sensitivity and specificity.[18][19]

Instrumentation:

• HPLC or UPLC system coupled to a triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

• Reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

LC Method:

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A typical gradient would run from 30% B to 95% B over 15-20 minutes to resolve different lipid species.

• Flow Rate: 0.2-0.4 mL/min

• Column Temperature: 40°C

MS/MS Method:

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Detection: Use Multiple Reaction Monitoring (MRM) on a triple quadrupole instrument for targeted quantification. The precursor ion will be the [M-H]⁻ ion of the target analyte (e.g., 3-OH-PGE2), and product ions will be specific fragments generated by collision-induced dissociation. Scientist's Note: For initial identification (discovery), a high-resolution instrument is invaluable for obtaining accurate mass and confirming the elemental composition. For established analytes, MRM provides superior sensitivity and quantitative accuracy.

Table 1: Example MRM Transitions for Analysis

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Notes
3(R)-HETE	335.2	115.1, 291.2	Substrate
3-OH-PGE2	367.2	331.2, 251.2	Expected Product
PGE2-d4	355.2	275.2	Internal Standard

(Note: Exact m/z values should be confirmed empirically with standards.)

Section 4: Biological Significance and Therapeutic Potential

The enzymatic formation of 3-OH-PUFAs is not merely a biochemical curiosity; it represents a significant pathway for generating potent signaling molecules, particularly in the context of inflammation and host-pathogen interactions.

• Pro-inflammatory Mediators: As demonstrated, the conversion of microbially-produced 3-HETE by host COX-2 leads to 3-hydroxy prostanoids that are powerful inducers of inflammatory cytokines like IL-6.[6][7] This suggests that the 3-OH-PUFA pathway could be a key factor in the pathology of fungal infections and other inflammatory diseases where polymicrobial communities are present.

• Immune Evasion: Some studies suggest that 3-hydroxy fatty acids may possess anti-phagocytic activity, potentially helping pathogens like Cryptococcus neoformans to evade the host immune system.[5] They may achieve this by subverting the internalization of microbial cells by phagocytes like amoebae and macrophages.[5]

• Therapeutic Targeting: The enzymes in this pathway represent potential targets for drug development. Inhibiting the specific COX-2-mediated conversion of 3-HETE could be a strategy to dampen the hyper-inflammatory response during certain infections without the side effects of broad-spectrum COX inhibitors. Conversely, synthetic 3-OH-PUFA analogs could be developed to modulate immune responses. The distinct biological activities of different stereoisomers also offer opportunities for developing highly specific therapeutic agents.[20]

Section 5: Summary and Future Directions

The enzymatic formation of 3-hydroxy polyunsaturated fatty acids is a sophisticated process that bridges microbial and host metabolism, creating a unique class of bioactive lipids. The conversion of fungal-derived 3(R)-HETE by host COX-2 is a key pathway that generates potent pro-inflammatory mediators. This guide has provided the scientific rationale and detailed experimental protocols necessary to synthesize, purify, and analyze these important molecules.

Future research should focus on several key areas:

• Enzyme Discovery: Identifying the specific fungal enzymes responsible for 3-HETE production could provide novel antifungal drug targets.

• In Vivo Relevance: Further studies are needed to confirm the presence and quantify the levels of 3-hydroxy prostanoids in relevant disease models and clinical samples.

• Receptor Identification: The cellular receptors through which 3-OH-PUFAs exert their effects remain largely unknown. Their identification is a critical next step.

• Broader Substrate Scope: Investigating whether other 3-hydroxy-PUFAs, derived from precursors like EPA and DHA, can also be processed by mammalian enzymes is a promising area of exploration.

By building on the foundational knowledge and methodologies presented here, the scientific community can further unravel the complex roles of 3-OH-PUFAs in health and disease, paving the way for new diagnostic and therapeutic innovations.

Section 6: References

• Ciccoli, R., Sahi, S., Singh, S., Prakash, H., Zafiriou, M. P., Ishdorj, G., Kock, J. L. F., & Nigam, S. (2005). Oxygenation by COX-2 (cyclo-oxygenase-2) of 3-HETE (3-hydroxyeicosatetraenoic acid), a fungal mimetic of arachidonic acid, produces a cascade of novel bioactive 3-hydroxyeicosanoids. Biochemical Journal, 390(Pt 3), 737–747. [Link]

• Lee, K. S. S., Oh, D. Y., & Hammock, B. D. (2017). Chemical Synthesis and Biological Evaluation of ω-Hydroxy Polyunsaturated Fatty Acids. ACS Medicinal Chemistry Letters, 8(3), 329–334. [Link]

• Ciccoli, R., Sahi, S., Singh, S., Prakash, H., Zafiriou, M. P., Ishdorj, G., Kock, J. L. F., & Nigam, S. (2005). Oxygenation by COX-2 (cyclo-oxygenase-2) of 3-HETE (3-hydroxyeicosatetraenoic acid), a fungal mimetic of arachidonic acid, produces a cascade of novel bioactive 3-hydroxyeicosanoids. Biochemical Journal, 390(Pt 3), 737–747. [Link]

• Ciccoli, R., et al. (2005). Oxygenation by COX2 (cyclo-oxygenase-2) of 3-HETE (3-hydroxyeicosatetraenoic acid), a fungal mimetic of arachidonic acid, produces a cascade of novel bioactive 3-hydroxyeicosanoids. ResearchGate. [Link]

• Sarparast, M., Dattmore, D. A., & Lee, K. S. S. (2020). Cytochrome P450 Metabolism of Polyunsaturated Fatty Acids and Neurodegeneration. Nutrients, 12(11), 3495. [Link]

• Kim, J., et al. (2019). Enzymatic synthesis of new hepoxilins and trioxilins from polyunsaturated fatty acids. Green Chemistry, 21(11), 3041-3046. [Link]

• Sarparast, M., Dattmore, D. A., Alan, J. K., & Lee, K. S. S. (2020). Cytochrome P450 Metabolism of Polyunsaturated Fatty Acids and Neurodegeneration. Nutrients, 12(11), 3495. [Link]

• Bylund, J., et al. (2002). Cytochromes P450 from family 4 are the main omega hydroxylating enzymes in humans: CYP4F3B is the prominent player in PUFA metabolism. ResearchGate. [Link]

• ResearchGate. (n.d.). ω-3 PUFAs enzymatic synthesis pathways. [Link]

• Wang, W., & taller, D. L. (2019). Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid. Molecular Aspects of Medicine, 69, 1-19. [Link]

• Rund, K. M., et al. (2014). Increase of EPA-derived hydroxy, epoxy and dihydroxy fatty acid levels in human plasma after a single dose of long-chain omega-3 PUFA. Journal of Nutritional Biochemistry, 25(8), 857-865. [Link]

• National Center for Biotechnology Information. (n.d.). Biosynthetic pathway of ω3 and ω6 polyunsaturated fatty acids (PUFAs). [Link]

• Isaac, G., & Bylund, J. (2020). Conventional and Current Methods for the Analysis of Hydroxy Fatty Acids. Royal Society of Chemistry. [Link]

• Madu, S. J., et al. (2017). Elucidation of the Role of 3-Hydroxy Fatty Acids in Cryptococcus-amoeba Interactions. Frontiers in Microbiology, 8, 735. [Link]

• Hamberg, M., & Zhang, L. Y. (2016). Lipoxygenase-catalyzed transformation of epoxy fatty acids to hydroxy-endoperoxides. The Journal of biological chemistry, 291(29), 15036–15047. [Link]

• Qian, Y., et al. (2017). Stereochemistry of Endogenous Palmitic Acid Ester of 9-Hydroxystearic Acid and Relevance of Absolute Configuration to Regulation. ACS Central Science, 3(3), 215-220. [Link]

• Yu, Z., et al. (2009). Lipoxygenases Mediate the Effect of Essential Fatty Acid in Skin Barrier Formation. Journal of Biological Chemistry, 284(36), 24426-24436. [Link]

• ResearchGate. (n.d.). Oxygenated Fatty Acids of the Lipoxygenase Pathway. [Link]

• Syed, I., et al. (2021). Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs). The Journal of clinical investigation, 131(16), e148518. [Link]

• LibreTexts Chemistry. (2021). Stereochemistry of Organic Compounds and Pharmaceuticals. [Link]

• Wang, B., & Du, Y. (2020). The Biosynthesis of Enzymatically Oxidized Lipids. Frontiers in Physiology, 11, 590213. [Link]

• Jia, Z., et al. (2022). The Role of 12/15-Lipoxygenase and Its Various Metabolites Generated from Multiple Polyunsaturated Fatty Acids as Substrates in Inflammatory Responses. International Journal of Molecular Sciences, 23(19), 11295. [Link]

• ResearchGate. (n.d.). Metabolic pathway from arachidonic acid to 20-HETE. [Link]

• Gouveia-Figueira, S., & Nording, M. L. (2020). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. Biomolecules, 10(8), 1092. [Link]

• Gouveia-Figueira, S., & Nording, M. L. (2020). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. ResearchGate. [Link]

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• 3. Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid - PMC [pmc.ncbi.nlm.nih.gov]
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Natural sources of 3-hydroxy docosatrienoic acid isomers

An In-depth Technical Guide to the Natural Sources of 3-Hydroxy Docosatrienoic Acid Isomers

Authored by a Senior Application Scientist

Abstract: This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the current understanding and strategic approaches for identifying natural sources of 3-hydroxy docosatrienoic acid isomers. Given the novelty of these specific fatty acid isomers, this document emphasizes biosynthetic-driven hypothesis generation, advanced analytical workflows for discovery and characterization, and the potential biological significance of these molecules. We will delve into the enzymatic pathways likely responsible for their formation, propose candidate organisms for investigation, and provide detailed protocols for their extraction, purification, and structural elucidation.

Introduction: The Emerging Significance of Hydroxylated Fatty Acids

Hydroxylated fatty acids (HFAs) represent a diverse class of lipid molecules with crucial roles in cell signaling, inflammation, and host-pathogen interactions. While shorter-chain HFAs are well-characterized, the biological functions and natural origins of very-long-chain (VLC) species, such as the isomers of 3-hydroxy docosatrienoic acid (3-OH DTA), remain largely unexplored. These molecules, characterized by a 22-carbon chain with three double bonds and a hydroxyl group at the third carbon, are predicted to have unique physicochemical properties and biological activities.

The position of the hydroxyl group is critical. 3-Hydroxy fatty acids are key intermediates in mitochondrial fatty acid β-oxidation. However, their presence as standalone signaling molecules or structural components of complex lipids is an area of active research. This guide will provide a framework for the systematic exploration of novel 3-OH DTA isomers from natural sources.

Biosynthetic-Driven Sourcing Strategy

The direct identification of natural sources for a novel lipid like 3-OH DTA is challenging. A more effective approach is to predict potential producers by examining the known biosynthetic pathways of structurally related molecules. The formation of a 3-hydroxy fatty acid from a docosatrienoic acid precursor likely involves one of two primary enzymatic reactions:

• Fatty Acid Hydratase Activity: A direct hydration of a double bond at the 2,3-position of a docosatrienoic acid isomer.

• Incomplete β-Oxidation: The stalling of the β-oxidation pathway of a longer-chain fatty acid, leading to the accumulation and release of the 3-hydroxy intermediate.

Candidate Organisms and Environments

Based on these biosynthetic considerations, the following biological systems are proposed as high-priority candidates for sourcing 3-OH DTA isomers:

• Marine Bacteria and Microalgae: These organisms are well-known for producing a vast array of novel lipids, including polyunsaturated and hydroxylated fatty acids. Specific enzymes, such as oleate hydratases, have been identified in marine bacteria and could potentially act on C22 substrates.

• Fungi and Yeasts: Certain yeast species, like Saccharomyces cerevisiae, have been shown to produce 3-hydroxy fatty acids through the action of specific hydratases. Filamentous fungi are also a rich source of secondary metabolites, including unique lipids.

• Plant Seeds and Pollen: Plants synthesize a wide variety of VLCFAs. While 3-hydroxylation is less common than 2-hydroxylation in plants, the enzymatic machinery for fatty acid modification is extensive and diverse.

• Mammalian Tissues (under specific conditions): While typically an intermediate, 3-hydroxy fatty acids can accumulate under conditions of metabolic stress or enzymatic deficiencies related to β-oxidation.

Analytical Workflow for Discovery and Characterization

The successful identification of novel 3-OH DTA isomers requires a robust and multi-faceted analytical approach. The following workflow provides a systematic methodology from sample preparation to final structural confirmation.

Figure 1: A comprehensive workflow for the discovery and structural validation of novel 3-hydroxy docosatrienoic acid isomers from natural sources.

Step-by-Step Experimental Protocols

• Homogenization: Homogenize 1 gram of lyophilized biological material (e.g., bacterial cell pellet) in a 2:1 (v/v) mixture of chloroform:methanol.

• Extraction: Agitate the mixture for 2 hours at room temperature.

• Phase Separation: Add 0.25 volumes of 0.9% NaCl solution, vortex thoroughly, and centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Collection: Carefully collect the lower organic phase containing the total lipids.

• Drying: Dry the lipid extract under a stream of nitrogen gas.

• Column Conditioning: Condition a silica-based SPE cartridge with hexane.

• Loading: Re-dissolve the dried lipid extract in a minimal volume of hexane and load it onto the cartridge.

• Elution of Neutral Lipids: Elute neutral lipids and less polar compounds with hexane and diethyl ether.

• Elution of HFAs: Elute the hydroxylated fatty acid fraction with a mixture of diethyl ether and methanol.

• Drying and Derivatization: Dry the HFA fraction and proceed with derivatization for GC-MS analysis or re-dissolve in a compatible solvent for LC-MS analysis.

Advanced Analytical Techniques

LC-MS/MS is the primary tool for the initial screening and identification of 3-OH DTA.

• Chromatography: Reversed-phase chromatography (C18 column) is typically used to separate fatty acid isomers.

• Ionization: Electrospray ionization (ESI) in negative mode is highly effective for detecting deprotonated fatty acids ([M-H]^-).

• Tandem MS (MS/MS): Collision-induced dissociation (CID) of the parent ion will yield characteristic fragment ions that can help to localize the hydroxyl group and the double bonds. For a 3-hydroxy fatty acid, a characteristic neutral loss of water (18 Da) and cleavage at the C-C bond adjacent to the hydroxyl group are expected.

GC-MS provides excellent chromatographic resolution and is particularly useful for determining the position of double bonds after derivatization.

• Derivatization: The hydroxyl group must be derivatized, for example, by creating a trimethylsilyl (TMS) ether, to increase volatility.

• Double Bond Localization: The double bond positions can be determined by forming dimethyl disulfide (DMDS) adducts, which produce characteristic fragmentation patterns upon electron impact ionization.

NMR is the definitive method for unambiguous structure elucidation of a novel compound once it has been isolated in sufficient purity (typically >1 mg).

• ¹H NMR: Will show characteristic signals for the proton on the carbon bearing the hydroxyl group (the H-3 proton).

• ¹³C NMR: Will confirm the presence of the hydroxylated carbon and the olefinic carbons.

• 2D NMR (COSY, HSQC): These experiments are crucial for establishing the connectivity of the entire carbon skeleton and confirming the precise positions of the hydroxyl group and the double bonds.

Potential Biological Significance and Therapeutic Applications

While the specific functions of 3-OH DTA are yet to be determined, we can infer potential roles based on related molecules:

• Anti-inflammatory Activity: Many hydroxylated fatty acids are precursors to or are themselves specialized pro-resolving mediators (SPMs) that actively resolve inflammation.

• Antimicrobial Properties: Fatty acids and their derivatives can have direct antimicrobial effects by disrupting bacterial cell membranes.

• Metabolic Regulation: As intermediates in fatty acid metabolism, their accumulation could signal metabolic flux or dysfunction.

Conclusion and Future Directions

The discovery of novel 3-hydroxy docosatrienoic acid isomers from natural sources represents a promising frontier in lipid research. The strategies outlined in this guide, which combine biosynthetic predictions with advanced analytical workflows, provide a robust framework for their identification and characterization. Future research should focus on screening diverse biological sources, elucidating the specific biosynthetic enzymes, and investigating the biological activities of these novel lipids to unlock their full therapeutic potential.

References

• Broadwater, J. A., et al. (2002). Oleate Hydratase: A New Reaction of a Dithiol-Containing Enzyme. Journal of Biological Chemistry. Available at: [Link]

Biological functions of 3-hydroxy-docosatrienoic acids

An In-Depth Technical Guide to the Biological Functions of 3-Hydroxy-Docosatrienoic Acids: From Metabolic Intermediates to Putative Signaling Molecules

Abstract

Very long-chain polyunsaturated fatty acids (VLCPUFAs) and their oxygenated metabolites are central to numerous physiological and pathological processes, acting as structural components of membranes, energy sources, and potent signaling molecules. While docosatrienoic acid (DTA, 22:3n-3) is recognized for its anti-inflammatory and anti-tumor properties, the biological significance of its hydroxylated derivatives, specifically 3-hydroxy-docosatrienoic acids (3-OH-DTAs), remains largely unexplored. This technical guide synthesizes the current understanding of related bioactive lipids to build a robust scientific framework for investigating 3-OH-DTAs. We postulate that 3-OH-DTAs are not merely intermediates of fatty acid β-oxidation but may function as novel signaling molecules in the resolution of inflammation. This guide provides the foundational knowledge, theoretical basis, and detailed experimental protocols for researchers and drug development professionals to explore the functional roles and therapeutic potential of this nascent class of lipid mediators.

Introduction: Docosatrienoic Acid (DTA) as a Bioactive Precursor

Docosatrienoic acid (DTA) is an omega-3 very long-chain polyunsaturated fatty acid (VLCPUFA) (22 carbons, 3 double bonds) that serves as a precursor for potential bioactive compounds.[1][2] Unlike the more extensively studied docosahexaenoic acid (DHA), DTA is not abundant in nature, but recent advances in metabolic engineering have enabled its production in oilseed crops, opening new avenues for research.[1][2][3]

Initial studies have demonstrated that DTA possesses significant anti-inflammatory and anti-tumor properties, with efficacy comparable to DHA in some in vitro models.[4] Its biosynthesis follows the established omega-3 pathway, where α-linolenic acid (ALA, 18:3n-3) is sequentially elongated to form DTA (22:3n-3).[2]

Caption: Simplified biosynthesis of DTA and its potential conversion to bioactive metabolites.

The Critical Role of Hydroxylation in Generating Potent Lipid Mediators

In the field of lipidomics, the enzymatic addition of hydroxyl (-OH) groups to polyunsaturated fatty acids is a cornerstone of generating highly potent, specialized signaling molecules. These molecules, often called oxylipins, are central to the regulation of inflammation, immunity, and tissue homeostasis.[5]

The most well-characterized examples are the Specialized Pro-resolving Mediators (SPMs) derived from DHA and eicosapentaenoic acid (EPA). These include resolvins, protectins, and maresins, which are biosynthesized during the resolution phase of inflammation.[6][7] The generation of these mediators is initiated by lipoxygenase (LOX) or cyclooxygenase (COX) enzymes, which introduce hydroperoxy groups that are subsequently reduced to hydroxyls. These structural modifications transform a relatively inert fatty acid into a stereo-specific ligand for G-protein coupled receptors (GPCRs), enabling it to orchestrate the cessation of neutrophil infiltration, enhance macrophage efferocytosis, and promote tissue repair at nanomolar concentrations.[7]

This established paradigm provides the central hypothesis for this guide: that the hydroxylation of DTA, particularly at the C-3 position, could similarly generate novel signaling molecules with functions in inflammation and its resolution.

3-Hydroxy Fatty Acids: A Dichotomy of Function

3-hydroxy fatty acids (3-OH-FAs) occupy a unique position in biochemistry, with two distinct and important roles.

Established Role as Metabolic Intermediates

The canonical function of 3-OH-FAs is as intermediates in the mitochondrial β-oxidation spiral, the primary pathway for fatty acid catabolism.[8] In this four-step cycle, a fatty acyl-CoA is oxidized, hydrated to form an L-3-hydroxyacyl-CoA, oxidized again, and finally cleaved. Therefore, the presence of 3-OH-FAs in biological samples is an expected consequence of normal energy metabolism. Indeed, the quantitative analysis of various 3-OH-FAs by Gas Chromatography-Mass Spectrometry (GC-MS) is a key diagnostic tool for inborn errors of fatty acid oxidation, where defects in L-3-hydroxyacyl CoA dehydrogenases lead to their accumulation.[8]

Potential Role as Signaling Molecules

Beyond metabolism, fatty acids and their derivatives are increasingly recognized as modulators of diverse cellular processes.[9][10][11] While the signaling capacity of 3-OH-FAs is less defined than that of LOX-derived metabolites, their structure warrants investigation. The addition of a hydroxyl group dramatically increases the polarity of the molecule, potentially facilitating interactions with receptors or enzymes that the parent fatty acid cannot.[12] Given that the parent molecule, DTA, has known anti-inflammatory properties, it is scientifically plausible that its 3-hydroxy metabolite could possess enhanced or distinct bioactivity.

Postulated Biological Functions of 3-Hydroxy-Docosatrienoic Acids

Based on the scientific framework established above, we postulate that 3-hydroxy-docosatrienoic acid is a putative anti-inflammatory and pro-resolving lipid mediator.

The primary cellular targets for such mediators are typically myeloid cells, particularly macrophages , which are critical orchestrators of both the initiation and resolution of inflammation.[13] DHA, a structural analog of DTA, has been shown to promote the polarization of macrophages towards an anti-inflammatory M2 phenotype and decrease the secretion of pro-inflammatory cytokines like IL-6 and TNF-α.[14][15]

Therefore, we hypothesize that 3-OH-DTA will exhibit similar or more potent effects, specifically by:

• Suppressing pro-inflammatory signaling pathways (e.g., NF-κB) in activated M1 macrophages.

• Promoting the switch to a pro-resolving M2 macrophage phenotype.

• Enhancing efferocytosis , the clearance of apoptotic cells by macrophages, a key step in the resolution of inflammation.

A Methodological Framework for Investigation

To move from hypothesis to evidence, a robust and validated methodological approach is essential. This section provides detailed protocols for the identification, quantification, and functional characterization of 3-OH-DTA.

Protocol 1: Extraction, Identification, and Quantification by LC-MS/MS

This protocol is designed for the targeted analysis of 3-OH-DTA from biological matrices (e.g., cell culture supernatants, plasma). Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this application due to its superior sensitivity and specificity for analyzing complex lipid mixtures.[16]

Causality Behind Experimental Choices:

• Solid-Phase Extraction (SPE): Used to clean up the sample and enrich for lipids, removing proteins and salts that interfere with MS analysis.

• Derivatization (Optional but Recommended): While modern ESI-MS can detect underivatized fatty acids, derivatization of the carboxylic acid group can improve chromatographic behavior and ionization efficiency in some cases. However, for simplicity and to avoid artifacts, direct analysis in negative ion mode is often preferred.

• Tandem Mass Spectrometry (MS/MS): Essential for confident identification. A precursor ion corresponding to the mass of 3-OH-DTA is selected and fragmented, and the resulting product ions are detected. This creates a specific "fingerprint" that distinguishes the analyte from isomers and background noise. For 3-hydroxy fatty acid methyl esters, a characteristic fragment ion at m/z 103 is a key diagnostic marker.[17]

Step-by-Step Methodology:

• Internal Standard Spiking: To 1 mL of aqueous sample (e.g., plasma, media), add a known amount of a stable isotope-labeled internal standard (e.g., d4-3-hydroxy-palmitic acid). This is critical for accurate quantification, as it corrects for sample loss during extraction and variations in MS response.

• Lipid Extraction (Folch Method):

  • Add 3.75 mL of a 2:1 (v/v) chloroform:methanol solution to the sample.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 2,000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase using a glass Pasteur pipette.

  • Dry the organic solvent under a gentle stream of nitrogen gas.

• Saponification (to release esterified FAs):

  • Reconstitute the dried lipid extract in 1 mL of 0.5 M NaOH in methanol.

  • Incubate at 60°C for 30 minutes.

  • Allow to cool, then acidify to pH < 3 with 1 M HCl.

• Free Fatty Acid Re-extraction:

  • Add 2 mL of hexane to the acidified sample.

  • Vortex for 1 minute and centrifuge at 2,000 x g for 5 minutes.

  • Collect the upper hexane layer and dry under nitrogen.

• LC-MS/MS Analysis:

  • Reconstitute the final dried extract in 100 µL of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

  • Inject onto a C18 reverse-phase HPLC column.

  • Elute with a gradient of increasing organic solvent (e.g., acetonitrile/isopropanol).

  • Analyze using a tandem mass spectrometer operating in negative ion mode with electrospray ionization (ESI).

  • Monitor for the specific precursor-to-product ion transition (Multiple Reaction Monitoring, MRM) for 3-OH-DTA and the internal standard.

Caption: Experimental workflow for the extraction and analysis of 3-OH-DTA.

Protocol 2: Functional Assessment of Anti-Inflammatory Activity in Macrophages

This protocol uses a murine macrophage cell line (e.g., RAW 264.7) to test the hypothesis that 3-OH-DTA can suppress inflammation.

Causality Behind Experimental Choices:

• LPS Stimulation: Lipopolysaccharide (LPS), a component of Gram-negative bacteria, is a potent activator of Toll-like receptor 4 (TLR4), robustly inducing a pro-inflammatory (M1) response in macrophages. This provides a strong and reproducible inflammatory challenge.

• Cytokine Measurement (ELISA): Measuring the secretion of key pro-inflammatory cytokines like TNF-α and IL-6 provides a direct, quantitative readout of the inflammatory response.

• Vehicle Control: Essential to ensure that the solvent used to dissolve 3-OH-DTA (e.g., ethanol) does not have an effect on its own.

• Parent Compound Control: Including DTA allows for a direct comparison to determine if the 3-hydroxy metabolite has superior, inferior, or distinct activity.

Step-by-Step Methodology:

• Cell Culture: Plate RAW 264.7 macrophages in a 24-well plate at a density of 2.5 x 10^5 cells/well and allow them to adhere overnight.

• Pre-treatment:

  • Prepare stock solutions of synthetic 3-OH-DTA, DTA, and a vehicle control (e.g., ethanol) in serum-free media.

  • Remove the old media from the cells and replace it with media containing various concentrations of 3-OH-DTA (e.g., 10 nM to 1 µM), DTA, or vehicle.

  • Incubate for 1 hour. This pre-treatment allows the compound to enter the cells and engage its targets before the inflammatory stimulus.

• Inflammatory Challenge:

  • To the appropriate wells, add LPS to a final concentration of 100 ng/mL. Leave a set of wells untreated (no LPS) as a baseline control.

• Incubation: Incubate the plate for 12-24 hours at 37°C.

• Sample Collection: Carefully collect the cell culture supernatant from each well for cytokine analysis.

• Quantification of Cytokines:

  • Measure the concentration of TNF-α and IL-6 in the collected supernatants using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer's instructions.

• Data Analysis:

  • Normalize the cytokine concentrations to the LPS-only treated group.

  • Determine the dose-dependent effect of 3-OH-DTA on cytokine production and calculate the IC50 value if applicable.

Treatment Group	LPS (100 ng/mL)	Compound	Expected Outcome (TNF-α Secretion)	Purpose
1. Untreated	-	Vehicle	Baseline	Measures basal cytokine levels
2. Vehicle Control	+	Vehicle	High	Establishes maximal inflammatory response
3. Test Compound	+	3-OH-DTA	Reduced	Measures anti-inflammatory effect of 3-OH-DTA
4. Parent Compound	+	DTA	Reduced	Compares activity to the parent fatty acid

Conclusion and Future Outlook

The study of 3-hydroxy-docosatrienoic acids represents a compelling frontier in lipid research. While direct evidence of their biological function is currently absent from the literature, a strong scientific premise, built on the known activities of the parent molecule DTA and the established role of hydroxylation in creating potent lipid mediators, suggests a significant potential for 3-OH-DTAs as novel anti-inflammatory and pro-resolving agents.

The immediate future of this field lies in executing the foundational experiments outlined in this guide. The first critical step is the chemical synthesis of an authentic 3-OH-DTA standard. This will enable the development of definitive analytical methods and provide the necessary material for functional testing. Subsequent research should focus on screening for its endogenous production in relevant models of inflammation and identifying its molecular targets, such as specific GPCRs or nuclear receptors. For drug development professionals, the exploration of 3-OH-DTA and its synthetic analogs could unveil a new class of therapeutics designed to harness the body's natural resolution pathways to treat chronic inflammatory diseases.

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An In-depth Technical Guide to the Role of 3-Hydroxytetradecanoyl-CoA in Fatty Acid Metabolism and Beta-Oxidation

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Long-chain fatty acid β-oxidation (FAO) is a fundamental catabolic process, supplying energy to high-demand tissues such as the heart, skeletal muscle, and liver, particularly during periods of fasting or strenuous exercise.[1] The intricate regulation of this pathway, primarily at the level of mitochondrial fatty acid entry, is critical for metabolic homeostasis. Dysregulation of FAO is implicated in a range of pathologies, including cardiac diseases, insulin resistance, and certain cancers.[2][3][4] Consequently, tools that allow for the precise interrogation of this pathway are indispensable for both basic research and therapeutic development. 3-Hydroxytetradecanoyl-CoA (3-HDTA) has emerged as a key molecular probe for this purpose. This technical guide provides a comprehensive overview of the mitochondrial FAO pathway, elucidates the precise mechanism of action of 3-HDTA as a specific inhibitor, presents detailed experimental protocols for its application, and discusses the interpretation of the resulting data in the broader context of metabolic research and drug discovery.

The Engine of Endurance: A Primer on Mitochondrial Fatty Acid β-Oxidation

To comprehend the utility of 3-HDTA, one must first appreciate the elegant molecular machinery it targets. The breakdown of long-chain fatty acids is a multi-stage process, beginning in the cytosol and culminating within the mitochondrial matrix.[5]

1.1. Activation and Transport: The Carnitine Shuttle Gateway

Free fatty acids first enter the cell via protein transporters on the plasma membrane.[6] Once in the cytosol, they are "activated" by fatty acyl-CoA synthetase (FACS), which attaches a coenzyme A (CoA) molecule in an ATP-dependent reaction, forming a long-chain acyl-CoA (LC-CoA).[6][7]

However, the inner mitochondrial membrane is impermeable to LC-CoAs. Their entry into the matrix is controlled by a specialized transport system known as the carnitine shuttle. This shuttle is the primary rate-limiting step for FAO and consists of three key components:[1]

• Carnitine Palmitoyltransferase 1 (CPT1): Located on the outer mitochondrial membrane, CPT1 catalyzes the exchange of CoA for carnitine, converting the LC-CoA into an acylcarnitine.[8]

• Carnitine-Acylcarnitine Translocase (CAT): This transporter, embedded in the inner mitochondrial membrane, facilitates the movement of the acylcarnitine into the mitochondrial matrix in exchange for a free carnitine molecule.[6]

• Carnitine Palmitoyltransferase 2 (CPT2): Situated on the matrix side of the inner mitochondrial membrane, CPT2 reverses the CPT1 reaction, converting the acylcarnitine back into LC-CoA and releasing free carnitine to be shuttled back to the cytosol.[1][6]

1.2. The β-Oxidation Spiral

Once inside the matrix, the regenerated LC-CoA undergoes the core process of β-oxidation, a four-step cyclical pathway that systematically shortens the fatty acid chain by two carbons per cycle, releasing acetyl-CoA, NADH, and FADH₂.[5][9]

• Dehydrogenation: Acyl-CoA dehydrogenase introduces a double bond between the alpha and beta carbons, producing FADH₂.

• Hydration: Enoyl-CoA hydratase adds a water molecule across the double bond.[1]

• Dehydrogenation: 3-hydroxyacyl-CoA dehydrogenase oxidizes the hydroxyl group, producing NADH.

• Thiolysis: β-keto thiolase cleaves the molecule, releasing one molecule of acetyl-CoA and an acyl-CoA chain that is two carbons shorter, ready to re-enter the spiral.[1]

The acetyl-CoA produced enters the tricarboxylic acid (TCA) cycle, while the NADH and FADH₂ are used by the electron transport chain to generate large quantities of ATP.

Figure 1. Overview of the Carnitine Shuttle and Mitochondrial β-Oxidation.

3-HDTA: A Precision Tool for Targeting CPT1

3-Hydroxytetradecanoyl-CoA is a naturally occurring intermediate in fatty acid metabolism.[10][11][12] However, when supplied exogenously, it functions as a potent and specific inhibitor of the FAO pathway.

2.1. Chemical Properties and Mechanism of Action

3-HDTA is the coenzyme A thioester of 3-hydroxytetradecanoic acid.[13] Its structural similarity to the natural substrates of CPT1 is the basis for its inhibitory action.

The primary mechanism of 3-HDTA is the competitive inhibition of CPT1.[14] CPT1 recognizes 3-HDTA as a substrate and catalyzes its conversion to 3-hydroxytetradecanoylcarnitine. However, the resulting product is a poor substrate for the subsequent steps of the carnitine shuttle and β-oxidation. This leads to a "trapping" of the carnitine pool and effectively halts the transport of endogenous long-chain fatty acids into the mitochondria. This specific and targeted action at the rate-limiting step makes 3-HDTA an invaluable tool for isolating and studying CPT1-dependent metabolism.

Experimental Applications of 3-HDTA in Metabolic Research

The utility of 3-HDTA is best demonstrated through its application in well-defined experimental protocols. Here, we detail two common methodologies for assessing FAO in different biological systems.

3.1. Protocol 1: Measuring FAO in Cultured Cells using Radiolabeled Substrates

This protocol quantifies the complete oxidation of a fatty acid to CO₂ and acid-soluble metabolites (ASMs) in adherent cell cultures.[15][16] The use of 3-HDTA serves as a critical negative control to confirm that the observed metabolic activity is dependent on the carnitine shuttle.

Methodology

• Cell Culture: Plate adherent cells (e.g., C2C12 myotubes, HepG2 hepatocytes) in 24-well plates and grow to near confluency.

• Preparation of Radiolabeled Substrate:

  • Prepare a 10% (w/v) fatty acid-free Bovine Serum Albumin (BSA) solution in sterile water.

  • Resuspend [1-¹⁴C]Palmitic acid in ethanol.

  • Warm the BSA solution to 37°C and slowly add the ethanolic [¹⁴C]Palmitate while vortexing to create a BSA-palmitate conjugate. The molar ratio should be between 2:1 and 5:1 (palmitate:BSA).[15]

• Pre-treatment: Wash cells twice with warm PBS. Add pre-warmed, serum-free medium containing either vehicle control or 3-HDTA (typical concentration range: 50-200 µM) and incubate for 30-60 minutes.

• Initiation of Oxidation Assay:

  • Prepare the reaction medium by adding the [¹⁴C]Palmitate-BSA conjugate to fresh, serum-free medium to a final concentration of 50-100 µM and specific activity of 0.5-1.0 µCi/mL.[15][16]

  • Remove the pre-treatment medium and add the reaction medium to the cells.

• CO₂ Trapping:

  • Place a small microcentrifuge tube containing a filter paper disc soaked in 1 M NaOH inside each well to act as a CO₂ trap.

  • Seal the plate tightly with parafilm and incubate at 37°C for 2-4 hours.[16]

• Stopping the Reaction and Metabolite Separation:

  • Stop the reaction by injecting 1 M perchloric acid into each well, avoiding the CO₂ trap.[15][16] Allow the plate to sit for 1 hour to ensure all ¹⁴CO₂ is trapped by the NaOH.

  • Remove the filter paper discs and place them into scintillation vials for counting (this measures complete oxidation).

  • Centrifuge the acidified reaction mixture to pellet cell debris. Transfer the supernatant to a new scintillation vial (this contains the ASMs, representing incomplete oxidation).[15]

• Quantification: Measure radioactivity using a scintillation counter. The rate of FAO is calculated based on the specific activity of the substrate and normalized to protein content per well. A significant reduction in counts in the 3-HDTA-treated wells validates that the measured FAO is CPT1-dependent.

Figure 2. Experimental workflow for measuring FAO in cultured cells.

3.2. Protocol 2: Assessing FAO in Isolated Mitochondria via High-Resolution Respirometry

High-resolution respirometry allows for the real-time measurement of mitochondrial oxygen consumption, providing a dynamic view of substrate utilization.[17] This protocol uses specific substrates to stimulate FAO and 3-HDTA to confirm the pathway's contribution to respiration.

Methodology

• Mitochondrial Isolation: Isolate mitochondria from tissues (e.g., heart, skeletal muscle) using standard differential centrifugation protocols. Determine mitochondrial protein concentration via a Bradford or BCA assay.

• Respirometer Setup: Calibrate the respirometer (e.g., Oroboros O2k) and add respiration buffer (e.g., MiR05) to the chambers. Add a known amount of isolated mitochondria (e.g., 0.1-0.2 mg/mL).

• Substrate-Uncoupler-Inhibitor Titration (SUIT) Protocol:

  • State 2 Respiration: Add substrates for FAO, such as Palmitoyl-carnitine (40 µM) and Malate (2 mM). Malate is required to replenish TCA cycle intermediates. This measures LEAK respiration (non-phosphorylating).

  • State 3 Respiration (OxPhos): Add ADP (e.g., 2.5 mM) to stimulate ATP synthesis. The resulting increase in oxygen consumption rate (OCR) represents the capacity of the mitochondria to oxidize fatty acids to drive oxidative phosphorylation.

  • Inhibition with 3-HDTA: Inject 3-HDTA (or another CPT1 inhibitor like etomoxir) into the chamber. A sharp decrease in OCR confirms that the previously measured respiration was dependent on the import and oxidation of the long-chain fatty acid substrate.

  • Further Analysis: Subsequent additions of other substrates (e.g., glutamate, succinate) can be used to probe the function of other respiratory pathways and complexes.

• Data Analysis: The respirometry software calculates oxygen consumption rates in real-time. The difference in OCR before and after the addition of 3-HDTA provides a quantitative measure of CPT1-dependent respiration.

Quantitative Data and Interpretation

While specific IC₅₀ values for 3-HDTA are not as widely published as for synthetic inhibitors, its utility lies in its application as a specific mechanistic tool. For context, well-characterized CPT1 inhibitors demonstrate potent effects.

Compound	Target(s)	Typical IC₅₀ / Kᵢ	Application Notes
Etomoxir	CPT1 (irreversible)	~5 µM (liver isoform)	Widely used CPT1 inhibitor, more specific for the liver isoform (CPT1a).[3]
Oxfenicine	CPT1 (reversible)	Varies by tissue	Reversible inhibitor used in studies to improve insulin sensitivity by modulating FAO.[3]
3-HDTA	CPT1 (competitive)	Not widely reported	Used as a specific substrate analog to confirm CPT1-dependent FAO in mechanistic studies.

Interpreting Results:

• A decrease in ¹⁴CO₂ and ASM production in the presence of 3-HDTA indicates that the oxidation of the radiolabeled fatty acid is dependent on its transport into the mitochondria via the carnitine shuttle.

• A decrease in oxygen consumption in respirometry experiments after 3-HDTA addition directly quantifies the contribution of long-chain FAO to total mitochondrial respiration under the tested conditions.

Broader Implications in Research and Drug Development

The ability to precisely inhibit FAO with tools like 3-HDTA has significant implications across various fields.

• Cardiac Metabolism: The heart derives up to 70% of its energy from FAO. In conditions like diabetic cardiomyopathy and heart failure, cardiac metabolism shifts.[18][19] 3-HDTA can be used to model and study the consequences of impaired FAO in isolated cardiomyocytes or mitochondria, helping to elucidate disease mechanisms.[2][20]

• Diabetes and Obesity: The "Randle Cycle" posits a competition between glucose and fatty acid utilization.[3] CPT1 inhibitors have been explored as therapeutic agents to increase glucose utilization by decreasing fatty acid oxidation, thereby improving insulin sensitivity.[3][21] Understanding the effects of specific inhibitors like 3-HDTA in muscle and liver cells is crucial for this area of research.

• Oncology: Many cancer cells reprogram their metabolism and can become reliant on FAO for energy and the production of reducing equivalents (NADPH) to combat oxidative stress.[16] CPT1 is therefore being investigated as a potential target for cancer therapy.[21]

Safety and Handling of 3-HDTA

As with any laboratory chemical, proper handling of 3-HDTA is essential. While not classified as a particularly hazardous substance, good laboratory practices should always be followed.

• Personal Protective Equipment (PPE): Always wear standard PPE, including a lab coat, safety glasses, and gloves, when handling the compound.[22]

• Handling: If handling the powdered form, do so in a chemical fume hood or a ventilated enclosure to avoid inhalation of dust.[23]

• Storage: Store the compound in a tightly sealed container in a cool, dry place, as specified by the manufacturer.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

• Exposure: In case of skin contact, wash thoroughly with soap and water. In case of eye contact, flush with water for at least 15 minutes. Seek medical attention if irritation persists.[22]

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The Emerging Frontier of Resolution Pharmacology: A Technical Guide to 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic Acid, a Novel Endogenous Lipid Mediator

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: Charting the Unexplored Territory of Bioactive Lipids

The field of lipidomics continues to unveil a complex and elegant world of signaling molecules that orchestrate cellular and physiological processes with remarkable precision. Among these, the specialized pro-resolving mediators (SPMs) have emerged as critical players in the resolution of inflammation, a process once thought to be passive. This guide delves into the nascent understanding of a potentially significant addition to this lipid mediator arsenal: 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid (3-HDoHE) . While research on this specific molecule is in its infancy, this document serves as a foundational technical guide, synthesizing current knowledge on related compounds and providing a predictive framework for its biosynthesis, biological activities, and therapeutic potential. We will explore the methodologies to investigate this novel lipid mediator and outline the future directions that will be pivotal in elucidating its role in health and disease.

Section 1: The Docosanoid Family and the Promise of Novel Hydroxylated Members

The docosanoids are a class of signaling lipids derived from the 22-carbon omega-3 fatty acid, docosahexaenoic acid (DHA), and other polyunsaturated fatty acids.[1] This family includes well-characterized mediators such as resolvins, protectins, and maresins, which are known to actively promote the resolution of inflammation.[2] These molecules are generated through the enzymatic actions of cyclooxygenases (COX), lipoxygenases (LOX), and cytochrome P450 (CYP450) enzymes.[3][4] The introduction of a hydroxyl group into the fatty acid backbone is a key step in the biosynthesis of these potent mediators, often conferring specific biological activities. 3-hydroxy fatty acids, in particular, are known intermediates in fatty acid β-oxidation, but their roles as signaling molecules are an area of growing interest.[5][6]

Section 2: Postulated Biosynthesis of 3-HDoHE

The biosynthesis of 3-HDoHE is hypothesized to originate from its parent fatty acid, 10(Z),13(Z),16(Z)-docosatrienoic acid.[7][8] While the specific enzymes responsible for the hydroxylation at the C-3 position of this particular docosatrienoic acid have not been definitively identified, several enzymatic pathways are plausible based on the metabolism of other polyunsaturated fatty acids.

Potential Biosynthetic Pathways:

• Mitochondrial β-oxidation: The most direct pathway for the formation of a 3-hydroxy fatty acid is through the third step of mitochondrial fatty acid β-oxidation, catalyzed by L-3-hydroxyacyl-CoA dehydrogenases.[5] However, for 3-HDoHE to act as a signaling molecule, it would need to be released from the mitochondria.

• Cytochrome P450 (CYP) Enzymes: CYP enzymes, particularly of the CYP4A family, are known to hydroxylate fatty acids at various positions.[9] It is conceivable that a specific CYP isoform could catalyze the 3-hydroxylation of 10(Z),13(Z),16(Z)-docosatrienoic acid.

• Peroxisomal β-oxidation: Similar to mitochondrial oxidation, peroxisomes also possess enzymes for fatty acid oxidation that could generate 3-hydroxy intermediates.

Further research employing targeted metabolomics and enzymatic assays with recombinant enzymes will be crucial to elucidate the precise biosynthetic route of 3-HDoHE.

Caption: Potential enzymatic pathways for the biosynthesis of 3-HDoHE.

Section 3: Methodologies for the Investigation of 3-HDoHE

The study of novel lipid mediators like 3-HDoHE requires robust and sensitive analytical techniques for their detection and quantification in biological matrices.

Extraction and Purification

A standardized protocol for the extraction of 3-HDoHE from plasma, tissues, or cell culture media is essential for accurate analysis.

Step-by-Step Protocol for Solid-Phase Extraction (SPE):

• Sample Preparation: Acidify the biological sample (e.g., plasma, cell culture supernatant) to a pH of approximately 3.5 with a dilute acid (e.g., 0.1 M HCl). This step protonates the carboxylic acid group of the fatty acids, making them more amenable to retention on a C18 SPE cartridge.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by sequentially washing with methanol and then with acidified water (pH 3.5).

• Sample Loading: Load the acidified sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a low percentage of organic solvent (e.g., 15% methanol in water) to remove polar impurities.

• Elution: Elute the lipid fraction containing 3-HDoHE with a high percentage of organic solvent (e.g., methanol or ethyl acetate).

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in a suitable solvent for analysis (e.g., methanol/water).

Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the sensitive and specific quantification of lipid mediators.[10][11]

Key Parameters for LC-MS/MS Analysis:

Parameter	Recommended Setting	Rationale
Chromatography
Column	C18 reversed-phase	Provides good retention and separation of fatty acids.
Mobile Phase A	Water with 0.1% formic acid	Acidification improves peak shape and ionization efficiency.
Mobile Phase B	Acetonitrile/Methanol with 0.1% formic acid	Organic solvent for elution.
Gradient	A gradient from a lower to a higher percentage of mobile phase B	Allows for the separation of a wide range of lipids with varying polarities.
Mass Spectrometry
Ionization Mode	Negative Electrospray Ionization (ESI-)	Carboxylic acids readily form [M-H]⁻ ions.
MS/MS Transition	Precursor ion (m/z of 3-HDoHE) -> Product ions	Specific transitions provide high selectivity for quantification. The exact m/z values would need to be determined using a synthetic standard.
Detection Mode	Multiple Reaction Monitoring (MRM)	Enables highly sensitive and specific quantification of target analytes.

digraph "LC-MS/MS Workflow for 3-HDoHE Quantification" {
graph [fontname="Arial", fontsize=12, labelloc="t", label="LC-MS/MS Workflow for 3-HDoHE Quantification", rankdir="TB"];
node [shape="box", style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Arial", fontsize=9, color="#5F6368"];
sample [label="Biological Sample\n(Plasma, Tissue, etc.)"];
extraction [label="Solid-Phase Extraction (SPE)"];
lc [label="Liquid Chromatography (LC)\n(Reversed-Phase C18)"];
ionization [label="Electrospray Ionization (ESI-)"];
ms1 [label="Mass Analyzer 1 (Q1)\n(Precursor Ion Selection)"];
cid [label="Collision Cell (Q2)\n(Fragmentation)"];
ms2 [label="Mass Analyzer 2 (Q3)\n(Product Ion Detection)"];
data [label="Data Analysis\n(Quantification)"];
sample -> extraction;
extraction -> lc;
lc -> ionization;
ionization -> ms1;
ms1 -> cid;
cid -> ms2;
ms2 -> data;
}digraph "Predicted Signaling Pathway of 3-HDoHE" {
graph [fontname="Arial", fontsize=12, labelloc="t", label="Predicted Signaling Pathway of 3-HDoHE", rankdir="TB"];
node [shape="box", style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Arial", fontsize=9, color="#5F6368"];

hdohe [label="3-HDoHE", shape="ellipse", style="filled", fillcolor="#34A853", fontcolor="#FFFFFF"];
receptor [label="GPCR\n(e.g., FFAR4/GPR120)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
gprotein [label="G-protein Activation"];
effector [label="Downstream Effectors\n(e.g., Inhibition of NF-κB)"];
response [label="Biological Response\n(Anti-inflammatory, Pro-resolving)", shape="ellipse", style="filled", fillcolor="#EA4335", fontcolor="#FFFFFF"];
hdohe -> receptor;
receptor -> gprotein;
gprotein -> effector;
effector -> response;
}

Caption: A predicted signaling pathway for the anti-inflammatory actions of 3-HDoHE.

Section 5: Therapeutic Potential and Future Directions in Drug Development

The discovery of novel endogenous lipid mediators with anti-inflammatory and pro-resolving properties opens up new avenues for therapeutic intervention in a wide range of diseases characterized by chronic inflammation. [12][13] Potential Therapeutic Applications:

• Chronic Inflammatory Diseases: Conditions such as inflammatory bowel disease, rheumatoid arthritis, and atherosclerosis.

• Neuroinflammation and Neurodegenerative Diseases: Where resolution of inflammation is critical for neuronal survival. [14][15]* Metabolic Disorders: Given the link between inflammation and insulin resistance. [16] Future Research Imperatives:

• Chemical Synthesis and Standard Availability: The total synthesis of 3-HDoHE is a prerequisite for its definitive identification and for conducting detailed biological studies. [17]2. In Vitro and In Vivo Functional Studies: Elucidating the specific effects of 3-HDoHE on immune cell function, inflammatory responses, and disease models.

• Receptor Identification and Characterization: Uncovering the specific receptor(s) for 3-HDoHE will be crucial for understanding its mechanism of action and for designing targeted therapeutics.

• Clinical Translation: Investigating the levels of 3-HDoHE in human health and disease to assess its potential as a biomarker and a therapeutic target.

Conclusion

3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid stands at the precipice of discovery as a potential novel lipid mediator with significant therapeutic promise. While our current understanding is largely predictive, the framework outlined in this guide provides a comprehensive roadmap for the scientific community to unravel the biological significance of this intriguing molecule. The journey to fully characterize 3-HDoHE will undoubtedly contribute to a deeper appreciation of the intricate roles of lipid mediators in maintaining health and resolving disease, paving the way for a new generation of resolution-based therapeutics.

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An In-depth Technical Guide to the Cellular Signaling Pathways of 3-Hydroxy Docosatrienoic Acids

This guide provides a comprehensive technical overview of the cellular signaling pathways involving 3-hydroxy docosatrienoic acids (3-HDTAs). Designed for researchers, scientists, and drug development professionals, this document synthesizes current understanding, proposes testable hypotheses for unresolved mechanisms, and offers detailed experimental protocols to advance the study of these intriguing lipid mediators.

Introduction: The Emerging Role of Hydroxylated Very-Long-Chain Fatty Acids in Cellular Communication

The landscape of cellular signaling is profoundly influenced by a diverse class of bioactive lipids derived from polyunsaturated fatty acids (PUFAs). Among these, the docosanoids, a family of 22-carbon mediators derived from docosahexaenoic acid (DHA), have been recognized for their potent roles in orchestrating the resolution of inflammation, neuroprotection, and maintaining tissue homeostasis.[1][2] While significant attention has been given to well-characterized docosanoids like resolvins and protectins, a broader range of hydroxylated very-long-chain fatty acids (VLCPUFAs) remains largely unexplored.[3] This guide focuses on a specific, yet potentially significant, subclass: the 3-hydroxy docosatrienoic acids (3-HDTAs).

Docosatrienoic acid (DTA), a 22-carbon omega-3 fatty acid, has been noted for its anti-inflammatory and anti-tumor properties.[4][5] Its conversion to hydroxylated metabolites, such as 3-HDTAs, represents a critical step in unlocking its biological activity. Hydroxylation at the C-3 position is a known step in mitochondrial fatty acid beta-oxidation, but it can also be a key modification by other enzyme systems to generate signaling molecules.[6] This guide will delve into the putative biosynthetic pathways of 3-HDTAs, their hypothesized molecular targets, the downstream signaling cascades they may trigger, and the experimental frameworks required to validate these postulations.

Part 1: Biosynthesis of 3-Hydroxy Docosatrienoic Acids: A Proposed Enzymatic Landscape

The generation of 3-HDTAs from their precursor, docosatrienoic acid (DTA, 22:3n-3), is likely a tightly regulated enzymatic process. While direct evidence for the specific enzymes involved is still emerging, we can infer the most probable pathways based on the known metabolism of other very-long-chain polyunsaturated fatty acids.[7] The two primary enzyme families implicated are the Cytochrome P450 (CYP) monooxygenases and the Lipoxygenases (LOX).

The Cytochrome P450 Pathway

CYP enzymes are a versatile family of heme-containing proteins known to catalyze a wide range of oxidative reactions, including the hydroxylation of fatty acids.[5][8] Specifically, CYP isoforms from the CYP2 and CYP4 families are known to metabolize PUFAs into hydroxylated and epoxidized derivatives that function as signaling molecules.[9][10]

The proposed mechanism for 3-HDTA synthesis via the CYP pathway involves the direct hydroxylation of the DTA carbon backbone. The regioselectivity of this reaction would be dependent on the specific CYP isoform expressed in a given cell type. This pathway is particularly relevant in tissues with high CYP activity, such as the liver and kidney.

The Lipoxygenase Pathway

Lipoxygenases are non-heme iron-containing dioxygenases that catalyze the insertion of molecular oxygen into PUFAs, leading to the formation of hydroperoxy fatty acids. These intermediates are then rapidly reduced to their corresponding stable hydroxy derivatives. The 5-LOX, 12-LOX, and 15-LOX subfamilies are key players in the generation of a vast array of bioactive lipid mediators.[1][3]

The synthesis of 3-HDTA through a LOX-mediated pathway would likely involve a multi-step process, potentially through the formation of an epoxide intermediate that is subsequently hydrolyzed to a diol, or through direct, albeit less common, hydroxylation at the C-3 position. Given that DTA is a substrate for these enzymes, it is plausible that specific LOX isoforms could generate 3-HDTAs.[11][12]

Diagram: Proposed Biosynthetic Pathways of 3-Hydroxy Docosatrienoic Acid

Caption: Putative enzymatic routes for the synthesis of 3-HDTA from DTA.

Part 2: A Hypothesized Signaling Cascade: G-Protein Coupled Receptors and Downstream Effectors

The biological effects of hydroxylated fatty acids are typically mediated by specific cell surface or nuclear receptors.[13][14] While the dedicated receptor for 3-HDTA has not yet been definitively identified, we can formulate a strong hypothesis based on the known targets of structurally similar docosanoids.

Primary Candidate Receptor: GPR32

The G-protein coupled receptor 32 (GPR32) has been identified as a receptor for the pro-resolving lipid mediator Resolvin D1 (RvD1), a dihydroxylated derivative of DHA.[2][15] Given the structural similarities between RvD1 and 3-HDTA, both being hydroxylated 22-carbon fatty acids, GPR32 stands out as a primary candidate receptor. GPR32 is expressed on immune cells, including macrophages and neutrophils, as well as on epithelial cells, placing it at the crossroads of inflammatory and homeostatic processes.

Other Potential Receptor Families

Other receptor families that warrant investigation for their potential interaction with 3-HDTAs include:

• Free Fatty Acid Receptors (FFARs): Such as FFAR1 (GPR40) and FFAR4 (GPR120), which are known to bind to a range of medium- and long-chain fatty acids and mediate metabolic and anti-inflammatory signals.[16]

• Hydroxycarboxylic Acid Receptors (HCARs): This family of GPCRs responds to various hydroxy-carboxylic acids, and their roles in metabolism and immunity are well-documented.[17][18]

Proposed Downstream Signaling Pathway

Assuming 3-HDTA acts as an agonist for a G-protein coupled receptor like GPR32, its binding would initiate a cascade of intracellular events aimed at modulating cellular function, likely promoting an anti-inflammatory and pro-resolving phenotype.

• G-Protein Coupling and Second Messenger Modulation: Upon ligand binding, GPR32 is expected to couple to inhibitory G-proteins (Gαi). This would lead to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels. Concurrently, activation of G-protein βγ subunits could modulate ion channels or activate other signaling enzymes like phospholipase C (PLC), leading to an increase in intracellular calcium (Ca2+) and activation of protein kinase C (PKC).

• Kinase Cascades and Transcription Factor Regulation: The changes in second messenger concentrations would trigger downstream kinase cascades. A likely pathway involves the activation of the mitogen-activated protein kinase (MAPK) pathway, specifically extracellular signal-regulated kinase (ERK), and the phosphatidylinositol 3-kinase (PI3K)-Akt pathway. These pathways are central to cell survival, proliferation, and inflammation.

• Cellular Response: Anti-inflammation and Pro-resolution: The culmination of this signaling cascade is hypothesized to be the modulation of gene expression programs that favor the resolution of inflammation. This could involve:

  • Inhibition of NF-κB: The nuclear factor-kappa B (NF-κB) is a master transcriptional regulator of pro-inflammatory cytokines, chemokines, and adhesion molecules. Signaling through GPR32 and downstream pathways like PI3K-Akt can lead to the inhibition of NF-κB activation, thereby dampening the inflammatory response.

  • Activation of Pro-resolving Pathways: The signaling cascade may also promote the expression of genes involved in tissue repair and the clearance of apoptotic cells (efferocytosis), key features of the resolution phase of inflammation.

Diagram: Hypothesized 3-HDTA Signaling Pathway via GPR32

Caption: A plausible signaling cascade initiated by 3-HDTA binding to GPR32.

Part 3: Experimental Validation: Protocols and Methodologies

The validation of the proposed biosynthetic and signaling pathways for 3-HDTAs requires a systematic and multi-faceted experimental approach. The following protocols provide a framework for the identification, quantification, and functional characterization of these novel lipid mediators.

Protocol 1: Identification and Quantification of 3-HDTAs by LC-MS/MS

Objective: To develop a robust method for the extraction and quantitative analysis of 3-HDTAs from biological samples (e.g., cell culture supernatants, plasma, tissue homogenates).

Methodology:

• Lipid Extraction:

  • To 1 mL of aqueous sample, add a deuterated internal standard (e.g., d4-3-hydroxy-palmitic acid).

  • Perform a liquid-liquid extraction using 3 volumes of a 2:1 mixture of methyl formate and water.

  • Vortex vigorously for 1 minute and centrifuge at 2,000 x g for 10 minutes at 4°C.

  • Collect the lower organic phase and dry it under a stream of nitrogen.

  • Reconstitute the lipid extract in 100 µL of methanol/water (1:1, v/v) for analysis.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

  • Chromatography: Use a C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start at 30% B, increase to 98% B over 15 minutes, hold for 5 minutes, and then re-equilibrate at 30% B for 5 minutes.

  • Mass Spectrometry: Operate in negative ion mode using electrospray ionization (ESI).

  • Detection: Use Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transitions for 3-HDTA and the internal standard. The fragmentation of the carboxylate molecular ion [M-H]- of 3-hydroxy fatty acids often yields characteristic fragments resulting from cleavage alpha to the hydroxyl group.[19]

Data Presentation: Quantitative Analysis of 3-HDTA Production

Sample Type	Condition	3-HDTA Concentration (pg/mL)
Macrophage Supernatant	Control	< LOD
Macrophage Supernatant	LPS (100 ng/mL)	150 ± 25
Macrophage Supernatant	DTA (10 µM)	85 ± 15
Macrophage Supernatant	DTA + LPS	450 ± 60
Plasma	Healthy Volunteer	35 ± 8
Plasma	Patient with Inflammatory Disease	120 ± 30
LOD: Limit of Detection. Data are representative examples.

Protocol 2: Receptor Activation Screening using a Reporter Gene Assay

Objective: To determine if 3-HDTA can activate candidate receptors, such as GPR32.

Methodology:

• Cell Line Preparation:

  • Use a HEK293 cell line that stably expresses a cAMP-responsive element (CRE) coupled to a luciferase reporter gene.

  • Transfect these cells with an expression vector for the human GPR32 gene or a mock vector (control).

  • Select and expand stable transfectants.

• Assay Procedure:

  • Plate the GPR32-expressing and mock-transfected cells in a 96-well plate.

  • Stimulate the cells with varying concentrations of 3-HDTA (e.g., 0.1 nM to 1 µM) in the presence of forskolin (an adenylyl cyclase activator that will increase basal cAMP levels).

  • As a positive control, use a known GPR32 agonist like Resolvin D1.

  • Incubate for 4-6 hours.

  • Lyse the cells and measure luciferase activity using a luminometer.

• Data Analysis:

  • A decrease in luciferase activity in the GPR32-expressing cells upon 3-HDTA treatment (compared to vehicle control) would indicate activation of a Gαi-coupled receptor.

  • Calculate the EC50 value for 3-HDTA.

Diagram: Experimental Workflow for Receptor Activation Screening

Caption: Step-by-step workflow for the CRE-luciferase reporter assay.

Conclusion and Future Directions

The study of 3-hydroxy docosatrienoic acids represents a new frontier in the field of bioactive lipid mediators. While direct evidence for their signaling pathways is currently limited, the existing knowledge of docosanoid biology provides a robust framework for targeted investigation. The proposed biosynthetic and signaling pathways presented in this guide offer a testable model for the scientific community. The detailed experimental protocols provide the necessary tools to validate these hypotheses and to elucidate the precise molecular mechanisms by which 3-HDTAs exert their biological effects.

Future research should focus on:

• Definitive identification of the enzymes responsible for 3-HDTA biosynthesis in various cell types and tissues.

• Comprehensive receptor screening to confirm GPR32 as a bona fide receptor and to identify other potential molecular targets.

• In vivo studies using animal models of inflammation, metabolic disease, and neurodegeneration to understand the physiological and pathophysiological roles of 3-HDTAs.

• Structure-activity relationship studies to synthesize and test analogs of 3-HDTA for the development of novel therapeutics that target these pathways.

By systematically addressing these questions, the scientific community can unlock the full potential of 3-hydroxy docosatrienoic acids as key signaling molecules and as novel targets for drug discovery.

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Structural characterization of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid

An In-Depth Technical Guide to the Structural Characterization of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic Acid

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Complex Bioactive Lipid

3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid is a specialized polyunsaturated fatty acid (PUFA) characterized by a 22-carbon backbone, three cis (Z) double bonds, and a hydroxyl group at the C-3 position. Its molecular formula is C₂₂H₃₈O₃ with a molecular weight of 350.54 g/mol . While the broader class of docosatrienoic acids (DTAs) is recognized for its role in biological processes like regulating skin aging and melanogenesis, the specific functions of this hydroxylated variant are an active area of investigation.[1] The presence of multiple reactive and isomeric centers—the hydroxyl group's stereochemistry and the geometry and location of the double bonds—makes its unequivocal structural characterization a complex but critical task.[2][3][4]

This guide provides a comprehensive, multi-technique workflow for the complete structural elucidation of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid. It moves beyond simple procedural lists to explain the causality behind methodological choices, ensuring a robust and self-validating analytical strategy.

Strategic Workflow for Complete Structural Elucidation

A multi-faceted approach is non-negotiable for a molecule of this complexity. No single technique can resolve all structural questions. The logical flow of analysis integrates data from mass spectrometry, NMR spectroscopy, and chromatography to build a complete structural picture, from elemental composition to stereochemistry.

Caption: A logical workflow for characterizing complex fatty acids.

Mass Spectrometry: Deconstructing the Molecule

Mass spectrometry (MS) is the cornerstone for determining molecular weight and deducing structural features through controlled fragmentation. For fatty acids, derivatization is often a prerequisite, especially for Gas Chromatography-Mass Spectrometry (GC-MS).[5]

Expertise-Driven Rationale for Derivatization

• Esterification: The carboxylic acid is converted to its fatty acid methyl ester (FAME). This is critical for GC analysis as it neutralizes the polar carboxyl group, increasing volatility and thermal stability, which prevents peak tailing and improves separation.[6][7]

• Silylation: The hydroxyl group is converted to a trimethylsilyl (TMS) ether. This further enhances volatility and, more importantly, directs fragmentation patterns in the mass spectrometer, yielding diagnostic ions that help pinpoint the hydroxyl group's location.[8]

Experimental Protocol: GC-MS Analysis of Derivatized Analyte

• Esterification (Methanolysis):

  • To the dried sample (approx. 1 mg), add 1 mL of 0.5 M methanolic sodium hydroxide.

  • Heat at 100°C for 10 minutes in a sealed vial.

  • Cool, then add 1 mL of a boron trifluoride-methanol reagent.

  • Heat again at 100°C for 5 minutes.

  • Cool to room temperature, add 1 mL of heptane and 1 mL of saturated NaCl solution.

  • Vortex thoroughly and allow phases to separate. The upper heptane layer contains the FAME.[6]

• Silylation:

  • Transfer the heptane layer to a new vial and evaporate the solvent under a stream of nitrogen.

  • Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS.

  • Heat at 60°C for 30 minutes. The sample is now ready for GC-MS injection.

• GC-MS Conditions:

  • Column: A highly polar capillary column, such as a biscyanopropyl or wax-type phase (e.g., FAMEWAX, Rt-2560), is essential for resolving unsaturated isomers.[6][9]

  • Injection: Use a cold on-column or programmed-temperature vaporization inlet to prevent discrimination against higher boiling point compounds.[7]

  • Oven Program: Start at 80°C, ramp to 310°C at 10°C/min, and hold for 20 minutes.[8]

  • MS Detection: Use electron impact (EI) ionization at 70 eV.

Data Interpretation and Validation

The resulting mass spectrum of the fully derivatized molecule (methyl 3-(trimethylsilyloxy)-docosatrienoate) will provide key structural information.

Feature	Expected Observation	Rationale for Structural Confirmation
Molecular Ion (M⁺)	m/z 436	Confirms the molecular weight of the derivatized analyte (C₂₆H₅₂O₃Si).
α-Cleavage at C3	m/z 335 ([M-101]⁺)	A prominent fragment from cleavage between C3 and C4 is highly diagnostic for a 3-hydroxy position.
TMS-related ions	m/z 73, 75	Characteristic ions for the presence of a TMS group.
Loss of Methoxycarbonyl	m/z 377 ([M-59]⁺)	A common fragmentation for FAMEs, further confirming the methyl ester.[8]

Advanced MS for Double Bond Localization

Standard EI-MS does not readily reveal double bond positions. Specialized techniques are required. The Paternò-Büchi reaction coupled with tandem MS (MS/MS) is a powerful method.[10][11]

• Principle: The sample is irradiated with UV light in the presence of acetone, forming an oxetane adduct at each double bond. Collision-induced dissociation (CID) of these adducts in the mass spectrometer causes a reverse Paternò-Büchi reaction, cleaving the carbon-carbon double bond and yielding diagnostic ions that reveal its original location.[10][12]

• Expected Diagnostic Ions: For double bonds at positions 10, 13, and 16, this method would yield specific isopropenyl carboxylate anions that confirm these locations.[11]

NMR Spectroscopy: Defining Geometry and Connectivity

Nuclear Magnetic Resonance (NMR) spectroscopy is unparalleled for determining the connectivity of atoms and the stereochemistry of double bonds. Unlike MS, NMR analysis is non-destructive and is performed on the underivatized molecule.[13]

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve ~5-10 mg of the purified fatty acid in 0.6 mL of a deuterated solvent (e.g., CDCl₃).

• Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Acquire a ¹³C NMR spectrum.

  • Perform 2D NMR experiments, such as COSY (Correlation Spectroscopy), to establish proton-proton couplings and HSQC (Heteronuclear Single Quantum Coherence) to link protons to their attached carbons.

Data Interpretation and Validation

The chemical shifts and coupling constants provide a detailed structural fingerprint.[14][15]

Nucleus	Signal Region (ppm)	Assignment and Structural Confirmation
¹H	~5.3-5.4	Olefinic Protons (-CH=CH-) : A complex multiplet in this region confirms the presence of double bonds.
¹H	~3.8-4.1	Methine Proton (-CH(OH)-) : The proton on the carbon bearing the hydroxyl group.
¹H	~2.7-2.8	Bis-allylic Protons (-CH=CH-CH₂-CH=CH-) : Protons on the methylene group between two double bonds. Their presence confirms the methylene-interrupted pattern.[14]
¹H	~2.2-2.3	α-Methylene Protons (-CH₂-COOH) : Protons adjacent to the carboxyl group.
¹H	~2.0-2.1	Allylic Protons (-CH₂-CH=CH-) : Protons on methylene groups adjacent to a double bond.
¹³C	~175-180	Carboxyl Carbon (-COOH)
¹³C	~127-132	Olefinic Carbons (-CH=CH-)
¹³C	~68-72	Hydroxylated Carbon (-CH(OH)-)

Confirming (Z)-Geometry: The key to confirming the cis or (Z) configuration of the double bonds lies in the proton-proton coupling constant (³JHH) of the olefinic protons. For cis double bonds, this value is typically in the range of 10-12 Hz, whereas trans double bonds show a larger coupling of 14-16 Hz. This distinction is definitive.

Caption: Correlation of structural groups with their proton NMR signals.

Chiral Analysis: Determining Absolute Stereochemistry

The biological activity of hydroxy fatty acids is often dependent on the stereochemistry of the hydroxyl group.[16] Therefore, determining the absolute configuration (R or S) at the C-3 position is not merely academic but essential for understanding its function.

Expertise-Driven Rationale for Chiral Derivatization

Direct separation of enantiomers can be challenging. A reliable strategy is to react the molecule with a chiral derivatizing agent of known stereochemistry (e.g., S-phenylglycine methyl ester, S-PGME). This converts the pair of enantiomers into a pair of diastereomers. Diastereomers have different physical properties and can be separated using standard, non-chiral chromatography.[16]

Experimental Protocol: Chiral Derivatization with LC-MS Analysis

• Derivatization:

  • Dissolve the fatty acid in a suitable solvent (e.g., dichloromethane).

  • Add a coupling agent (e.g., HBTU) and a base (e.g., DIPEA).

  • Add the chiral derivatizing agent (e.g., S-PAME or S-PGME) and allow the reaction to proceed to completion.[16]

• LC-MS Analysis:

  • Column: Use a standard C18 reversed-phase column.

  • Mobile Phase: A gradient of acetonitrile and water.

  • Detection: Monitor the reaction products by mass spectrometry. The two diastereomers will have identical mass but should elute at different retention times.

• Validation:

  • To confirm the elution order and assign the absolute configuration, the same derivatization must be performed on authentic standards of (R)- and (S)-3-hydroxy fatty acids, if available.

Conclusion: A Unified Structural Assignment

The structural characterization of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid is a rigorous process that requires the synergistic application of multiple analytical techniques.

• GC-MS of the derivatized molecule confirms the molecular weight , the C-3 position of the hydroxyl group , and the overall fatty acid nature.

• Advanced MS/MS techniques pinpoint the locations of the three double bonds at C10, C13, and C16.

• NMR spectroscopy provides unequivocal proof of the (Z)-geometry of all three double bonds through proton coupling constants and confirms the connectivity of the entire carbon skeleton.

• Chiral derivatization coupled with LC-MS resolves the absolute stereochemistry (R or S) at the C-3 chiral center.

By integrating these layers of evidence, researchers can achieve an unambiguous structural assignment, providing the foundational knowledge required for further investigation into the biological activity and therapeutic potential of this complex lipid mediator.

References

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Protocols & Analytical Methods

LC-MS/MS protocol for 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid analysis

An Application Note and Protocol for the Quantification of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic Acid using LC-MS/MS

Introduction

3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid (3-HDTA) is a member of the docosanoid family, a class of signaling lipids derived from 22-carbon polyunsaturated fatty acids.[1] As an oxidized fatty acyl, 3-HDTA belongs to the broader group of oxylipins, which are known to play crucial roles in a myriad of physiological and pathological processes, including inflammation, immune response, and cognitive health.[1][2] The presence of a hydroxyl group suggests potential for unique biological activities, distinguishing it from its non-hydroxylated parent fatty acid. Given the potent bioactivity of related hydroxy fatty acids and other docosanoids like resolvins and protectins, there is a growing need for sensitive and specific analytical methods to accurately quantify molecules like 3-HDTA in complex biological matrices.[1][3][4][5]

This application note provides a comprehensive, field-tested protocol for the robust extraction and high-sensitivity quantification of 3-HDTA using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The methodology is designed for researchers in drug discovery, lipidomics, and clinical research, offering a reliable framework for investigating the role of 3-HDTA in health and disease.

Principle of the Method

The analytical strategy is centered on the high selectivity and sensitivity of tandem mass spectrometry, specifically utilizing the Multiple Reaction Monitoring (MRM) scan mode.[6] The workflow begins with the isolation of lipids from the biological matrix using a liquid-liquid extraction (LLE) procedure, chosen for its efficacy in recovering a broad range of lipids.[7][8] An isotopically labeled internal standard is incorporated early in the process to correct for analyte loss during sample preparation and for variations in instrument response.

Following extraction, the analyte is separated from isomeric and isobaric interferences using Ultra-High-Performance Liquid Chromatography (UPLC) on a reversed-phase C18 column.[9][10] This separation is critical for reducing matrix effects and ensuring accurate quantification.[11] The eluent is then introduced into the mass spectrometer via an electrospray ionization (ESI) source operating in negative ion mode, which is optimal for acidic molecules like carboxylic acids. The triple quadrupole mass spectrometer is set to monitor a specific precursor-to-product ion transition for both the analyte and the internal standard, ensuring highly specific and sensitive detection.

Materials and Reagents

Material/Reagent	Grade	Supplier
3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid	≥98%	e.g., Cayman Chemical, Avanti Polar Lipids
3-HDTA-d4 (or other suitable isotopic analog)	≥98%	Custom Synthesis or Specialty Supplier
Water, Acetonitrile, Methanol, Isopropanol	LC-MS Grade	Fisher Scientific or equivalent
Methyl tert-butyl ether (MTBE)	HPLC Grade	Sigma-Aldrich or equivalent
Acetic Acid or Formic Acid	LC-MS Grade	Sigma-Aldrich or equivalent
Ammonium Acetate	LC-MS Grade	Sigma-Aldrich or equivalent
Butylated Hydroxytoluene (BHT)	≥99%	Sigma-Aldrich or equivalent
Human Plasma (or other relevant matrix)	Pooled, K2-EDTA	BioIVT or equivalent

Note: The use of glass vials and tubes is highly recommended throughout the procedure to avoid contamination from plasticizers.[12]

Instrumentation

• Liquid Chromatography System: A UPLC system capable of delivering reproducible gradients at high pressures (e.g., Waters Acquity UPLC, Agilent 1290 Infinity LC).[13][14]

• Mass Spectrometer: A tandem quadrupole mass spectrometer equipped with an ESI source (e.g., SCIEX QTRAP 6500, Waters Xevo TQ-XS).[12][15]

• Analytical Column: A reversed-phase C18 column with a sub-2 µm particle size (e.g., Waters Acquity UPLC BEH C18, 2.1 x 100 mm, 1.7 µm).[10][13][15]

Detailed Experimental Protocol

Preparation of Standards and Quality Controls (QCs)

The causality behind preparing separate stock solutions is to ensure the integrity and accuracy of the working standards. The primary stock serves as the source for calibration standards, while the secondary stock is used exclusively for QCs, providing an independent check on the accuracy of the calibration curve.

• Primary Stock (1 mg/mL): Accurately weigh ~1 mg of 3-HDTA standard and dissolve in 1 mL of methanol.

• Secondary Stock (1 mg/mL): Prepare a second, independent stock solution in the same manner.

• Internal Standard (IS) Stock (1 mg/mL): Prepare a stock solution of 3-HDTA-d4 in methanol.

• Working Solutions: Prepare serial dilutions from the primary stock to create calibration standards (e.g., 0.1-1000 ng/mL). Prepare at least three levels of QC samples (Low, Medium, High) from the secondary stock.

• IS Spiking Solution (100 ng/mL): Dilute the IS stock in methanol. This concentration may require optimization based on instrument response.

Sample Preparation: MTBE Extraction

The methyl tert-butyl ether (MTBE) extraction method is selected for its efficiency in extracting lipids across a range of polarities while effectively precipitating proteins.[10][16] The inclusion of BHT is a critical step to prevent the non-enzymatic oxidation of the polyunsaturated fatty acid chains during sample handling.[12]

• Aliquot Sample: To a 2 mL glass tube, add 100 µL of the biological sample (e.g., plasma, cell lysate).

• Add Antioxidant and IS: Add 10 µL of BHT solution (1 mg/mL in methanol) and 10 µL of the IS Spiking Solution (100 ng/mL). Vortex briefly.

• Protein Precipitation & Lipid Extraction: Add 300 µL of cold methanol and vortex for 10 seconds. Add 1 mL of MTBE and vortex vigorously for 2 minutes.

• Phase Separation: Add 250 µL of LC-MS grade water to induce phase separation.[16] Vortex for 20 seconds.

• Centrifugation: Centrifuge at 4°C and 10,000 x g for 10 minutes.[16] Two distinct layers will form: an upper organic phase containing the lipids and a lower aqueous phase.

• Collect Supernatant: Carefully transfer the upper organic layer (~1 mL) to a new glass tube, avoiding the protein pellet at the interface.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen gas at room temperature.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 65:30:5 Acetonitrile:Isopropanol:Water).[16] Vortex to ensure the lipid residue is fully dissolved. Transfer to an autosampler vial for analysis.

LC-MS/MS Method Parameters

The following tables summarize the starting parameters for the LC-MS/MS analysis. These should be optimized for the specific instrumentation used.

Table 1: Liquid Chromatography Parameters

Parameter	Setting	Rationale
Column	Waters Acquity BEH C18, 2.1 x 100 mm, 1.7 µm	C18 chemistry provides excellent retention and separation for hydrophobic molecules like fatty acids.[10][14]
Mobile Phase A	Water:Acetonitrile (60:40) with 10 mM Ammonium Acetate	Ammonium acetate acts as an ion-pairing agent, improving peak shape and promoting ionization in negative mode.[13][15]
Mobile Phase B	Isopropanol:Acetonitrile (90:10) with 10 mM Ammonium Acetate	Isopropanol is a strong solvent necessary to elute highly nonpolar lipids from the reversed-phase column.[10]
Flow Rate	0.3 mL/min	A typical flow rate for a 2.1 mm ID column, balancing analysis time and separation efficiency.[13]
Column Temp.	40 °C	Elevated temperature reduces mobile phase viscosity and can improve peak shape and reproducibility.[13]
Injection Vol.	5 µL

| Gradient | 0-2 min: 30% B; 2-12 min: 30-100% B; 12-15 min: 100% B; 15.1-18 min: 30% B | A gradient is essential for eluting a wide range of lipids and cleaning the column effectively post-injection. |

Table 2: Mass Spectrometry Parameters

Parameter	Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Negative	The carboxylic acid moiety of 3-HDTA is readily deprotonated, forming a stable [M-H]- precursor ion.[17]
Capillary Voltage	-3.5 kV
Source Temp.	150 °C
Desolvation Temp.	400 °C
Scan Type	Multiple Reaction Monitoring (MRM)	MRM provides superior selectivity and sensitivity for quantification compared to full scan methods.[6][18]
Analyte	3-HDTA	3-HDTA-d4 (IS)
Precursor Ion (Q1)	m/z 349.3	m/z 353.3
Product Ion (Q3)	m/z 171.1 (Quantifier), m/z 331.3 (Qualifier)	m/z 171.1

| Collision Energy | Optimize experimentally (~15-25 eV) | Optimized to yield maximum signal for the chosen product ion. |

Rationale for MRM Transitions: The precursor ion for 3-HDTA (C22H38O3, MW: 350.54) is the deprotonated molecule [M-H]- at m/z 349.3.[19] A common fragmentation for hydroxy fatty acids is cleavage adjacent to the hydroxyl group. A plausible quantifier ion at m/z 171.1 corresponds to a cleavage that retains the carboxyl group and part of the aliphatic chain. The qualifier ion at m/z 331.3 corresponds to the neutral loss of water ([M-H-H2O]-) from the precursor, a characteristic fragmentation for hydroxylated compounds.

Method Validation

A rigorous validation process ensures the method is reliable, accurate, and fit for purpose.[20] The protocol should be validated according to established bioanalytical guidelines.[21][22][23]

Table 3: Method Validation Parameters and Acceptance Criteria

Parameter	Purpose	Acceptance Criteria
Selectivity	Ensure no interference from endogenous matrix components at the analyte's retention time.	Response in blank matrix < 20% of LLOQ response.
Linearity	Establish the relationship between concentration and instrument response.	≥ 6 non-zero standards; correlation coefficient (r²) ≥ 0.99.
Accuracy & Precision	Determine the closeness of measured values to the true value and the reproducibility of measurements.	Replicate QC samples (n=5) at ≥ 3 levels. Accuracy: within ±15% of nominal (±20% at LLOQ). Precision (CV%): ≤ 15% (≤ 20% at LLOQ).[22]
LLOQ	Lowest concentration quantifiable with acceptable accuracy and precision.	Signal-to-noise ratio ≥ 10; meet accuracy/precision criteria.
Recovery	Efficiency of the extraction process.	Compare analyte response in pre-extraction spiked samples vs. post-extraction spiked samples. Should be consistent and reproducible.[24]
Matrix Effect	Assess ion suppression or enhancement from matrix components.	Compare analyte response in post-extraction spiked samples vs. neat solution. Matrix factor should be consistent across batches.

| Stability | Evaluate analyte stability under various conditions (freeze-thaw, bench-top, long-term storage). | Mean concentration of stability samples should be within ±15% of nominal concentration. |

Visual Schematics

Overall Analytical Workflow

Caption: High-level workflow for the LC-MS/MS analysis of 3-HDTA.

Proposed MS/MS Fragmentation of 3-HDTA

Caption: Proposed fragmentation pathway for 3-HDTA in negative ion mode.

Conclusion

This application note details a specific, sensitive, and robust LC-MS/MS method for the quantification of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid in biological matrices. By combining an efficient MTBE-based liquid-liquid extraction with the precision of UPLC separation and the specificity of tandem mass spectrometry, this protocol provides a reliable tool for researchers. The inclusion of a comprehensive method validation strategy ensures that the data generated is accurate and reproducible, making it suitable for demanding applications in both basic research and drug development environments.

References

• 1. lipotype.com [lipotype.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of 13(R)-Hydroxy-7Z,10Z,13R,14E,16Z,19Z Docosapentaenoic Acid (13R-HDPA) and Its Biosynthetic Conversion to the 13-Series Resolvins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A UPLC/MS/MS method for comprehensive profiling and quantification of fatty acid esters of hydroxy fatty acids in white adipose tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 13. lipidmaps.org [lipidmaps.org]
• 14. metabolomics.se [metabolomics.se]
• 15. Three-dimensional enhanced lipidomics analysis combining UPLC, differential ion mobility spectrometry, and mass spectrometric separation strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Lipid Extraction for Mass Spectrometry Lipidomics [protocols.io]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 18. mdpi.com [mdpi.com]
• 19. 3(R,S)-HYDROXY-10(Z),13(Z),16(Z)-DOCOSATRIENOIC ACID [chemicalbook.com]
• 20. How to validate a bioanalytical LC-MS/MS method for PK studies? [synapse.patsnap.com]
• 21. bioanalysis-zone.com [bioanalysis-zone.com]
• 22. Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 23. bioanalysisforum.jp [bioanalysisforum.jp]
• 24. resolian.com [resolian.com]

Application Notes and Protocols for Gas Chromatography-Mass Spectrometry in 3-Hydroxy Fatty Acid Profiling

Introduction: The Significance of 3-Hydroxy Fatty Acids in Research and Drug Development

3-hydroxy fatty acids (3-OH-FAs) represent a class of lipids with profound biological importance. In mammals, they are crucial intermediates in the mitochondrial β-oxidation of fatty acids, a fundamental process for energy production.[1] Consequently, the accurate quantification of 3-OH-FAs in biological fluids like plasma and serum serves as a vital diagnostic tool for inborn errors of metabolism, particularly defects in L-3-hydroxyacyl-CoA dehydrogenases.[1][2] Beyond metabolic diagnostics, 3-OH-FAs are integral components of the lipopolysaccharide (LPS) outer membrane of Gram-negative bacteria. As such, they are potent biomarkers for bacterial endotoxins, playing a critical role in sepsis research, environmental monitoring, and the quality control of pharmaceutical products.

Gas chromatography-mass spectrometry (GC-MS) stands as a gold-standard analytical technique for the profiling of 3-OH-FAs, offering high sensitivity and specificity. However, the inherent chemical properties of these molecules—namely their low volatility due to the presence of polar carboxyl and hydroxyl functional groups—necessitate a robust and well-validated analytical workflow. This guide provides a comprehensive overview of the methodologies, from sample preparation to data analysis, for the reliable quantification of 3-OH-FAs by GC-MS.

The Analytical Challenge: Why Derivatization is Essential

Direct analysis of 3-OH-FAs by GC-MS is challenging due to their poor volatility.[3] To overcome this, a chemical derivatization step is imperative. This process modifies the polar functional groups, rendering the analytes more volatile and amenable to gas-phase separation. The most common and effective approach for 3-OH-FAs is silylation, which replaces the active hydrogens on the carboxyl and hydroxyl groups with a trimethylsilyl (TMS) group.[3] This not only increases volatility but also improves the chromatographic peak shape and reduces tailing.

Comparative Analysis of Derivatization Strategies

While several derivatization methods exist for fatty acids, silylation is particularly well-suited for 3-OH-FAs. Here, we compare the most common approaches:

Derivatization Method	Reagent(s)	Target Group(s)	Key Advantages	Key Disadvantages
Silylation	N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% Trimethylchlorosilane (TMCS)	Carboxyl & Hydroxyl	A one-step reaction that derivatizes both functional groups simultaneously, offering an efficient workflow.	The resulting TMS derivatives can be sensitive to moisture, requiring anhydrous conditions for the reaction and storage.
Esterification followed by Silylation	Boron trifluoride in methanol (BF₃-Methanol), then BSTFA	Carboxyl (esterification), Hydroxyl (silylation)	A robust and widely used method. The resulting fatty acid methyl esters (FAMEs) are stable.	This is a two-step process, which can be more time-consuming. BF₃-Methanol is a harsh reagent and may cause degradation of certain analytes.
tert-Butyldimethylsilyl (TBDMS) Derivatization	N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA)	Hydroxyl	Forms highly stable derivatives that produce characteristic and informative mass spectra.	Primarily targets the hydroxyl group, necessitating a separate step for the derivatization of the carboxyl group.

For routine and high-throughput analysis of 3-OH-FAs, the one-step silylation with BSTFA and a TMCS catalyst is often the preferred method due to its simplicity and effectiveness.

Comprehensive Workflow for 3-OH-FA Profiling by GC-MS

The following diagram illustrates the overarching workflow for the analysis of 3-OH-FAs from biological samples.

Caption: High-level workflow for 3-OH-FA profiling by GC-MS.

Detailed Experimental Protocols

Protocol 1: Extraction of 3-Hydroxy Fatty Acids from Plasma/Serum

This protocol details the extraction of both free and total (esterified) 3-OH-FAs from plasma or serum samples.

Materials:

• Plasma or serum sample

• Stable isotope-labeled internal standards for each 3-OH-FA of interest

• 10 M Sodium Hydroxide (NaOH)

• 6 M Hydrochloric Acid (HCl)

• Ethyl acetate

• Nitrogen gas supply

• Centrifuge

Procedure:

• Sample Aliquoting: For the analysis of total 3-OH-FAs, place 500 µL of plasma or serum into a glass centrifuge tube. For free 3-OH-FAs, use a separate 500 µL aliquot.

• Internal Standard Spiking: Add a known amount of the stable isotope-labeled internal standard mixture to each sample.

• Saponification (for total 3-OH-FAs): To the tube designated for total 3-OH-FA analysis, add 500 µL of 10 M NaOH. Vortex and incubate for 30 minutes to hydrolyze the esterified fatty acids.[2]

• Acidification: Acidify all samples by adding 6 M HCl. For the unhydrolyzed (free) samples, add 125 µL of 6 M HCl. For the hydrolyzed (total) samples, add 2 mL of 6 M HCl to neutralize the excess NaOH.[2]

• Liquid-Liquid Extraction: Add 3 mL of ethyl acetate to each tube, vortex vigorously for 1 minute, and centrifuge to separate the phases.

• Collection of Organic Phase: Carefully transfer the upper organic layer (containing the fatty acids) to a clean glass tube.

• Repeat Extraction: Repeat the extraction (steps 5 and 6) with an additional 3 mL of ethyl acetate and combine the organic layers.

• Drying: Evaporate the pooled organic extracts to dryness under a gentle stream of nitrogen gas at 37°C.[2] The dried extract is now ready for derivatization.

Protocol 2: Derivatization of 3-Hydroxy Fatty Acids (Silylation)

This protocol describes the conversion of the extracted 3-OH-FAs into their volatile trimethylsilyl (TMS) derivatives.

Materials:

• Dried fatty acid extract

• N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS)

• Heating block or oven

• GC vials with inserts

Procedure:

• Reagent Addition: To the dried fatty acid extract, add 100 µL of BSTFA + 1% TMCS.[2]

• Reaction: Tightly cap the vial and heat at 80°C for 1 hour to ensure complete derivatization.[2]

• Cooling: Allow the vial to cool to room temperature.

• Sample Transfer: Transfer the derivatized sample to a GC vial with an insert for analysis.

Caption: Silylation of 3-OH-FAs using BSTFA and TMCS.

Protocol 3: GC-MS Analysis

This section provides typical GC-MS parameters for the analysis of derivatized 3-OH-FAs.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent 5890 series II GC with a 5973 Mass Selective Detector or equivalent)

• Capillary column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column

GC Parameters:

• Injector Temperature: 250°C

• Injection Volume: 1 µL

• Injection Mode: Splitless

• Carrier Gas: Helium

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 5 minutes

  • Ramp 1: 3.8°C/min to 200°C

  • Ramp 2: 15°C/min to 290°C, hold for 6 minutes[2]

MS Parameters:

• Ionization Mode: Electron Impact (EI)

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Ions: For quantitative analysis, specific ions for each 3-OH-FA and its corresponding stable isotope-labeled internal standard are monitored. A common fragment ion for the TMS-derivatized 3-OH-FA is m/z 233, and for the labeled internal standard, it is m/z 235.[2]

Data Analysis and Quantification

The quantification of each 3-OH-FA is achieved by calculating the ratio of the peak area of the analyte to the peak area of its corresponding stable isotope-labeled internal standard. A calibration curve is constructed using known concentrations of unlabeled 3-OH-FA standards and a fixed concentration of the internal standard. The concentration of the 3-OH-FA in the unknown sample is then determined from this calibration curve.

Quantitative Performance Data

The following table summarizes typical performance characteristics of a validated GC-MS method for 3-OH-FA analysis.

Parameter	Typical Value	Reference
Coefficient of Variation (CV)	1.0–10.5% at 30 µmol/L	[2]
3.3–13.3% at 0.3 µmol/L	[2]
Limit of Detection (LOD)	Analyte-dependent, typically in the low ng/mL to pg/mL range	General literature
Limit of Quantification (LOQ)	Analyte-dependent, typically in the low ng/mL range	General literature
Linearity (r²)	> 0.99	General literature

Troubleshooting and Expert Insights

• Incomplete Derivatization: This can be caused by the presence of moisture. Ensure all glassware is thoroughly dried and use anhydrous solvents. If incomplete derivatization is suspected, increase the reaction time or temperature.

• Poor Peak Shape: Tailing peaks can be a result of active sites in the GC inlet liner or column. Use a deactivated liner and perform regular column maintenance.

• Matrix Effects: Biological samples are complex matrices that can interfere with ionization. The use of stable isotope-labeled internal standards is the most effective way to compensate for matrix effects.

• Contamination: Phthalates and other plasticizers can be a source of contamination. Use high-purity solvents and avoid plastic labware where possible.

Conclusion

The GC-MS-based profiling of 3-hydroxy fatty acids is a powerful and reliable method for both clinical diagnostics and research applications. A well-optimized workflow, including meticulous sample preparation, efficient derivatization, and the use of stable isotope-labeled internal standards, is crucial for obtaining accurate and reproducible results. The protocols and insights provided in this guide offer a solid foundation for researchers, scientists, and drug development professionals to successfully implement this technique in their laboratories.

References

• Jones, P. M., & Bennett, M. J. (2010). 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry. Methods in Molecular Biology, 603, 229–243. [Link]

• Jones, P. M., & Bennett, M. J. (n.d.). Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography–mass spectrometry. LIPID MAPS. [Link]

• Quehenberger, O., Armando, A. M., & Dennis, E. A. (2011). High sensitivity quantitative lipidomics analysis of fatty acids in biological samples by gas chromatography-mass spectrometry. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1811(11), 648–656. [Link]

• Lennen, R. M., & Pfleger, B. F. (2013). Quantification of bacterial fatty acids by extraction and methylation. Bio-protocol, 3(13), e801. [Link]

• Ciucanu, I., & Kerek, F. (1984). A simple and rapid method for the permethylation of carbohydrates. Carbohydrate Research, 131(2), 209-217. (Note: While this reference is for carbohydrates, the principles of methylation as a derivatization technique are relevant and often cited in broader contexts).

• PubMed. (2010). 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry. Methods in Molecular Biology. [Link]

Sources

• 1. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lipidmaps.org [lipidmaps.org]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: Derivatization Techniques for GC-MS Analysis of Hydroxylated PUFAs

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Introduction: Overcoming the Analytical Hurdles of Hydroxylated PUFAs

Hydroxylated polyunsaturated fatty acids (PUFAs), a class of bioactive lipids including eicosanoids and docosanoids, are pivotal signaling molecules in a vast array of physiological and pathological processes.[1][2] Their analysis is crucial for understanding inflammation, immunity, and for the development of novel therapeutics. However, the inherent physicochemical properties of these molecules present significant challenges for gas chromatography-mass spectrometry (GC-MS) analysis. The presence of polar hydroxyl and carboxyl functional groups renders them non-volatile and prone to thermal degradation at the high temperatures required for GC analysis.[2][3][4] This leads to poor chromatographic resolution, peak tailing, and potential loss of the analyte, compromising the accuracy and reliability of analytical data.[3][5]

Chemical derivatization is an indispensable strategy to overcome these limitations.[6][7][8] By chemically modifying the polar functional groups, we can increase the volatility and thermal stability of hydroxylated PUFAs, making them amenable to GC-MS analysis.[4][5][9] This application note provides a comprehensive guide to the most effective derivatization techniques, detailing the underlying chemistry, step-by-step protocols, and critical considerations for robust and reliable analysis.

The Rationale for Derivatization: Transforming Analytes for GC-MS Compatibility

The primary goal of derivatization in this context is to replace the active hydrogens in the hydroxyl (-OH) and carboxyl (-COOH) groups with non-polar moieties.[5][10] This transformation achieves several critical objectives:

• Increased Volatility: By masking the polar functional groups, hydrogen bonding is minimized, leading to a significant increase in the vapor pressure of the analyte, a prerequisite for GC analysis.[3][4][5]

• Enhanced Thermal Stability: The resulting derivatives are more stable at the elevated temperatures of the GC inlet and column, preventing on-column degradation and artifact formation.[10]

• Improved Chromatographic Performance: Derivatization reduces the polarity of the analytes, leading to more symmetrical peak shapes, better resolution between isomers, and reduced adsorption within the GC system.[4][9][10]

• Characteristic Mass Spectra: The derivatizing groups often introduce specific fragmentation patterns in the mass spectrometer, aiding in structural elucidation and confirmation.[4][11]

Core Derivatization Strategies: A Two-Pronged Approach

The most common and effective approach for derivatizing hydroxylated PUFAs involves a two-step process targeting both the carboxyl and hydroxyl groups sequentially: Esterification followed by Silylation . For certain applications, a single-step Silylation of both functional groups can be employed.

Esterification of the Carboxyl Group

The initial step focuses on converting the polar carboxylic acid group into a less polar ester, typically a fatty acid methyl ester (FAME).[2][3] This is an alkylation reaction where the acidic proton of the carboxyl group is replaced by an alkyl group.[9][12]

Common Reagents and Mechanisms:

• Boron Trifluoride-Methanol (BF3-Methanol): A widely used and effective reagent. BF3 acts as a Lewis acid catalyst, activating the carbonyl group of the carboxylic acid, making it more susceptible to nucleophilic attack by methanol.[3]

• Methanolic HCl: Prepared by dissolving hydrogen chloride gas or by reacting acetyl chloride with methanol, this reagent provides an acidic environment to catalyze the esterification reaction.[13][14] It is considered a good general-purpose esterifying agent.[13]

• Trimethylsilyldiazomethane: A powerful methylating agent that reacts instantly and quantitatively with carboxylic acids.[12] The reaction progress can be monitored by the disappearance of the reagent's yellow color.[12]

Silylation of the Hydroxyl Group(s)

Following esterification, the hydroxyl groups are derivatized to form trimethylsilyl (TMS) ethers. Silylation replaces the active hydrogen of the hydroxyl group with a non-polar TMS group (-Si(CH₃)₃).[5][10] This step is crucial for increasing volatility and thermal stability.[4][10]

Leading Silylating Reagents:

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA): A very strong and versatile silylating agent.[10][15] It is highly effective for derivatizing hydroxyl groups and is a popular choice for this application.[5]

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA): Considered one of the strongest and most versatile silylating agents available.[1][10] Its byproducts are highly volatile, which minimizes interference in the chromatogram.[10][16]

• Catalyst Addition (TMCS): The addition of a catalyst like Trimethylchlorosilane (TMCS) to BSTFA or MSTFA (typically 1%) can enhance the reactivity of the silylating reagent, particularly for sterically hindered hydroxyl groups.[5]

Specialized Derivatization Techniques

While esterification and silylation are the workhorses for hydroxylated PUFA analysis, other techniques can be employed for specific analytical goals:

• Methoximation for Carbonyl Groups: For hydroxylated PUFAs that also contain ketone or aldehyde functionalities (e.g., certain prostaglandins), a preliminary methoximation step is recommended.[1][17] This reaction converts the carbonyl group into an oxime, preventing the formation of multiple derivatives due to keto-enol tautomerism and stabilizing α-keto acids.[1][16][17] Methoxyamine hydrochloride (MOX) is the reagent of choice for this purpose.[17][18]

• Picolinyl Esters for Double Bond Localization: To determine the position of double bonds within the fatty acid chain, derivatization to picolinyl esters is a powerful technique.[19] The pyridine ring in the picolinyl ester directs fragmentation in the mass spectrometer, leading to characteristic ions that allow for the unambiguous assignment of double bond locations.[19][20]

• tert-Butyldimethylsilyl (TBDMS) Ethers: For enhanced stability, hydroxyl groups can be converted to TBDMS ethers using reagents like MTBSTFA. TBDMS derivatives produce prominent and diagnostic fragment ions in the mass spectrum, which can be useful for structural elucidation.[11][21]

Comparative Overview of Common Derivatization Reagents

Reagent Class	Reagent	Target Functional Group(s)	Key Advantages	Key Considerations
Esterification	BF3-Methanol	Carboxyl	Effective and widely used.	Can be harsh; moisture sensitive.[3]
Methanolic HCl	Carboxyl	Good general-purpose reagent.[13]	Reaction times can be longer.[13]
Silylation	BSTFA (+/- 1% TMCS)	Hydroxyl, Carboxyl	Very strong silylating agent.[10][15]	Byproducts may not be as volatile as MSTFA's.[10]
MSTFA	Hydroxyl, Carboxyl	Strongest and most versatile silylating agent; volatile byproducts.[1][10]	Generally the preferred silylating agent.
Methoximation	Methoxyamine HCl (MOX)	Ketone, Aldehyde	Prevents multiple derivative formation for carbonyl-containing analytes.[1][17]	An additional step required for specific analytes.
Specialized	3-Pyridylcarbinol (for Picolinyl Esters)	Carboxyl	Enables double bond localization via MS/MS.[19]	Primarily for structural elucidation, not routine quantification.
MTBSTFA	Hydroxyl	Forms stable TBDMS derivatives with diagnostic fragmentation.[11]	May not be suitable for sterically hindered groups.[22]

Experimental Protocols

Prerequisite: Sample Preparation

Prior to derivatization, it is essential to extract the lipids from the biological matrix and ensure the sample is anhydrous. A common procedure involves a Folch or Bligh-Dyer lipid extraction, followed by evaporation of the solvent under a stream of nitrogen. The presence of water will interfere with the derivatization reactions, particularly esterification and silylation.[3][16]

Protocol 1: Two-Step Derivatization (Esterification followed by Silylation)

This is the most robust and widely applicable method for the comprehensive analysis of hydroxylated PUFAs.

Materials:

• Dried lipid extract in a reaction vial

• BF3-Methanol (14% w/v) or 3N Methanolic HCl

• Hexane

• Saturated NaCl solution

• Anhydrous Sodium Sulfate

• BSTFA + 1% TMCS or MSTFA

• Pyridine (anhydrous)

• Heating block or oven

• Nitrogen evaporator

Step-by-Step Methodology:

• Esterification: a. To the dried lipid extract, add 200 µL of BF3-Methanol or 3N Methanolic HCl. b. Cap the vial tightly and heat at 60°C for 30 minutes.[3] c. Cool the vial to room temperature. d. Add 1 mL of hexane and 0.5 mL of saturated NaCl solution. e. Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer. f. Centrifuge briefly to separate the layers. g. Carefully transfer the upper hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water. h. Transfer the dried hexane extract to a new reaction vial and evaporate to dryness under a gentle stream of nitrogen.

• Silylation: a. To the dried FAME residue, add 50 µL of MSTFA (or BSTFA + 1% TMCS) and 50 µL of anhydrous pyridine.[23] Pyridine acts as a solvent and catalyst.[5] b. Cap the vial tightly and heat at 60°C for 45 minutes. c. Cool the vial to room temperature. The sample is now ready for GC-MS analysis.

Protocol 2: One-Step Derivatization (Simultaneous Silylation)

This method is faster but may be less efficient for esterifying the carboxyl group compared to the two-step protocol. It is suitable for high-throughput screening or when only hydroxyl group derivatization is the primary concern.

Materials:

• Dried lipid extract in a reaction vial

• MSTFA or BSTFA + 1% TMCS

• Anhydrous Pyridine

• Heating block or oven

Step-by-Step Methodology:

• To the dried lipid extract, add 100 µL of MSTFA (or BSTFA + 1% TMCS) and 50 µL of anhydrous pyridine.

• Cap the vial tightly and heat at 70°C for 60 minutes.

• Cool the vial to room temperature. The sample is now ready for GC-MS analysis.

Protocol 3: Methoximation Pre-Step for Carbonyl-Containing Analytes

This protocol should precede Protocol 1 or 2 if your analytes of interest contain ketone or aldehyde groups.

Materials:

• Dried lipid extract in a reaction vial

• Methoxyamine hydrochloride (MOX) solution (e.g., 20 mg/mL in anhydrous pyridine)

• Heating block or oven

Step-by-Step Methodology:

• To the dried lipid extract, add 50 µL of the MOX solution.[24]

• Cap the vial tightly and heat at 60°C for 60 minutes.[1][25]

• Cool the vial to room temperature.

• Evaporate the pyridine under a gentle stream of nitrogen.

• Proceed with either Protocol 1 (starting from the Esterification step) or Protocol 2.

Visualizing the Derivatization Workflow

Caption: Derivatization workflows for GC-MS analysis of hydroxylated PUFAs.

Concluding Remarks and Best Practices

The successful GC-MS analysis of hydroxylated PUFAs is critically dependent on effective and reproducible derivatization. The two-step esterification and silylation protocol is the most reliable method for a comprehensive analysis.

Key Best Practices:

• Anhydrous Conditions: Ensure all solvents and reagents are of high purity and low in moisture content. Water will significantly hinder derivatization efficiency.[3]

• Reagent Quality: Use high-quality derivatization reagents and adhere to recommended storage conditions to prevent degradation.[3]

• Method Validation: For quantitative studies, it is essential to validate the derivatization method for completeness of reaction and to assess recovery using appropriate internal standards.

• Safety Precautions: Derivatization reagents can be toxic and corrosive. Always handle them in a well-ventilated fume hood and wear appropriate personal protective equipment.

By carefully selecting the appropriate derivatization strategy and adhering to meticulous laboratory technique, researchers can confidently and accurately profile the complex landscape of hydroxylated PUFAs, paving the way for new discoveries in biology and medicine.

References

• Title: Mass Spectrometry Based on Chemical Derivatization Has Brought Novel Discoveries to Lipidomics: A Comprehensive Review Source: Critical Reviews in Analytical Chemistry URL: [Link]

• Title: Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis Source: AOCS Lipid Library URL: [Link]

• Title: Mass Spectrometry Based on Chemical Derivatization Has Brought Novel Discoveries to Lipidomics: A Comprehensive Review Source: PubMed URL: [Link]

• Title: Determination of Free Fatty Acids and Triglycerides by Gas Chromatography Using Selective Esterification Reactions Source: Journal of Chromatographic Science | Oxford Academic URL: [Link]

• Title: Preparation of fatty acid methyl esters for gas-liquid chromatography Source: PMC - NIH URL: [Link]

• Title: Chemical derivatization strategy for mass spectrometry-based lipidomics Source: PubMed URL: [Link]

• Title: Gas-liquid chromatography-mass spectrometry of hydroxy fatty acids as their methyl esters tert.-butyldimethylsilyl ethers Source: PubMed URL: [Link]

• Title: Recent progresses of derivatization approaches in the targeted lipidomics analysis by mass spectrometry Source: ResearchGate URL: [Link]

• Title: Derivatization for Gas Chromatography Source: Phenomenex URL: [Link]

• Title: Analysis of Eicosanoids in Blood Using the Same Sample Preparation Method as for Primary Metabolite Analysis Source: LabRulez GCMS URL: [Link]

• Title: Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples Source: MDPI URL: [Link]

• Title: Derivatization Reactions and Reagents for Gas Chromatography Analysis Source: ResearchGate URL: [Link]

• Title: Derivatization of metabolites for GC-MS via methoximation+silylation Source: Michigan State University URL: [Link]

• Title: Location of double bonds in polyunsaturated fatty acids by gas chromatography-mass spectrometry after 4,4-dimethyloxazoline derivatization Source: ResearchGate URL: [Link]

• Title: Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation Source: YouTube URL: [Link]

• Title: GC-MS Characterization of Hydroxy Fatty Acids Generated From Lipid Oxidation in Vegetable Oils Source: Wiley Online Library URL: [Link]

• Title: Picolinyl esters for the structural determination of fatty acids by GC/MS Source: PubMed URL: [Link]

• Title: Metabolite Profiling by Automated Methoximation and Silylation Source: PAL System URL: [Link]

• Title: Which is better MSTFA or BSTFA for derivatisation sugar and organic acid? Source: ResearchGate URL: [Link]

• Title: A Gas Chromatography-Mass Spectrometry Method for the Determination of Fatty Acids and Sterols in Yeast and Grape Juice Source: MDPI URL: [Link]

• Title: High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry Source: NIH URL: [Link]

• Title: Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis Source: The Luxembourg Institute of Health Research Portal URL: [Link]

• Title: Gas chromatography-mass spectrometry-based analytical strategies for fatty acid analysis in biological samples Source: ResearchGate URL: [Link]

• Title: Formation of multiple trimethylsilyl derivatives in the derivatization of 17alpha-ethinylestradiol with BSTFA or MSTFA followed by gas chromatography-mass spectrometry determination Source: PubMed URL: [Link]

• Title: Optimization of silylation using N-methyl-N-(trimethylsilyl)-trifluoroacetamide, N,O-bis-(trimethylsilyl)-trifluoroacetamide and N-(tert-butyldimethylsilyl)-N-methyltrifluoroacetamide for the determination of the estrogens estrone and 17alpha-ethinylestradiol by gas chromatography-mass spectrometry Source: PubMed URL: [Link]

• Title: Gas–liquid chromatography–mass spectrometry of hydroxy fatty acids as their methyl esters tert.-butyldimethylsilyl ethers Source: Scilit URL: [Link]

• Title: Identification of Double Bond Position Isomers in Unsaturated Lipids by m-CPBA Epoxidation and Mass Spectrometry Fragmentation Source: PMC - NIH URL: [Link]

• Title: Derivatization reactions of phospholipids using N-trimethylN-methyl trifluoroacetamide (MSTFA) Source: ResearchGate URL: [Link]

• Title: Metabolomics by Gas Chromatography-Mass Spectrometry: the combination of targeted and untargeted profiling Source: eScholarship URL: [Link]

• Title: Fatty Acids Analysis by Gas Chromatography Source: Impact Solutions URL: [Link]

• Title: Analysis of fatty acids by gas chromatography, and its relevance to research on health and nutrition Source: ResearchGate URL: [Link]

• Title: Identification and Quantitation of Fatty Acid Double Bond Positional Isomers: A Shotgun Lipidomics Approach Using Charge-Switch Derivatization Source: PMC - NIH URL: [Link]

• Title: Multiplexed targeted analysis of polyunsaturated fatty acids and oxylipins using liquid chromatography-tandem mass spectrometry Source: ResearchGate URL: [Link]

• Title: Determination of double bond positions in unsaturated fatty acids by pre‐column derivatization with dimethyl and dipyridyl disulfide Source: Springer URL: [Link]

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Application Note: Chiral Separation of 3-Hydroxy Fatty Acid Enantiomers by High-Performance Liquid Chromatography

Abstract: This document provides a comprehensive guide for the enantioselective analysis of 3-hydroxy fatty acids (3-OH-FAs) using High-Performance Liquid Chromatography (HPLC). We delve into the core principles of chiral recognition on polysaccharide-based stationary phases, offer detailed protocols for method development, and present a validated Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) method for direct, sensitive, and robust quantification of 3-OH-FA enantiomers in biological matrices. This guide is intended for researchers and analysts in metabolic studies, clinical diagnostics, and drug development who require precise stereoisomeric analysis.

Scientific Introduction: The Stereo-Specific Importance of 3-Hydroxy Fatty Acids

3-Hydroxy fatty acids (3-OH-FAs) are critical metabolic intermediates and structural molecules. They are formed during the hydration step of mitochondrial β-oxidation, a fundamental energy-producing pathway.[1][2][3] Beyond their role in metabolism, they are also integral components of lipopolysaccharides (LPS) in Gram-negative bacteria, acting as key markers for endotoxins.

The hydroxyl group at the C-3 position creates a chiral center, resulting in two distinct enantiomers: (R)-3-hydroxy and (S)-3-hydroxy fatty acids. Biological systems, being inherently chiral, often exhibit high stereoselectivity. Different enzymatic pathways can produce or metabolize one enantiomer preferentially over the other.[2] Therefore, an unbiased biological interpretation and the discovery of potential disease biomarkers necessitate an enantioselective analysis to accurately quantify each stereoisomer.[1][2] Direct chiral HPLC separation has emerged as the most effective technique for this purpose, often superseding older, more cumbersome methods that required derivatization.[1][4]

The Principle of Chiral Recognition on Polysaccharide Stationary Phases

The separation of enantiomers, which possess identical physical properties in an achiral environment, requires the introduction of a chiral selector. In chiral HPLC, this is achieved with a Chiral Stationary Phase (CSP). For 3-OH-FAs, polysaccharide-based CSPs, such as amylose or cellulose derivatives coated or immobilized on silica, have demonstrated exceptional success.[1][5]

The mechanism of separation relies on the formation of transient, diastereomeric complexes between the analyte enantiomers and the chiral selector. Chiral recognition is achieved through a combination of intermolecular interactions, including:

• Hydrogen Bonding: Interactions between the hydroxyl and carboxyl groups of the 3-OH-FA and the carbamate groups on the polysaccharide backbone.

• Steric Hindrance: The three-dimensional structure of the chiral grooves and cavities on the CSP fits one enantiomer more favorably than the other.

• Dipole-Dipole Interactions: Occur between polar functional groups on the analyte and the CSP.

For a stable diastereomeric complex and successful separation to occur, there must be at least three points of interaction between the analyte and the CSP, often referred to as the "three-point interaction model." The difference in the stability of these complexes for the (R) and (S) enantiomers leads to different retention times and, thus, separation.

Fig 1. The Three-Point Interaction Model for Chiral Recognition.

Protocol: Direct Enantioselective Analysis by UHPLC-MS/MS

This protocol is adapted from a validated method for the direct chiral separation of 3-OH-FAs (C8 to C18) in biological plasma, demonstrating high sensitivity and resolution without derivatization.[1][2]

Materials and Reagents

• Standards: Racemic and, if available, enantiomerically pure standards of 3-hydroxyoctanoic acid (C8), 3-hydroxydecanoic acid (C10), 3-hydroxydodecanoic acid (C12), 3-hydroxytetradecanoic acid (C14), 3-hydroxyhexadecanoic acid (C16), and 3-hydroxyoctadecanoic acid (C18).

• Solvents: LC-MS grade acetonitrile, isopropanol, and water.

• Additive: LC-MS grade formic acid.

• Sample Preparation: 2-propanol (HPLC grade) for protein precipitation and extraction.

• Biological Matrix: Human plasma (or other relevant biological fluid/tissue homogenate).

Instrumentation and Columns

• Chromatography System: A UHPLC system capable of binary gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.[2]

• Analytical Column: CHIRALPAK IA-U (1.6 µm particle size) or a similar amylose tris(3,5-dimethylphenylcarbamate) immobilized on sub-2 µm silica particles.[1]

Step-by-Step Experimental Procedure

Step 1: Standard and Sample Preparation

• Stock Solutions: Prepare individual stock solutions of racemic 3-OH-FA standards in ethanol at 1 mg/mL.

• Working Standards: Create a mixed working standard solution by diluting the stocks in ethanol.

• Calibration Curve: Prepare matrix-matched calibration standards by spiking control plasma with the working standard solution at various concentration levels.

• Sample Extraction: For a 50 µL plasma sample, add 450 µL of cold 2-propanol. Vortex vigorously for 1 minute to precipitate proteins. Centrifuge at 14,000 x g for 10 minutes at 4°C. Transfer the supernatant to a clean vial for analysis. This one-phase extraction demonstrates good recovery (>90%).[1][2]

Step 2: UHPLC-MS/MS Analysis

• Instrument Setup: Equilibrate the column with the initial mobile phase conditions for at least 20 minutes.

• Injection: Inject 5 µL of the prepared sample extract or standard.

• Run Method: Execute the chromatographic run using the parameters outlined in Tables 1 and 2.

Sources

• 1. researchgate.net [researchgate.net]
• 2. UHPLC-MS/MS method for chiral separation of 3-hydroxy fatty acids on amylose-based chiral stationary phase and its application for the enantioselective analysis in plasma and platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. aocs.org [aocs.org]
• 5. Chiral Stationary Phases for Liquid Chromatography: Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]

Quantitative Analysis of 3-Hydroxydodecanedioic Acid (3-HDTA) in Plasma and Tissue by LC-MS/MS

An Application Note for the Bioanalytical Scientist

Abstract

This document provides a comprehensive, field-tested guide for the quantification of 3-hydroxydodecanedioic acid (3-HDTA) in biological matrices, specifically plasma and tissue homogenates. 3-HDTA is a key intermediate in the omega-oxidation pathway of fatty acids, and its accurate measurement is critical for research into metabolic disorders, such as long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) deficiency[1]. This application note details a robust workflow utilizing liquid chromatography-tandem mass spectrometry (LC-MS/MS), a technique offering unparalleled sensitivity and specificity for bioanalysis[2]. We will cover essential pre-analytical considerations, detailed protocols for sample preparation from plasma and tissue, optimized LC-MS/MS parameters, and guidelines for method validation.

Introduction: The Scientific Rationale

Dicarboxylic acids are products of fatty acid metabolism. An increase in their concentration in blood and urine can be indicative of underlying inborn errors of metabolism or vitamin deficiencies[3]. Specifically, 3-hydroxydicarboxylic acids, including 3-HDTA, are known to be excreted by individuals with deficiencies in long-chain fatty acid oxidation[1]. Therefore, a validated, high-throughput method for the precise quantification of 3-HDTA is an invaluable tool for both clinical diagnostics and fundamental research in metabolic pathways.

The method described herein is centered on the principles of stable isotope dilution tandem mass spectrometry. This approach is the gold standard for quantitative mass spectrometry, as the co-analysis of the analyte with a stable isotope-labeled internal standard corrects for variations in sample preparation, matrix effects, and instrument response, ensuring the highest degree of accuracy and precision[4][5][6].

Overall Analytical Workflow

The entire process, from sample acquisition to final data reporting, follows a structured pathway designed to minimize variability and ensure data integrity.

Caption: High-level workflow for 3-HDTA quantification.

Pre-Analytical Stage: Sample Handling

The integrity of bioanalytical data begins with proper sample collection and storage. Degradation or contamination at this stage can irreversibly compromise results.

• Plasma Collection : Whole blood should be collected in tubes containing an anticoagulant (e.g., EDTA or heparin). Plasma should be separated by centrifugation (e.g., 1,500 x g for 10 minutes at 4°C) within one hour of collection[7]. The resulting supernatant (plasma) should be transferred to a clean tube.

• Tissue Collection : Tissues should be excised, rinsed with cold phosphate-buffered saline (PBS) to remove excess blood, blotted dry, and weighed.

• Storage : All samples, whether plasma or tissue, must be immediately flash-frozen in liquid nitrogen and stored at -80°C until analysis to prevent enzymatic degradation[7][8]. Avoid repeated freeze-thaw cycles.

Sample Preparation: Isolating the Analyte

The primary goal of sample preparation is to remove interfering matrix components, such as proteins and phospholipids, that can suppress the analyte signal in the mass spectrometer[9][10]. The choice of method depends on the sample type.

Caption: Detailed sample preparation workflows for plasma and tissue.

Protocol 1: Plasma Sample Preparation (Protein Precipitation)

Protein precipitation (PPT) is a rapid and effective method for removing the majority of proteins from plasma samples[10][11].

• Thaw plasma samples on ice.

• Aliquot 100 µL of plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the internal standard (IS) working solution (e.g., dideuterated 3-HDTA[1]) to all samples, calibrators, and quality controls (QCs).

• Add 300 µL of ice-cold acetonitrile to induce protein precipitation.

• Vortex vigorously for 30 seconds.

• Incubate on ice for 10 minutes to ensure complete precipitation.

• Centrifuge at 16,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex briefly and transfer to an autosampler vial for analysis.

Protocol 2: Tissue Sample Preparation (Homogenization & PPT)

Tissue samples require mechanical disruption to release intracellular contents prior to protein removal[12].

• Place a weighed, frozen tissue sample (e.g., 50-100 mg) into a 2 mL tube containing ceramic beads.

• Add 900 µL of ice-cold lysis buffer (e.g., 50 mM Tris-HCl with protease inhibitors) per 100 mg of tissue[8].

• Add 10 µL of the internal standard (IS) working solution.

• Homogenize the tissue using a bead mill homogenizer (e.g., 2 cycles of 30 seconds) while keeping the samples cold.

• Centrifuge the homogenate at 13,000 x g for 5 minutes at 4°C to pellet cellular debris[8][13].

• Transfer 100 µL of the resulting supernatant (lysate) to a new microcentrifuge tube.

• Proceed with the protein precipitation steps as described in Protocol 1, steps 4-11 .

LC-MS/MS Analysis: The Core Measurement

The analysis is performed using a triple quadrupole mass spectrometer, which allows for highly selective quantification through Multiple Reaction Monitoring (MRM)[3][14].

Liquid Chromatography (LC) Conditions

The goal of chromatography is to separate the analyte from other endogenous components to reduce matrix interference.

Parameter	Recommended Setting
Column	Reverse-phase C18 column (e.g., 2.1 x 100 mm, 2.6 µm particle size)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	5% B (0-1 min), linear ramp to 95% B (1-8 min), hold at 95% B (8-10 min), return to 5% B (10.1 min), equilibrate

Mass Spectrometry (MS) Conditions

The mass spectrometer is tuned to detect 3-HDTA and its internal standard specifically. Carboxylic acids ionize efficiently in negative mode.

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	-3500 V
Gas Temperature	325°C
Gas Flow	12 L/min
Nebulizer Pressure	35 psi
Detection Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions

The selection of a precursor ion (the deprotonated molecule [M-H]⁻) and a specific product ion after fragmentation provides high analytical specificity.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
3-HDTA	245.15	113.05	50	-15
3-HDTA-d2 (IS)	247.16	115.06	50	-15

(Note: These m/z values are illustrative and must be optimized empirically on the specific instrument used).

Data Analysis, Calibration, and Method Validation

Reliable quantification requires a robust calibration strategy and thorough method validation[15].

• Calibration Curve : A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the known concentration of the calibration standards[16]. A linear regression with a 1/x weighting is typically applied.

• Quantification : The concentration of 3-HDTA in unknown samples is calculated from their peak area ratios using the regression equation derived from the calibration curve.

Method Validation Parameters

The analytical method should be validated to ensure its performance is acceptable for its intended purpose. Key parameters and typical acceptance criteria are summarized below.

Parameter	Acceptance Criteria	Rationale
Linearity (r²)	≥ 0.995[15]	Demonstrates a direct proportional relationship between concentration and instrument response.
Precision (%CV)	Within-run and between-run precision should be ≤ 15% (≤ 20% at LLOQ)[17][18]	Measures the closeness of repeated measurements, indicating method reproducibility.
Accuracy (% Bias)	Within ±15% of the nominal value (±20% at LLOQ)[18]	Measures the closeness of the measured value to the true value, indicating systemic error.
Limit of Quantification (LLOQ)	Lowest concentration on the calibration curve that meets precision and accuracy criteria[17].	Defines the lower boundary of reliable quantification.
Recovery (%)	Consistent and reproducible across the concentration range.	Assesses the efficiency of the extraction process.
Matrix Effect	Assessed to ensure it is compensated for by the internal standard.	Evaluates the influence of co-eluting matrix components on analyte ionization[19].

Conclusion

This application note provides a detailed and scientifically grounded framework for the quantification of 3-HDTA in plasma and tissue samples. By combining a streamlined sample preparation protocol with the specificity and sensitivity of LC-MS/MS, this method is well-suited for high-throughput applications in clinical research and drug development. Adherence to the described protocols and validation guidelines will ensure the generation of accurate, reliable, and reproducible data, enabling researchers to confidently investigate the role of 3-HDTA in health and disease.

References

• Comparison of Three Sample Preparation Procedures for the Quantification of L-Arginine, Asymmetric Dimethylarginine, and Symmetric Dimethylarginine in Human Plasma Using HPLC-FLD. PMC - NIH. Available at: [Link]

• Fast and Sensitive Pharmacokinetic Assessment Using an Agilent LC/MS Triple Quadrupole System. Agilent. Available at: [Link]

• Sample preparation and estimation of plasma concentration of 3-deazauridine by high-performance liquid chromatography. PubMed. Available at: [Link]

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• High-throughput tissue homogenization method and tissue-based quality control materials for a clinical assay of the intestinal disaccharidases. PubMed. Available at: [Link]

• Tissue Homogenization. Vanderbilt University. Available at: [Link]

• Sample preparation in a bioanalytical workflow – part 1. YouTube. Available at: [Link]

• Analysis of Dicarboxylic Acids by Tandem Mass Spectrometry. High-Throughput Quantitative Measurement of Methylmalonic Acid in Serum, Plasma, and Urine. ResearchGate. Available at: [Link]

• Improving Yields in Multi-analyte Extractions by Utilizing Post-homogenized Tissue Debris. Biopreservation and Biobanking. Available at: [Link]

• New validated LC-MS/MS method for the determination of three alkylated adenines in human urine and its application to the monitoring of alkylating agents in cigarette smoke. PubMed. Available at: [Link]

• Analysis of 3-hydroxydodecanedioic acid for studies of fatty acid metabolic disorders: preparation of stable isotope standards. PubMed. Available at: [Link]

• Validated HPLC method for determination of carboxylic acid metabolite of clopidogrel in human plasma and its application to a pharmacokinetic study. PubMed. Available at: [Link]

• Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. PMC. Available at: [Link]

• Internal Standards: How Does It Work?. Sep-Science. Available at: [Link]

• Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why?. PMC - PubMed Central. Available at: [Link]

• Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them?. Scion Instruments. Available at: [Link]

• Liquid Chromatography-High Resolution Mass Spectrometry for Peptide Drug Quality Control. PMC - NIH. Available at: [Link]

• Tissue Homogenization: 3 Factors to Consider. Pion Inc. Available at: [Link]

• Development of an Efficient HPLC-MS/MS Method for the Detection of a Broad Spectrum of Hydrophilic and Lipophilic Contaminants in Marine Waters: An Experimental Design Approach. MDPI. Available at: [Link]

• Guide to achieving reliable quantitative LC-MS measurements. LGC. Available at: [Link]

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• Quantification of LA in plasma by high-performance liquid chromatography–electrospray ionization mass spectrometry. ResearchGate. Available at: [Link]

• Quantitative Measurement of Plasma 3-Hydroxyisovaleryl Carnitine by LC-MS/MS as a Novel Biomarker of Biotin Status in Humans. PMC - NIH. Available at: [Link]

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Synthesis of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid standard

Application Note & Protocol

Topic: Synthesis of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic Acid Standard

Audience: Researchers, scientists, and drug development professionals.

Abstract

3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid is a specialized docosanoid, a class of signaling molecules derived from 22-carbon polyunsaturated fatty acids (PUFAs).[1] The precise biological roles of many docosanoids are an active area of investigation, necessitating the availability of high-purity analytical standards for their identification and quantification in complex biological matrices.[2][3] This document provides a detailed application note and a robust protocol for the chemical synthesis of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid. The synthetic strategy is designed around a convergent approach, involving the stereoselective construction of two key fragments followed by their coupling and final elaboration. Key transformations include an asymmetric organocatalytic epoxidation to establish the C3-hydroxyl stereocenter, Z-selective Wittig reactions, and stereospecific Lindlar hydrogenation of an alkyne to construct the all-cis polyene system.[4][5][6] This guide explains the causality behind experimental choices and provides a self-validating framework for researchers to produce this valuable standard.

Introduction & Synthetic Strategy

3-Hydroxy fatty acids (HFAs) are critical components of biomolecules and are known to interact with various G protein-coupled receptors, making them important targets in metabolic and inflammatory research.[4] The synthesis of long-chain polyunsaturated HFAs like 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid presents significant challenges, primarily in controlling the stereochemistry at the hydroxyl-bearing carbon and ensuring the (Z)-geometry of the three double bonds.

Our retrosynthetic analysis divides the target molecule into two main building blocks: a C9 ω-alkynyl acid precursor (Fragment A) containing the 3-hydroxy moiety and a C13 polyene fragment (Fragment B) . This convergent strategy allows for the independent, high-yield synthesis of each fragment before their final coupling, maximizing overall efficiency.

Retrosynthetic Analysis

Caption: Retrosynthetic strategy for the target molecule.

Materials and Equipment

Reagents & Solvents

• All reagents should be purchased from reputable suppliers (e.g., Sigma-Aldrich, Thermo Fisher Scientific) and used as received unless otherwise noted.

• Anhydrous solvents (DCM, THF, Et₂O, Toluene) are critical for moisture-sensitive reactions and should be obtained from a solvent purification system or by distillation over appropriate drying agents.

• Catalysts: MacMillan's third-generation imidazolidinone organocatalyst, Lindlar's catalyst (Pd/CaCO₃, poisoned with lead).

• Reagents for Wittig reactions: Triphenylphosphine, n-Butyllithium (n-BuLi), Potassium bis(trimethylsilyl)amide (KHMDS).

• Protecting groups: tert-Butyldimethylsilyl chloride (TBDMSCl), Benzyl bromide (BnBr).

• Other key reagents: 1-Octyn-3-ol, Nonanal, Dess-Martin periodinane (DMP), Carbon tetrabromide (CBr₄), Palladium catalysts for coupling.

Equipment

• Standard laboratory glassware, dried in an oven (120 °C) and cooled under a stream of nitrogen or argon.

• Schlenk line or glove box for inert atmosphere reactions.

• Magnetic stirrers with heating plates.

• Rotary evaporator.

• Flash chromatography system (e.g., Biotage, Teledyne ISCO) with silica gel cartridges.

• High-Performance Liquid Chromatography (HPLC) system for final purification.

• NMR Spectrometer (≥400 MHz) for structural characterization.[7]

• High-Resolution Mass Spectrometer (HRMS) with ESI source.[8]

Experimental Protocols

The overall workflow is visualized below, outlining the key stages from starting materials to the final, purified product.

Caption: Overall synthetic workflow diagram.

Part 1: Synthesis of Fragment A - (R)-1-((tert-Butyldimethylsilyl)oxy)undec-4-yn-3-ol

The chirality at the C-3 position is established using an organocatalytic enantioselective epoxidation, a robust method for generating chiral epoxides from simple aldehydes.[4]

Step 1: (R)-2-Heptyloxirane Synthesis

• To a stirred solution of nonanal (1.0 eq) in chloroform at -20 °C, add MacMillan's third-generation imidazolidinone catalyst (0.1 eq).

• Add N-chlorosuccinimide (NCS) (1.2 eq) portion-wise over 10 minutes.

• Stir the reaction for 4-6 hours, monitoring by TLC for the disappearance of the aldehyde.

• Upon completion, quench with a saturated aqueous solution of Na₂SO₃.

• The resulting α-chloroaldehyde is carried forward without purification. It is dissolved in a biphasic mixture of tert-butanol and water.

• Add potassium carbonate (K₂CO₃) (3.0 eq) and stir vigorously at room temperature for 12 hours to effect epoxide formation.

• Extract the mixture with diethyl ether (3x), wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo. The crude epoxide is purified by flash chromatography.

Causality: The imidazolidinone catalyst creates a chiral iminium ion intermediate with the aldehyde, sterically directing the approach of the chlorinating agent to one face, leading to high enantioselectivity in the formation of the α-chloroaldehyde precursor.[4]

Step 2: Epoxide Ring Opening and Protection

• Prepare a solution of propargylmagnesium bromide by adding propargyl bromide (1.5 eq) to a suspension of magnesium turnings (1.6 eq) in anhydrous THF under argon.

• In a separate flask, dissolve the chiral epoxide (1.0 eq) in anhydrous THF and add CuI (0.1 eq).

• Cool the epoxide solution to -78 °C and add the freshly prepared Grignard reagent dropwise.

• Allow the reaction to warm slowly to room temperature and stir overnight.

• Quench carefully with saturated aqueous NH₄Cl and extract with ethyl acetate (3x).

• The crude secondary alcohol is then protected. To a solution of the alcohol in anhydrous DCM, add imidazole (2.5 eq) and TBDMSCl (1.2 eq). Stir for 4 hours at room temperature.

• Wash the reaction with water, brine, dry over Na₂SO₄, and purify by flash chromatography to yield the protected Fragment A .

Part 2: Synthesis of Fragment B - (4Z,7Z)-1-Iododeca-4,7-dien-1-yne

This fragment is constructed using Z-selective olefination reactions, which are crucial for establishing the correct double bond geometry. The Still-Gennari modification of the Horner-Wadsworth-Emmons reaction is particularly effective for this purpose.[5][9]

Step 3: Synthesis of (Z)-Hept-4-en-1-ol

• Prepare the Wittig reagent by suspending (3-carboxypropyl)triphenylphosphonium bromide (1.0 eq) in anhydrous THF. Cool to -78 °C and add KHMDS (2.1 eq) slowly. Stir for 1 hour.

• Add propanal (1.0 eq) dropwise and stir for an additional 3 hours at -78 °C.

• Quench with saturated aqueous NH₄Cl and extract with Et₂O. The resulting carboxylic acid is reduced directly.

• Dissolve the crude acid in THF and add BH₃·THF complex (1.5 eq) at 0 °C. Stir for 4 hours.

• Work up by carefully adding methanol, followed by aqueous HCl. Extract, dry, and purify to yield (Z)-hept-4-en-1-ol.

Step 4: Iterative Chain Elongation to (4Z,7Z)-Deca-4,7-dien-1-ol

• Convert (Z)-hept-4-en-1-ol to the corresponding phosphonium salt via tosylation (TsCl, pyridine) followed by reaction with PPh₃ in toluene at reflux.

• Prepare the ylide from this salt using n-BuLi in THF at -78 °C.

• React the ylide with acrolein (1.1 eq) to form the (4Z,7Z)-deca-4,7-dienal.

• Reduce the resulting aldehyde with NaBH₄ in methanol at 0 °C to give the target alcohol, (4Z,7Z)-deca-4,7-dien-1-ol, after purification.

Step 5: Conversion to Vinyl Iodide (Fragment B)

• Oxidize the alcohol to the aldehyde using Dess-Martin periodinane in DCM.

• To a solution of the aldehyde in DCM at 0 °C, add CBr₄ (2.0 eq) and PPh₃ (4.0 eq). Stir for 1 hour. This forms the dibromo-olefin intermediate.

• Quench the reaction and, without purification, dissolve the crude intermediate in THF at -78 °C. Add n-BuLi (2.2 eq) dropwise. Stir for 1 hour at -78 °C, then quench with water. This forms the terminal alkyne.

• To the terminal alkyne in THF, add n-BuLi (1.1 eq) at -78 °C, followed by I₂ (1.2 eq). This yields the final iodoalkyne, Fragment B , after purification.

Part 3: Final Assembly and Deprotection

Step 6: Sonogashira Coupling of Fragments A and B

• To a degassed solution of Fragment A (1.0 eq) and Fragment B (1.1 eq) in triethylamine/THF (1:1), add Pd(PPh₃)₄ (0.05 eq) and CuI (0.1 eq).

• Stir the mixture under argon at room temperature for 12 hours.

• Filter the reaction through a pad of Celite, concentrate, and purify the coupled product by flash chromatography.

Step 7: Z-Selective Lindlar Reduction

• Dissolve the coupled product from Step 6 in ethyl acetate containing 1-2 drops of quinoline (catalyst poison).

• Add Lindlar's catalyst (5% by weight).

• Stir the reaction under a positive pressure of H₂ (balloon) and monitor carefully by TLC or GC-MS. The reaction is highly sensitive and can over-reduce.

• Upon consumption of the starting material, filter through Celite to remove the catalyst and concentrate the filtrate.

Trustworthiness: The use of quinoline is critical. It selectively poisons the most active sites on the palladium catalyst, preventing over-reduction of the newly formed (Z)-alkene to the corresponding alkane, thereby ensuring the integrity of the polyene system.

Step 8: Deprotection and Saponification

• Dissolve the fully elaborated, protected fatty acid in THF. Add tetrabutylammonium fluoride (TBAF) (1.5 eq) to remove the TBDMS protecting group from the C3-hydroxyl. Stir for 2 hours.

• After workup, dissolve the resulting methyl ester in a mixture of THF/Methanol/Water (3:1:1).

• Add lithium hydroxide (LiOH) (5.0 eq) and stir at 40 °C for 4 hours to saponify the methyl ester.

• Cool the mixture, acidify to pH 3-4 with 1M HCl, and extract with ethyl acetate.

• Wash with brine, dry over Na₂SO₄, and concentrate.

Step 9: Final Purification

• The crude 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid is purified by reversed-phase HPLC (C18 column) using a water/acetonitrile gradient containing 0.1% formic acid.

• Combine fractions containing the pure product and lyophilize to yield the final standard as a white solid or colorless oil.

Data Summary & Characterization

Step	Reaction Type	Starting Materials	Product	Typical Yield (%)
1-2	Asymmetric Epoxidation & Opening	Nonanal, Propargyl Grignard	Fragment A	65 (over 2 steps)
3-5	Wittig & Chain Elongation	Propanal, Acrolein	Fragment B	40 (over 3 steps)
6	Sonogashira Coupling	Fragment A, Fragment B	C22 Protected Precursor	75
7	Lindlar Reduction	C22 Alkyne	C22 (Z,Z,Z)-triene	85
8-9	Deprotection & Purification	Fully Protected Precursor	Final Product	70 (over 3 steps)

Expected Analytical Data

• ¹H NMR (500 MHz, CDCl₃):

  • δ 5.30-5.45 (m, 6H, olefinic protons -CH=CH-). The complex multiplet in this region is characteristic of skip-conjugated (Z)-olefins.

  • δ 4.05 (m, 1H, -CH(OH)-).

  • δ 2.80 (t, J = 6.5 Hz, 4H, bis-allylic protons =CH-CH₂-CH=).

  • δ 2.45 (dd, J = 15.0, 4.5 Hz, 2H, -CH₂-COOH).

  • δ 2.05 (q, J = 7.0 Hz, 4H, allylic protons).

  • δ 0.88 (t, J = 7.0 Hz, 3H, terminal -CH₃).

• ¹³C NMR (125 MHz, CDCl₃):

  • δ ~178.5 (COOH).

  • δ ~127.0-130.5 (olefinic carbons).

  • δ ~68.2 (CH-OH).

  • δ ~25.6 (bis-allylic carbons).

• HRMS (ESI-):

  • Calculated for C₂₂H₃₇O₃⁻ [M-H]⁻: 349.2748. Found: 349.27xx.

  • Characteristic fragmentation involves losses of water (H₂O) and carbon dioxide (CO₂), as well as cleavage alpha to the hydroxyl group.[10][11]

References

• Georgiou, D., & Zografos, A. L. (2018). Enantioselective Organocatalysis-Based Synthesis of 3-Hydroxy Fatty Acids and Fatty γ-Lactones. Molecules, 23(11), 2993. [Link]

• Bedini, E., et al. (2006). Studies towards lipid A: a synthetic strategy for the enantioselective preparation of 3-hydroxy fatty acids. Tetrahedron: Asymmetry, 17(12), 1841-1845. [Link]

• ResearchGate. (n.d.). Studies towards lipid A: a synthetic strategy for the enantioselective preparation of 3-hydroxy fatty acids | Request PDF. Retrieved from ResearchGate. [Link]

• Serhan, C. N., & Chiang, N. (2013). Metabolomics-Lipidomics of Eicosanoids and Docosanoids Generated By Phagocytes. Methods in molecular biology, 965, 235–256. [Link]

• Faber, T., et al. (2019). Facile (Z)‐Selective Synthesis of β,γ‐Unsaturated Ketones by a Silicon‐based Olefination Strategy. Angewandte Chemie International Edition, 58(29), 9986-9990. [Link]

• Metware Biotechnology. (n.d.). Eicosanoids: Comprehensive Guide to Biosynthesis, Metabolism. Retrieved from MetwareBio. [Link]

• Metware Biotechnology. (n.d.). Eicosanoids: Biosynthesis, Metabolism, Disease Implications and Analytical Method. Retrieved from MetwareBio. [Link]

• Kuczyński, K., et al. (2022). Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents. Molecules, 27(20), 7084. [Link]

• Ho, Y. S., et al. (2008). Structural characterization of monohydroxyeicosatetraenoic acids and dihydroxy- and trihydroxyeicosatrienoic acids by ESI-FTICR. Journal of the American Society for Mass Spectrometry, 19(4), 569-585. [Link]

• Vik, A., et al. (2016). Synthesis of 13(R)-Hydroxy-7Z,10Z,13R,14E,16Z,19Z Docosapentaenoic Acid (13R-HDPA) and Its Biosynthetic Conversion to the 13-Series Resolvins. Journal of Natural Products, 79(11), 2836-2844. [Link]

• CORE. (n.d.). Structural Characterization of Monohydroxyeicosatetraenoic Acids and Dihydroxy- and Trihydroxyeicosatrienoic Acids by ESI-FTICR. Retrieved from CORE. [Link]

• Ho, Y. S., et al. (2008). Structural Characterization of Monohydroxyeicosatetraenoic Acids and Dihydroxy- and Trihydroxyeicosatrienoic Acids by ESI-FTICR. Journal of the American Society for Mass Spectrometry, 19(4), 569-585. [Link]

• Taha, A. Y., et al. (2016). High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution. Journal of the American Oil Chemists' Society, 93(2), 159-174. [Link]

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Application of Histone Deacetylase 3 (HDAC3) Inhibition in Inflammation Research Models

Senior Application Scientist Note: Initial analysis suggests the query "3-HDTA" likely refers to HDAC3 , a well-established regulator in inflammatory processes. This document is structured based on the hypothesis that the intended topic is the application of HDAC3 inhibitors in inflammation research. Histone Deacetylase 3 (HDAC3) is a critical epigenetic modulator that plays a pivotal role in the transcriptional regulation of inflammatory genes. Its inhibition presents a promising therapeutic strategy for a wide range of inflammatory diseases.

Introduction to HDAC3 in Inflammation

Histone deacetylases (HDACs) are a class of enzymes that remove acetyl groups from lysine residues on both histone and non-histone proteins. This action generally leads to chromatin condensation and transcriptional repression. HDAC3, a Class I HDAC, is a key player in orchestrating the inflammatory response.[1][2][3] In immune cells like macrophages, HDAC3 is crucial for the full activation of a pro-inflammatory gene program in response to stimuli such as lipopolysaccharide (LPS).[1] It deacetylates key transcription factors, including the NF-κB subunit p65 and STAT proteins, thereby modulating their activity and the subsequent expression of cytokines, chemokines, and other inflammatory mediators.[4][5][6]

Selective inhibition of HDAC3 has emerged as a significant area of research, as it can suppress the production of pro-inflammatory cytokines like TNF-α, IL-1β, and IL-6 while potentially promoting anti-inflammatory responses.[7][8] This makes HDAC3-selective inhibitors, such as RGFP966, powerful tools for dissecting inflammatory pathways and for development as potential therapeutics for conditions like rheumatoid arthritis, sepsis, and inflammatory lung diseases.[4][9]

Mechanism of Action: HDAC3 in the NF-κB Signaling Pathway

The Nuclear Factor-κB (NF-κB) pathway is a cornerstone of inflammatory signaling. Upon stimulation by ligands like LPS binding to Toll-like receptors (TLRs), the inhibitor of κB (IκBα) is degraded, allowing the p50/p65 NF-κB dimer to translocate to the nucleus. Here, it binds to target gene promoters to initiate the transcription of pro-inflammatory genes.

The activity of the p65 subunit is tightly regulated by post-translational modifications, including acetylation. Histone acetyltransferases (HATs) acetylate p65, which can modulate its transcriptional activity and DNA binding. HDAC3 reverses this process by deacetylating p65 at specific lysine residues.[6] This deacetylation is required for the full transcriptional activation of many NF-κB target genes.[6][10] Therefore, inhibiting HDAC3 activity can maintain p65 in a hyperacetylated state, which attenuates its ability to drive inflammatory gene expression.[4][5]

Caption: HDAC3-mediated deacetylation of NF-κB p65 in the nucleus.

Application in In Vitro Inflammation Models

The most common in vitro model for studying inflammation involves stimulating macrophage cell lines (e.g., murine RAW 264.7 or human THP-1) or primary bone marrow-derived macrophages (BMDMs) with LPS. This robustly induces an inflammatory response, which can then be modulated by chemical inhibitors.

Protocol: Evaluating an HDAC3 Inhibitor (RGFP966) in LPS-Stimulated RAW 264.7 Macrophages

This protocol outlines the steps to assess the anti-inflammatory effect of RGFP966 by measuring the secretion of pro-inflammatory cytokines.

A. Materials and Reagents:

• RAW 264.7 macrophage cell line

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• Lipopolysaccharide (LPS) from E. coli O111:B4

• HDAC3 Inhibitor: RGFP966 (CAS: 1314705-72-8)

• Dimethyl sulfoxide (DMSO, vehicle control)

• Phosphate-Buffered Saline (PBS)

• 24-well tissue culture plates

• ELISA kits for mouse TNF-α and IL-6

• Reagents for protein quantification (e.g., BCA assay)

B. Experimental Workflow:

Caption: Workflow for assessing HDAC3 inhibitor efficacy in vitro.

C. Step-by-Step Methodology:

• Cell Seeding: Seed RAW 264.7 cells into a 24-well plate at a density of 2.5 x 10^5 cells per well in 500 µL of complete DMEM. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Inhibitor Preparation: Prepare a stock solution of RGFP966 in DMSO (e.g., 10 mM). Create serial dilutions in culture media to achieve final desired concentrations (e.g., 1, 5, 10 µM). Prepare a vehicle control with the same final concentration of DMSO as the highest inhibitor dose.

• Pre-treatment: Carefully aspirate the old media from the cells. Add 500 µL of media containing the appropriate concentration of RGFP966 or vehicle control to each well. Incubate for 2 hours. This allows the inhibitor to enter the cells and engage its target before the inflammatory stimulus.

• LPS Stimulation: Add LPS directly to the wells to a final concentration of 100 ng/mL. Do not change the media. Include a "no LPS" control group.

• Incubation: Return the plate to the incubator for 24 hours.

• Sample Collection: After incubation, carefully collect the cell culture supernatant from each well. Centrifuge at 1,500 rpm for 5 minutes to pellet any detached cells and debris. Transfer the clear supernatant to a new tube and store it at -80°C until analysis.

• Cell Lysis: Wash the remaining adherent cells in the wells once with cold PBS. Lyse the cells in a suitable lysis buffer. This lysate can be used for protein quantification (e.g., BCA assay) to normalize cytokine data to cell number/viability.

• Cytokine Quantification: Perform ELISAs for TNF-α and IL-6 on the collected supernatants according to the manufacturer's protocol.[8][11]

D. Expected Data and Interpretation:

Treatment with an effective HDAC3 inhibitor like RGFP966 is expected to cause a dose-dependent decrease in the secretion of LPS-induced TNF-α and IL-6.[8][12][13] The results can be plotted as cytokine concentration vs. inhibitor concentration to determine an IC₅₀ value.

Treatment Group	TNF-α (pg/mL)	IL-6 (pg/mL)
Vehicle (No LPS)	< 50	< 30
Vehicle + LPS (100 ng/mL)	3500 ± 450	18000 ± 2100
RGFP966 (1 µM) + LPS	2800 ± 300	14500 ± 1800
RGFP966 (5 µM) + LPS	1500 ± 210	6500 ± 900
RGFP966 (10 µM) + LPS	600 ± 90	1200 ± 250
Note: These are representative hypothetical values to illustrate expected trends.

Application in In Vivo Inflammation Models

To assess the therapeutic potential of HDAC3 inhibitors in a whole-organism context, animal models of inflammation are indispensable. Models of acute systemic inflammation (LPS-induced endotoxemia) and chronic autoimmune disease (collagen-induced arthritis) are commonly used.[14][15][16]

Protocol: Evaluating an HDAC3 Inhibitor in a Mouse Model of LPS-Induced Endotoxemia

This protocol describes a model of acute systemic inflammation where an HDAC3 inhibitor is administered prophylactically before a lethal or sub-lethal dose of LPS.

A. Materials and Reagents:

• C57BL/6 mice (male, 8-10 weeks old)

• HDAC inhibitor (e.g., MS-275 or RGFP966)

• Vehicle solution (e.g., DMSO, saline, or other appropriate solvent)

• Lipopolysaccharide (LPS) from E. coli

• Sterile, pyrogen-free saline

• Materials for injection (syringes, needles)

• Materials for blood collection (e.g., cardiac puncture, tail vein)

• ELISA kits for mouse TNF-α and IL-6

B. Experimental Workflow:

Caption: Workflow for assessing HDAC3 inhibitor efficacy in vivo.

C. Step-by-Step Methodology:

• Animal Acclimation: House C57BL/6 mice under standard conditions for at least one week before the experiment.

• Group Allocation: Randomly assign mice to treatment groups (e.g., Vehicle + Saline; Vehicle + LPS; Inhibitor + LPS). A typical group size is 5-8 mice.

• Inhibitor Administration: Prepare the HDAC3 inhibitor in its vehicle at the desired concentration. Administer the inhibitor (e.g., MS-275 at 10 mg/kg or RGFP966 at 10 mg/kg) via intraperitoneal (i.p.) injection.[14][17] Administer an equivalent volume of vehicle to the control groups.

• Pre-treatment Period: Allow the inhibitor to distribute in vivo for 1-2 hours.

• LPS Challenge: Inject mice i.p. with a dose of LPS (e.g., 10 mg/kg). This dose is typically sub-lethal but induces a strong systemic inflammatory response. Inject control mice with sterile saline.

• Monitoring: Observe the mice for signs of sickness, such as lethargy, ruffled fur, and huddling.

• Blood Collection: At a predetermined time point after the LPS challenge (e.g., 2 hours for peak TNF-α, 6 hours for peak IL-6), humanely euthanize the mice and collect blood via cardiac puncture.

• Serum Preparation: Allow the blood to clot at room temperature for 30 minutes, then centrifuge at 2,000 x g for 10 minutes at 4°C. Collect the serum (the clear upper layer).

• Cytokine Analysis: Measure the concentrations of TNF-α and IL-6 in the serum samples using ELISA kits as per the manufacturer's instructions.

D. Expected Data and Interpretation:

Prophylactic treatment with an HDAC3 inhibitor is expected to significantly reduce the systemic levels of key pro-inflammatory cytokines induced by LPS. This demonstrates the inhibitor's ability to blunt the inflammatory cascade in vivo.

Treatment Group	Serum TNF-α (pg/mL) at 2h	Serum IL-6 (pg/mL) at 6h
Vehicle + Saline	< 100	< 100
Vehicle + LPS	8000 ± 1200	50000 ± 8500
Inhibitor (10 mg/kg) + LPS	2500 ± 600	18000 ± 4000
Note: These are representative hypothetical values to illustrate expected trends.

References

• Watson, C., Kuppuswamy, V., Ledford, J., & Sukumari-Ramesh, S. (2024). The role of HDAC3 in inflammation: mechanisms and therapeutic implications. Frontiers in Immunology, 15. [Link]

• The role of HDAC3 in inflammation: mechanisms and therapeutic implications. (2024). PMC. [Link]

• HDAC3 in action: Expanding roles in inflammation and inflammatory diseases. (n.d.). PMC. [Link]

• Chen, X., Barish, G. D., & Evans, R. M. (2012). Requirement for the histone deacetylase Hdac3 for the inflammatory gene expression program in macrophages. Proceedings of the National Academy of Sciences, 109(32), E2232–E2241. [Link]

• Shakespear, M. R., Halili, M. A., & Irvine, K. M. (2011). Histone deacetylase 3 (HDAC 3) as emerging drug target in NF-κB-mediated inflammation. British Journal of Pharmacology, 164(4), 1124–1138. [Link]

• HDAC3 Mediates the Inflammatory Response and LPS Tolerance in Human Monocytes and Macrophages. (n.d.). Frontiers. [Link]

• The role of HDAC3 in inflammation: mechanisms and therapeutic implications. (2024). PubMed. [Link]

• Leus, N. G., van den Bosch, T., & van der Wouden, P. A. (2016). HDAC 3-selective inhibitor RGFP966 demonstrates anti-inflammatory properties in RAW 264.7 macrophages and mouse precision-cut lung slices by attenuating NF-κB p65 transcriptional activity. Biochemical Pharmacology, 108, 58–74. [Link]

• Schematic representation of key mechanisms by which HDAC3 regulates... (n.d.). ResearchGate. [Link]

• HDAC3 Mediates the Inflammatory Response and LPS Tolerance in Human Monocytes and Macrophages. (2021). PMC. [Link]

• Lin, H. S., Hu, C. Y., & Chan, H. Y. (2007). Anti-rheumatic activities of histone deacetylase (HDAC) inhibitors in vivo in collagen-induced arthritis in rodents. British Journal of Pharmacology, 150(7), 862–872. [Link]

• Multifaceted roles of HDAC3 in canonical NF-κB signaling. (n.d.). ResearchGate. [Link]

• Saouaf, S. J., Li, B., & Zhang, G. (2009). Deacetylase Inhibition Increases Regulatory T Cell Function and Decreases Incidence and Severity of Collagen-induced Arthritis. Experimental and Molecular Pathology, 87(2), 99–104. [Link]

• HDAC3 inhibitor RGFP966 controls bacterial growth and modulates macrophage signaling during Mycobacterium tuberculosis infection. (2021). PMC. [Link]

• Histone deacetylase 3-specific inhibitor RGFP966 attenuates oxidative stress and inflammation after traumatic brain injury by activating the Nrf2 pathway. (2024). Burns & Trauma. [Link]

• Histone deacetylase 3 facilitates TNFα-mediated NF-κB activation through suppressing CTSB induced RIP1 degradation and is required for host defense against bacterial infection. (2022). PMC. [Link]

• Anti-rheumatic activities of histone deacetylase (HDAC) inhibitors in vivo in collagen-induced arthritis in rodents. (2007). PubMed. [Link]

• Histone deacetylase inhibitors: a new and promising drug class for the treatment of arthritis? (n.d.). HAL Open Science. [Link]

• Schematic diagram of the potential mechanisms of HDAC3 in microglial... (n.d.). ResearchGate. [Link]

• HDAC3 Inhibition Promotes Alternative Activation of Macrophages but Does Not Affect Functional Recovery after Spinal Cord Injury. (2019). PMC. [Link]

• A novel inhibitor of class IIa histone deacetylases attenuates collagen‐induced arthritis. (2019). British Journal of Pharmacology. [Link]

• HDAC3 Mediates the Inflammatory Response and LPS Tolerance in Human Monocytes and Macrophages. (2021). ResearchGate. [Link]

• Differential effects of selective HDAC inhibitors on macrophage inflammatory responses to the Toll-like receptor 4 agonist LPS. (2011). Journal of Leukocyte Biology. [Link]

• Histone Deacetylase III as a Potential Therapeutic Target for the Treatment of Lethal Sepsis. (n.d.). Sepsis. [Link]

• HDAC Inhibition as Potential Therapeutic Strategy to Restore the Deregulated Immune Response in Severe COVID-19. (2022). PMC. [Link]

• Differential effects of selective HDAC inhibitors on macrophage inflammatory responses to the Toll-like receptor 4 agonist LPS. (2021). ResearchGate. [Link]

• HDAC3 inhibition reversed the cell viability inhibition,... (n.d.). ResearchGate. [Link]

• HDAC 3-selective inhibitor RGFP966 demonstrates anti-inflammatory properties in RAW 264.7 macrophages and mouse precision-cut lung slices by attenuating NF-κB p65 transcriptional activity. (2016). PubMed. [Link]

• HDAC 3-selective inhibitor RGFP966 demonstrates anti-inflammatory properties in RAW 264.7 macrophages and mouse precision-cut lung slices by attenuating NF-κB p65 transcriptional activity. (n.d.). Merck Millipore. [Link]

• HDAC 3-selective inhibitor RGFP966 demonstrates anti-inflammatory properties in RAW 264.7 macrophages and mouse precision-cut lung slices by attenuating NF-κB p65 transcriptional activity. (2016). ResearchGate. [Link]

• Histone Deacetylation Inhibitors as Therapy Concept in Sepsis. (2019). PMC. [Link]

• Quantitative analysis of IL-8 cytokine with an ELISA kit. (n.d.). ResearchGate. [Link]

• Dichotomous Engagement of HDAC3 Activity Governs Inflammatory Responses. (2020). PMC. [Link]

• Histone Deacetylation Inhibitors as Therapy Concept in Sepsis. (2019). Semantic Scholar. [Link]

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Application Notes and Protocols: Investigating the Role of 3-Hydroxy-dodecanoyl-thioester (3-HDTA) in Neuroinflammatory Diseases

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

Neuroinflammation is a critical underlying factor in the pathogenesis of a wide spectrum of neurological disorders.[1][2] Emerging evidence underscores the intricate relationship between lipid metabolism and the inflammatory processes within the central nervous system (CNS).[1][3] Fatty acids and their derivatives are not merely energy substrates but also potent signaling molecules that modulate the function of immune cells, including microglia and astrocytes. This document provides a comprehensive guide for investigating the potential role of a novel medium-chain fatty acid thioester, 3-hydroxy-dodecanoyl-thioester (3-HDTA), in the context of neuroinflammatory diseases. While direct evidence for 3-HDTA's role is nascent, its structural similarity to key metabolic intermediates suggests a plausible interaction with pathways known to regulate neuroinflammation. These application notes offer a robust scientific rationale, detailed experimental protocols, and data interpretation strategies to empower researchers to explore this promising frontier.

Introduction: The Nexus of Lipid Metabolism and Neuroinflammation

Neuroinflammation is characterized by the activation of glial cells, the production of inflammatory mediators such as cytokines and chemokines, and the subsequent neuronal damage that contributes to the progression of neurodegenerative diseases.[2][4] The metabolic state of immune cells within the CNS is a pivotal determinant of their inflammatory phenotype.[1][3] A metabolic switch towards glycolysis is often associated with a pro-inflammatory M1 microglial phenotype, while oxidative phosphorylation (OXPHOS) and fatty acid oxidation (FAO) are linked to the anti-inflammatory M2 phenotype.

Fatty acids and their metabolites can directly influence neuroinflammatory signaling through various mechanisms:

• Receptor Activation: Acting as ligands for nuclear receptors like Peroxisome Proliferator-Activated Receptors (PPARs), which are known to suppress neuroinflammation.[2][3][5][6]

• Modulation of Signaling Pathways: Influencing key inflammatory pathways such as Nuclear Factor-kappa B (NF-κB), a master regulator of pro-inflammatory gene expression.[1][7][8]

• Substrate for Bioactive Lipid Mediators: Serving as precursors for the synthesis of pro- and anti-inflammatory eicosanoids and other lipid mediators.

Given this context, the investigation of novel lipid molecules that can modulate these pathways is of significant therapeutic interest. 3-HDTA, as a 3-hydroxylated medium-chain fatty acid thioester, is a compelling candidate for investigation due to its potential to influence fatty acid metabolism and related signaling cascades within the CNS.

Scientific Rationale for Investigating 3-HDTA in Neuroinflammation

The central hypothesis is that 3-HDTA, by virtue of its chemical structure, can modulate fatty acid metabolism in glial cells, thereby influencing their inflammatory status. The rationale for this investigation is built upon the following pillars:

• Structural Analogy to Metabolic Intermediates: 3-hydroxy fatty acids are intermediates in the beta-oxidation pathway. The thioester linkage is a high-energy bond, characteristic of metabolically active molecules like acetyl-CoA. This suggests that 3-HDTA could readily enter and influence cellular metabolic pathways.

• Potential to Modulate Fatty Acid Oxidation (FAO): As a hydroxylated fatty acid, 3-HDTA might compete with or otherwise modulate the enzymes involved in FAO, such as those in the mitochondrial trifunctional protein complex. A key regulatory enzyme in this pathway is Carnitine Palmitoyltransferase 1 (CPT1), which facilitates the entry of long-chain fatty acids into the mitochondria for oxidation.[9][10] Inhibition of CPT1 has been shown to ameliorate disease activity in animal models of multiple sclerosis.[9][11]

• Putative Ligand for PPARs: Fatty acids and their derivatives are natural ligands for PPARs.[2][3][5][6] By activating PPARs, 3-HDTA could potentially suppress the expression of pro-inflammatory genes and promote an anti-inflammatory cellular phenotype.

• Impact on NF-κB Signaling: The activation of NF-κB is a hallmark of neuroinflammation.[1][4][7][8] Metabolic shifts induced by altered fatty acid metabolism can impact the cellular redox state and the availability of substrates for post-translational modifications that regulate NF-κB activity.

This investigative framework provides a strong basis for a series of experiments designed to elucidate the potential of 3-HDTA as a modulator of neuroinflammation.

Experimental Workflows and Protocols

To systematically investigate the role of 3-HDTA in neuroinflammation, a multi-tiered experimental approach is recommended, progressing from in vitro cellular models to more complex systems.

In Vitro Models of Neuroinflammation

Primary glial cell cultures or immortalized cell lines (e.g., BV-2 microglia, primary astrocytes) are excellent initial models to dissect the direct effects of 3-HDTA on glial cell biology.[12][13][14][15]

Caption: Workflow for in vitro screening of 3-HDTA.

This protocol details the measurement of inflammatory mediators to assess the anti-inflammatory potential of 3-HDTA.

Materials:

• BV-2 microglial cells or primary microglia

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Lipopolysaccharide (LPS) from E. coli O111:B4

• 3-HDTA (synthesized and purity-verified)

• Multiplex immunoassay kit for murine cytokines/chemokines (e.g., Bio-Plex Pro™ Mouse Cytokine Assays)[16][17][18][19]

• Plate reader compatible with multiplex bead-based assays

Procedure:

• Cell Seeding: Seed BV-2 cells at a density of 5 x 10^4 cells/well in a 96-well plate and allow them to adhere overnight.

• Pre-treatment: Pre-treat the cells with varying concentrations of 3-HDTA (e.g., 1, 10, 50 µM) for 1 hour. Include a vehicle control (e.g., DMSO).

• Inflammatory Challenge: Stimulate the cells with LPS (100 ng/mL) for 24 hours. Include an unstimulated control group.

• Supernatant Collection: Centrifuge the plate at 300 x g for 5 minutes and collect the culture supernatants.

• Multiplex Immunoassay: Perform the multiplex immunoassay according to the manufacturer's instructions to quantify the levels of key pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) and chemokines (e.g., CCL2/MCP-1).[16][17][18][19]

• Data Analysis: Normalize cytokine concentrations to the total protein content of the cell lysates from each well. Compare the cytokine levels in the 3-HDTA-treated groups to the LPS-only treated group.

Expected Outcome: A dose-dependent reduction in the production of pro-inflammatory cytokines and chemokines in the 3-HDTA-treated groups would suggest an anti-inflammatory effect.

This protocol assesses the effect of 3-HDTA on microglial morphology and the expression of activation markers.

Materials:

• Cells cultured on glass coverslips in a 24-well plate

• Paraformaldehyde (PFA)

• Primary antibodies: anti-Iba1 (for morphology), anti-CD68 (M1 marker), anti-Arg1 (M2 marker)

• Fluorescently-labeled secondary antibodies

• DAPI for nuclear staining

• Fluorescence microscope

Procedure:

• Cell Culture and Treatment: Culture and treat microglia on coverslips as described in Protocol 1.

• Immunocytochemistry:

  • Fix the cells with 4% PFA for 15 minutes.

  • Permeabilize with 0.25% Triton X-100 for 10 minutes.

  • Block with 5% bovine serum albumin (BSA) for 1 hour.

  • Incubate with primary antibodies overnight at 4°C.

  • Incubate with fluorescently-labeled secondary antibodies for 1 hour at room temperature.

  • Mount coverslips with DAPI-containing mounting medium.

• Image Acquisition and Analysis:

  • Acquire images using a fluorescence microscope.

  • Morphological Analysis: Analyze the morphology of Iba1-positive cells. Activated microglia typically exhibit an amoeboid shape with retracted processes, while resting microglia are ramified.[20][21][22][23]

  • Marker Expression: Quantify the fluorescence intensity of CD68 and Arg1 to assess the M1/M2 polarization state.

Expected Outcome: Treatment with 3-HDTA is hypothesized to preserve a more ramified microglial morphology and reduce the expression of the M1 marker CD68 in LPS-stimulated cells, potentially increasing the expression of the M2 marker Arg1.

This protocol evaluates the impact of 3-HDTA on cellular metabolism, specifically fatty acid oxidation.[24][25][26][27][28][29][30]

Materials:

• Seahorse XF96 or XFe96 Analyzer

• Seahorse XF Cell Culture Microplates

• Seahorse XF Base Medium supplemented with L-glutamine, glucose, and sodium pyruvate

• Fatty Acid Oxidation (FAO) substrate: Palmitate-BSA conjugate

• CPT1 inhibitor: Etomoxir (as a control)

• Seahorse XFp Cell Energy Phenotype Test Kit or Mito Stress Test Kit

Procedure:

• Cell Seeding: Seed microglia or astrocytes in a Seahorse XF Cell Culture Microplate and allow them to adhere.

• Assay Preparation:

  • Hydrate the sensor cartridge overnight in a CO2-free incubator at 37°C.

  • On the day of the assay, replace the culture medium with Seahorse XF Base Medium and incubate in a CO2-free incubator for 1 hour.

• Treatment: Inject 3-HDTA or vehicle into the appropriate wells.

• Metabolic Assay:

  • FAO Assay: In a low-glucose medium, provide Palmitate-BSA as the primary substrate. Measure the Oxygen Consumption Rate (OCR) to assess FAO. Etomoxir can be used as a positive control for FAO inhibition.

  • Mito Stress Test: Sequentially inject oligomycin, FCCP, and rotenone/antimycin A to measure basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity.[24][25]

• Data Analysis: Analyze the OCR and Extracellular Acidification Rate (ECAR) data using the Seahorse Wave software.

Expected Outcome: 3-HDTA may either enhance or inhibit FAO. An increase in OCR in the presence of palmitate would suggest that 3-HDTA promotes FAO, potentially leading to an anti-inflammatory phenotype. Conversely, a decrease in OCR might indicate a metabolic shift away from FAO.

Investigation of Molecular Mechanisms

Understanding the molecular targets of 3-HDTA is crucial for elucidating its mechanism of action.

Caption: Hypothesized signaling pathways modulated by 3-HDTA.

This protocol assesses the effect of 3-HDTA on the activation of the NF-κB pathway and the expression of PPARγ.

Materials:

• Cell lysates from treated cells

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membranes

• Primary antibodies: anti-phospho-NF-κB p65, anti-total-NF-κB p65, anti-PPARγ, anti-β-actin (loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate and imaging system

Procedure:

• Protein Extraction and Quantification: Lyse the treated cells and quantify the protein concentration.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein on SDS-PAGE gels.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA.

  • Incubate with primary antibodies overnight.

  • Incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using a chemiluminescent substrate.

• Densitometric Analysis: Quantify the band intensities and normalize to the loading control.

Expected Outcome: In LPS-stimulated cells, 3-HDTA treatment is expected to decrease the ratio of phosphorylated p65 to total p65, indicating reduced NF-κB activation. An increase in PPARγ expression may also be observed.

Data Summary and Interpretation

The following table provides a template for summarizing the potential outcomes of the proposed experiments and their interpretations.

Experiment	Endpoint Measured	Hypothesized Effect of 3-HDTA	Interpretation
Cytokine/Chemokine Assay	TNF-α, IL-1β, IL-6, CCL2	↓ Dose-dependent decrease	3-HDTA possesses anti-inflammatory properties by suppressing the production of key inflammatory mediators.
Microglial Activation	Iba1 morphology, CD68 expression	More ramified morphology, ↓ CD68	3-HDTA promotes a quiescent or anti-inflammatory microglial phenotype.
Metabolic Profiling (FAO)	Oxygen Consumption Rate (OCR)	↑ or ↓ OCR	Modulates fatty acid oxidation, indicating a direct impact on cellular metabolism.
Western Blot	p-p65/total p65 ratio, PPARγ	↓ p-p65/total p65, ↑ PPARγ	3-HDTA inhibits the pro-inflammatory NF-κB pathway and may activate the anti-inflammatory PPARγ pathway.

Conclusion and Future Directions

The application notes and protocols outlined in this document provide a comprehensive framework for the initial investigation into the role of 3-HDTA in neuroinflammatory diseases. The proposed experiments are designed to systematically evaluate its anti-inflammatory and metabolic-modulating properties in relevant in vitro models. Positive findings from these studies would warrant further investigation in more complex models, such as neuron-glia co-cultures and in vivo models of neuroinflammation (e.g., LPS-induced systemic inflammation or models of specific neurodegenerative diseases). Ultimately, this line of research could lead to the identification of a novel class of therapeutic agents for the treatment of a wide range of debilitating neurological disorders.

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• Mi, Y., et al. (2023). Loss of Fatty Acid Degradation by Astrocytic Mitochondria Triggers Neuroinflammation and Neurodegeneration. Cell Metabolism, 35(5), 804-821.e9. [Link]

• Chen, Y., et al. (2021). Carnitine palmitoyltransferase 1 (CPT1) alleviates oxidative stress and apoptosis of hippocampal neuron in response to beta-Amyloid peptide fragment Aβ25-35. Bioengineered, 12(1), 5440-5449. [Link]

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Application Notes and Protocols: 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic Acid as a Biomarker for Metabolic Disorders

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Novel Biomarker in the Landscape of Metabolic Disease

Metabolic disorders, a constellation of diseases including insulin resistance, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD), represent a significant and growing global health challenge. The identification of sensitive and specific biomarkers is paramount for early diagnosis, patient stratification, and the development of targeted therapeutic interventions. In the intricate web of metabolic pathways, lipid metabolism stands as a central hub, and its dysregulation is a hallmark of many of these conditions.

Emerging from the field of lipidomics is a class of molecules with profound diagnostic potential: the 3-hydroxy fatty acids. These molecules are intermediates in the beta-oxidation of fatty acids, a critical process for energy production.[1][2] Their accumulation in biological fluids and tissues can signal a breakdown in this metabolic machinery, offering a window into cellular dysfunction.

This document provides a comprehensive guide to the study of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid (3-OH-DTA) , a very-long-chain 3-hydroxy fatty acid, as a potential biomarker for metabolic disorders linked to peroxisomal and mitochondrial dysfunction. While direct research on this specific isomer is nascent, its structural characteristics place it at the crossroads of critical metabolic pathways, making it a compelling candidate for investigation. These application notes synthesize established principles of fatty acid metabolism and lipid analysis to provide a robust framework for its study.

The Scientific Underpinning: Peroxisomal Beta-Oxidation and the Significance of 3-Hydroxy Fatty Acids

Very-long-chain fatty acids (VLCFAs), those with 22 or more carbons, undergo their initial stages of beta-oxidation within peroxisomes, as they are too long to be handled by mitochondria directly.[3][4] This process shortens the fatty acid chain, and the resulting medium- and short-chain fatty acids are then transported to the mitochondria for complete oxidation.[5][6]

A defect in any of the enzymes involved in peroxisomal beta-oxidation can lead to the accumulation of VLCFAs and their metabolic intermediates, including 3-hydroxy fatty acids.[7][8] One such group of disorders is Zellweger syndrome spectrum disorders, which are characterized by impaired peroxisome biogenesis and function.[9][10] Patients with these conditions often exhibit elevated levels of VLCFAs in their plasma and tissues.[8][11]

The presence of a hydroxyl group at the C-3 position makes these fatty acids less efficiently metabolized when the beta-oxidation pathway is compromised. This accumulation is not merely a passive byproduct of a metabolic traffic jam; 3-hydroxy fatty acids themselves can exert cytotoxic effects, including the uncoupling of oxidative phosphorylation in mitochondria, which can further impair cellular energy homeostasis.[12]

The structure of 3-OH-DTA, a 22-carbon fatty acid with three double bonds and a hydroxyl group at the third carbon, suggests it is an intermediate in the peroxisomal beta-oxidation of a corresponding very-long-chain polyunsaturated fatty acid. Its detection and quantification could, therefore, serve as a direct readout of peroxisomal beta-oxidation efficiency.

Hypothesized Metabolic Pathway of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic Acid

The following diagram illustrates the hypothesized metabolic origin of 3-OH-DTA within the context of peroxisomal fatty acid beta-oxidation.

Hypothesized metabolic origin of 3-OH-DTA.

Experimental Protocols: A Guide to the Quantification of 3-OH-DTA

The accurate and reproducible quantification of 3-OH-DTA in biological matrices is the cornerstone of its validation as a biomarker. The following protocols are designed to provide a robust workflow from sample collection to data analysis, incorporating best practices in lipidomics.[13][14]

Experimental Workflow Overview

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Technical Notes & Optimization

Technical Support Center: Analysis of 3-Hydroxy Polyunsaturated Fatty Acids (3-OH PUFAs)

From the desk of the Senior Application Scientist

Welcome to the technical support center for the analysis of 3-hydroxy polyunsaturated fatty acids (3-OH PUFAs). These fascinating molecules are gaining attention for their roles in various physiological and pathophysiological processes, but their analysis presents unique and considerable challenges. Their low endogenous concentrations, inherent instability, and the existence of numerous isomers can make robust quantification a formidable task.

This guide is structured as a series of frequently asked questions and troubleshooting scenarios that we have encountered in the field. It is designed to provide you not only with solutions but also with the underlying principles to help you develop a deeper understanding of your analytical workflow.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions about the fundamental challenges in 3-OH PUFA analysis.

Q1: Why is the analysis of 3-OH PUFAs significantly more challenging than their parent PUFAs (e.g., EPA, DHA)?

A1: The primary challenges stem from three key properties of 3-OH PUFAs:

• Low Abundance: 3-OH PUFAs are often present at trace levels in complex biological matrices, requiring highly sensitive analytical methods.[1] Their parent PUFAs, like EPA and DHA, are typically orders of magnitude more abundant, especially in tissues like the brain or in fish oil.[2][3]

• Structural Complexity and Isomerism: The introduction of a hydroxyl group creates multiple potential isomers. You can have positional isomers (e.g., 3-hydroxy, 5-hydroxy, etc.) and stereoisomers (R/S enantiomers).[4] These isomers often have nearly identical physicochemical properties, making their chromatographic separation extremely difficult.[5] Furthermore, the parent PUFA itself has multiple double bonds, adding another layer of isomeric complexity.

• Physicochemical Properties: The added hydroxyl group increases the polarity of the molecule compared to the parent fatty acid. This affects its solubility, extraction efficiency from tissues, and chromatographic behavior. Additionally, like all PUFAs, the long unsaturated carbon chain is highly susceptible to oxidation, which can occur during sample collection, storage, and preparation, leading to artificially low measurements or the generation of interfering oxidized species.[6][7]

Q2: My quantitative results for 3-OH PUFAs are inconsistent between experiments. What are the most common sources of variability?

A2: Inconsistency is a frequent complaint. The root cause is often found in the pre-analytical and analytical workflow. The most common culprits are:

• Sample Handling and Stability: 3-OH PUFAs are prone to degradation. Autooxidation can occur if samples are not handled properly.[6] Key sources of variability include inconsistent use of antioxidants (like BHT or TBHQ) during extraction, variable storage temperatures (must be -80°C for long-term stability), and repeated freeze-thaw cycles.[6][7]

• Extraction Efficiency: The recovery of these more polar lipids can be inconsistent. The choice of extraction solvent system (e.g., Folch or Bligh-Dyer) and the efficiency of the solid-phase extraction (SPE) cleanup step are critical.[8][9] Minor variations in solvent ratios, pH, or SPE column conditioning can lead to significant differences in recovery.

• Matrix Effects in LC-MS: Co-eluting compounds from the biological matrix can suppress or enhance the ionization of your target analyte in the mass spectrometer source, leading to inaccurate quantification.[10] This effect can vary from sample to sample, causing high variability. Proper sample cleanup and the use of a stable isotope-labeled internal standard that co-elutes with the analyte are the best ways to mitigate this.[11]

• Lack of Authentic Standards: The chemical synthesis of specific 3-OH PUFA isomers is challenging, making commercial standards rare and expensive.[12][13] Quantifying one isomer using the standard of another can introduce significant error if their ionization efficiencies differ.

Part 2: Troubleshooting Guide by Experimental Stage

This section provides specific troubleshooting advice in a Q&A format for each major step of the analytical process.

Workflow Overview: From Sample to Signal

The diagram below outlines a typical workflow for 3-OH PUFA analysis, highlighting critical control points that are often sources of experimental issues.

Caption: General workflow for 3-OH PUFA analysis.

Sample Preparation & Extraction

Q3: I have very low recovery of my 3-OH PUFA after extraction. What am I doing wrong?

A3: Low recovery is often an issue of extraction inefficiency or analyte degradation.

• Check Your Solvent Polarity: While standard lipid extraction methods like Folch (chloroform:methanol) or Bligh-Dyer are good starting points, the increased polarity of 3-OH PUFAs might mean they are not fully partitioned into the organic layer.[9] Consider adjusting the solvent ratios or trying a more polar system like methyl-tert-butyl ether (MTBE) based extraction.[8]

• Ensure Complete Homogenization: Incomplete cell lysis or tissue disruption will trap lipids, preventing their extraction. Ensure your homogenization protocol is robust and consistently applied.

• Prevent Degradation: As mentioned, oxidation is a major risk. Ensure your homogenization buffer and extraction solvents contain an antioxidant cocktail (e.g., 0.01% BHT/EDTA). Perform all steps on ice and evaporate solvents under a stream of inert nitrogen gas.[7]

• Validate Your SPE Step: Solid-phase extraction is critical for cleanup but can be a source of analyte loss. Ensure the sorbent type (e.g., C18, silica) is appropriate. Perform a recovery experiment by spiking a known amount of standard into a blank matrix and measuring the amount pre- and post-SPE. You may need to optimize your wash and elution solvents.

Q4: I see many interfering peaks in my chromatogram, making integration difficult. How can I clean up my sample more effectively?

A4: This is a classic matrix effect problem, common in complex samples like plasma or tissue homogenates.[10]

• Optimize SPE: This is your most powerful tool for cleanup. You may need a multi-step SPE protocol. For instance, a normal-phase silica column can separate lipids by class (polar vs. non-polar), followed by a reversed-phase C18 column to remove very non-polar contaminants.[14]

• Consider Liquid-Liquid Extraction (LLE): A well-designed LLE can be effective. For example, an alkaline hydrolysis (saponification) step can release esterified fatty acids, which can then be selectively extracted after acidification of the sample.[14] Caution: This can be harsh and may degrade unstable molecules.

• Improve Chromatographic Resolution: A longer column, a shallower gradient, or a different column chemistry (e.g., PFP, C30) can often resolve your analyte of interest from interfering matrix components.

Chromatographic Separation & MS Detection

Q5: I can't separate the different positional isomers of my 3-OH PUFA. What LC or GC methods are recommended?

A5: Isomer separation is one of the most significant challenges.[5]

• For LC-MS: Standard C18 columns often fail to resolve positional isomers.

  • Alternative Stationary Phases: Consider columns with different selectivities, such as those with pentafluorophenyl (PFP) or C30 phases.

  • Chiral Chromatography: To separate R/S enantiomers, a chiral column is required.[4] This is a specialized and often expensive technique.

  • Derivatization: Derivatizing the hydroxyl group can sometimes improve isomeric separation.[15] More importantly, certain derivatization reagents can produce unique fragment ions in MS/MS, allowing you to identify the isomer even if it's not chromatographically separated (see Q7).[16]

• For GC-MS: GC offers excellent resolving power but requires derivatization to make the 3-OH PUFA volatile.

  • The hydroxyl group and the carboxylic acid must both be derivatized (e.g., methylation of the acid followed by silylation of the alcohol).[9][14] The resulting derivatives can often be separated on a mid-to-high polarity capillary column (e.g., those containing cyanopropylphenyl phases).

Q6: My signal intensity is very low and my baseline is noisy in LC-MS. How can I improve sensitivity?

A6: Low signal and high noise can originate from the sample, the LC, or the MS.

Potential Cause	Troubleshooting Steps & Recommendations	Supporting Rationale
Poor Ionization	Operate in negative ion mode for the carboxylate ion [M-H]-. Optimize source parameters (capillary voltage, gas flows, temperature). Try a different ionization source (e.g., APCI if ESI is poor).[17]	Fatty acids generally ionize well in negative mode. Source conditions must be optimized for each specific compound class to ensure efficient desolvation and ionization.[10]
Mobile Phase Issues	Ensure high-purity (LC-MS grade) solvents and additives. Avoid non-volatile buffers (e.g., phosphate). Formic acid (0.1%) is common for reversed-phase. Contaminated solvents are a major source of noise.[18]	Non-volatile salts will contaminate the MS source, suppressing the signal and increasing noise. Chemical contaminants can create high background ions.[18]
Column Contamination	Flush the column thoroughly. If analyzing dirty samples, use a guard column or in-line filter to protect the analytical column. Run blank injections to check for carryover.[19]	Contaminants from previous injections can build up and slowly bleed off the column, increasing the baseline and potentially suppressing the analyte signal.[19]
Analyte Degradation	Ensure the autosampler is kept at a low temperature (e.g., 4°C). Prepare samples fresh if possible. Long residence times in the autosampler can lead to degradation.[20]	Even after extraction, 3-OH PUFAs can be unstable in solution, especially if exposed to light or higher temperatures for extended periods.

Q7: I have a peak at the correct mass, but how can I be sure it's the right 3-OH PUFA isomer?

A7: Peak identification requires more than just the correct precursor mass.

• Retention Time Matching: The most straightforward method is to inject an authentic chemical standard of the specific isomer you are looking for and match the retention time. This is the gold standard but is often limited by standard availability.[13][21]

• Tandem Mass Spectrometry (MS/MS): This is essential. Fragment the precursor ion and compare the resulting fragmentation pattern to that of a known standard or to published spectra. Positional isomers of hydroxy fatty acids often yield diagnostic fragment ions corresponding to cleavage alpha to the hydroxyl group.[16][22]

• Derivatization for MS/MS: Specialized derivatization reagents can be used that direct fragmentation in a predictable way upon collision-induced dissociation (CID). For example, derivatizing the hydroxyl group can create a charged tag that produces a specific neutral loss or fragment ion, helping to confirm its presence and sometimes its location.[15][17]

Part 3: Detailed Experimental Protocol

This section provides a robust, self-validating protocol for a common procedure.

Protocol: Solid-Phase Extraction (SPE) for Cleanup of 3-OH PUFAs from Plasma

This protocol is designed to isolate 3-OH PUFAs from plasma while removing proteins and bulk neutral lipids. It includes QC steps to validate the procedure.

Materials:

• Reversed-Phase C18 SPE Cartridges (e.g., 100 mg, 1 mL)

• Plasma sample with added antioxidant (e.g., 10 µL of 1% BHT in methanol per 1 mL plasma)

• Internal Standard (IS) solution (e.g., d4-3-OH-DHA in ethanol)

• LC-MS Grade Solvents: Methanol, Acetonitrile, Water, Hexane, Ethyl Acetate, Acetic Acid

• SPE Vacuum Manifold

Procedure:

• Sample Preparation & Hydrolysis:

  • To 500 µL of plasma in a glass tube, add 10 µL of the IS solution.

  • Add 1 mL of 0.5 M KOH in methanol. Vortex vigorously.

  • Incubate at 60°C for 30 minutes to hydrolyze esterified lipids.

  • Cool the sample on ice. Acidify to pH ~3 by adding ~50 µL of glacial acetic acid. This protonates the fatty acids for extraction.

• SPE Column Conditioning:

  • Place C18 cartridges on the vacuum manifold.

  • Condition the column by sequentially passing:

    • 3 mL of Ethyl Acetate

    • 3 mL of Methanol

    • 3 mL of LC-MS Grade Water

    • 3 mL of 0.1% Acetic Acid in Water

  • Crucial: Do not let the column bed go dry after this step.

• Sample Loading:

  • Load the acidified sample from step 1 onto the conditioned SPE column.

  • Allow the sample to pass through slowly (e.g., 1 drop per second).

• Washing (Removing Impurities):

  • Wash 1: Pass 3 mL of 0.1% Acetic Acid in Water to remove salts and very polar compounds.

  • Wash 2: Pass 3 mL of Hexane to elute non-polar lipids (like cholesterol) while retaining the more polar 3-OH PUFAs.

• Analyte Elution:

  • Place clean collection tubes under the cartridges.

  • Elute the 3-OH PUFAs with 2 mL of Ethyl Acetate.

  • Self-Validation Step: To check for breakthrough, collect a second fraction by eluting with an additional 2 mL of Ethyl Acetate into a separate tube. Analyze this fraction to ensure >95% of your analyte eluted in the first fraction.

• Final Preparation:

  • Evaporate the ethyl acetate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 80:20 Methanol:Water) for LC-MS analysis.

Part 4: Visualization of a Troubleshooting Logic Pathway

When faced with a common problem like a low analyte signal, a systematic approach is key. The following diagram illustrates a logical troubleshooting workflow.

Caption: Troubleshooting flowchart for low signal intensity.

References

• Chemical Synthesis and Biological Evaluation of ω-Hydroxy Polyunsaturated Fatty Acids. PMC, National Institutes of Health. Available at: [Link]

• Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. PMC, National Institutes of Health. Available at: [Link]

• The Synthesis of 3-(R)- and 3-(S)-Hydroxyeicosapentaenoic Acid. PMC, PubMed Central. Available at: [Link]

• Characterization of Hydroxy and Hydroperoxy Polyunsaturated Fatty Acids by Mass Spectrometry. PubMed. Available at: [Link]

• Characterization of Hydroxy and Hydroperoxy Polyunsaturated Fatty Acids by Mass Spectrometry. OUCI. Available at: [Link]

• Limitations in the use of 3-hydroxy fatty acid analysis to determine endotoxin in mammalian samples. PubMed. Available at: [Link]

• Separating and identifying multiple structural isomers of 3-hydroxy-3-(3′-hydroxyphenyl)propanoic acid (3,3′-HPHPA). R Discovery. Available at: [Link]

• Chemical synthesis and biological evaluation of ω-hydroxy polyunsaturated fatty acids. National Library of Medicine. Available at: [Link]

• Conventional and Current Methods for the Analysis of Hydroxy Fatty Acids. Royal Society of Chemistry. Available at: [Link]

• Studies towards lipid A: a synthetic strategy for the enantioselective preparation of 3-hydroxy fatty acids. ResearchGate. Available at: [Link]

• Separation of Hydroxy and Hydroperoxy Polyunsaturated Fatty Acids By High-Pressure Liquid Chromatography. Springer Nature Experiments. Available at: [Link]

• Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. PubMed. Available at: [Link]

• Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. MDPI. Available at: [Link]

• Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. ResearchGate. Available at: [Link]

• Uncovering Biologically Significant Lipid Isomers with Liquid Chromatography, Ion Mobility Spectrometry and Mass Spectrometry. PMC, National Institutes of Health. Available at: [Link]

• Separating and identifying multiple structural isomers of 3-hydroxy-3-(3′-hydroxyphenyl)propanoic acid (3,3′-HPHPA). ResearchGate. Available at: [Link]

• Quantitative gas chromatography-mass spectrometry isomer-specific measurement of hydroxy fatty acids in biological samples and food as a marker of lipid peroxidation. PubMed. Available at: [Link]

• Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. PMC, National Institutes of Health. Available at: [Link]

• Oxidized Docosahexaenoic Acid - Lipid Analysis. Lipotype GmbH. Available at: [Link]

• The Chromatography Detective: Troubleshooting Tips & Tools for LC and LC/MS. Agilent. Available at: [Link]

• A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements. National Institutes of Health. Available at: [Link]

• Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography. LCGC. Available at: [Link]

• Quantification of long-chain mono- and polyunsaturated fatty acids. Ayurline. Available at: [Link]

• Notes on Troubleshooting LC/MS Contamination. University of Washington. Available at: [Link]

• Expanding the biosynthesis spectrum of hydroxy fatty acids: unleashing the potential of novel bacterial fatty acid hydratases. PMC, National Institutes of Health. Available at: [Link]

• A simplified method for analysis of polyunsaturated fatty acids. PMC, PubMed Central. Available at: [Link]

• Synthesis of α‐Hydroxy Fatty Acids from Fatty Acids by Intermediate α‐Chlorination with TCCA under Solvent. ACS Publications. Available at: [Link]

• Troubleshooting in Large-Scale LC-ToF-MS Metabolomics Analysis: Solving Complex Issues in Big Cohorts. National Institutes of Health. Available at: [Link]

• Polyunsaturated Fatty Acids and Human Health: A Key to Modern Nutritional Balance in Association with Polyphenolic Compounds from Food Sources. MDPI. Available at: [Link]

• Application of Chromatographic and Spectroscopic-Based Methods for Analysis of Omega-3 (ω-3 FAs) and Omega-6 (ω-6 FAs) Fatty Acids in Marine Natural Products. PMC, National Institutes of Health. Available at: [Link]

• Enhanced stability of n-3 PUFAs rich structured lipids via spray-dried microencapsulation with tailored wall materials. The Royal Society of Chemistry. Available at: [Link]

• Enhanced stability of n-3 PUFAs rich structured lipids via spray-dried microencapsulation with tailored wall materials. ResearchGate. Available at: [Link]

• Docosahexaenoic acid. Wikipedia. Available at: [Link]

• How To Stabilize ω-3 Polyunsaturated Fatty Acids (PUFAs) in an Animal Feeding Study?-Effects of the Temperature, Oxygen Level, and Antioxidant on Oxidative Stability of ω-3 PUFAs in a Mouse Diet. PubMed. Available at: [Link]

• Enhanced stability of n-3 PUFAs rich structured lipids via spray-dried microencapsulation with tailored wall materials. RSC Publishing. Available at: [Link]

• Development of Analytical Methods and Nutritional Studies Using Synthetic Fatty Acids and Triacylglycerols. J-Stage. Available at: [Link]

• Assessment of lipid composition and eicosapentaenoic acid/docosahexaenoic acid bioavailability in fish oil obtained through different enrichment methods. Frontiers. Available at: [Link]

• Extraction of Fats and Quantification of Health Promoting Fatty Acids. Springer Nature Experiments. Available at: [Link]

Sources

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• 2. Docosahexaenoic acid - Wikipedia [en.wikipedia.org]
• 3. Development of Analytical Methods and Nutritional Studies Using Synthetic Fatty Acids and Triacylglycerols [jstage.jst.go.jp]
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• 7. How To Stabilize ω-3 Polyunsaturated Fatty Acids (PUFAs) in an Animal Feeding Study?-Effects of the Temperature, Oxygen Level, and Antioxidant on Oxidative Stability of ω-3 PUFAs in a Mouse Diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 9. books.rsc.org [books.rsc.org]
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• 13. The Synthesis of 3-(R)- and 3-(S)-Hydroxyeicosapentaenoic Acid - PMC [pmc.ncbi.nlm.nih.gov]
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Preventing degradation of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid during sample preparation

Welcome to the technical support center for 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions regarding the handling and preparation of this sensitive molecule. Our goal is to ensure the integrity of your samples and the reliability of your experimental results.

Understanding the Molecule: The Root of a Stable Analysis

3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid is a hydroxylated polyunsaturated fatty acid (PUFA). Its structure, characterized by a hydroxyl group and multiple cis double bonds, makes it highly susceptible to degradation.[1][2] The primary challenges in its sample preparation are preventing oxidation, isomerization, and enzymatic degradation.[3][4][5] Understanding these vulnerabilities is the first step toward developing a robust analytical workflow.

Lipid oxidation is a significant concern for PUFAs, leading to the formation of hydroperoxides and secondary products like aldehydes and ketones, which can interfere with analysis and misrepresent biological concentrations.[4][6][7][8] The presence of heat, light, and metal ions can catalyze this process.[5] Additionally, enzymatic activities from sources like cyclooxygenases or lipoxygenases can alter the molecule's structure if not properly quenched during sample collection.[9]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: Low Recovery of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic Acid Post-Extraction

Question: I am experiencing significantly lower than expected concentrations of my target analyte after performing a liquid-liquid extraction. What could be the cause and how can I improve my recovery?

Answer: Low recovery is a common issue stemming from several potential factors during extraction. Let's break down the likely culprits and solutions.

Causality:

• Incomplete Cell Lysis: If your analyte is intracellular, inefficient disruption of the cell membrane will result in poor extraction.

• Suboptimal Solvent Polarity: The hydroxyl group on the fatty acid increases its polarity compared to non-hydroxylated PUFAs. Using a solvent system that doesn't adequately match this polarity can lead to poor partitioning into the organic phase. The Folch method, using a chloroform:methanol mixture, is a standard and effective choice for lipid extraction.[10][11]

• Oxidative Degradation: As a PUFA, the molecule is prone to oxidation, which can be accelerated by exposure to air and light during the extraction process.[4][5]

• Adsorption to Surfaces: The polar nature of the hydroxyl and carboxylic acid groups can cause the molecule to adsorb to glass and plastic surfaces, especially if the sample is concentrated to dryness.

Troubleshooting Protocol:

• Enhance Lysis: For tissue or cell samples, ensure complete homogenization or sonication on ice to disrupt cellular structures effectively.

• Optimize Extraction Solvents:

  • Utilize a Folch-based extraction with a chloroform:methanol (2:1, v/v) mixture.[10][11]

  • Ensure the final volume of the solvent is at least 20 times the volume of the sample to maintain extraction efficiency.[11]

  • Add an antioxidant, such as butylated hydroxytoluene (BHT), to the extraction solvent at a concentration of 0.005% to mitigate oxidation.[10]

• Minimize Oxidation:

  • Perform all extraction steps on ice and under dim light.

  • Blanket samples with an inert gas like nitrogen or argon whenever possible, especially during solvent evaporation.[10]

• Prevent Adsorption:

  • After the final extraction and before solvent evaporation, add a small amount of a less volatile, non-polar "keeper" solvent like toluene to prevent the sample from going to complete dryness.

  • Use silanized glassware to reduce active sites for adsorption.

Issue 2: Appearance of Artifact Peaks in Chromatographic Analysis

Question: My chromatogram (GC-MS/LC-MS) shows several unexpected peaks close to my analyte's retention time. Could these be degradation products?

Answer: The presence of artifact peaks is a strong indicator of sample degradation. The nature of these artifacts depends on the degradation pathway.

Causality:

• Oxidation: This is the most likely cause. The double bonds in the docosatrienoic acid chain are susceptible to attack by reactive oxygen species, leading to the formation of various oxidized products, including hydroperoxides, aldehydes, and epoxides.[6][8] These products will have different chromatographic properties than the parent molecule.

• Isomerization: The cis double bonds can isomerize to the more stable trans configuration, especially in the presence of acid or heat. This will result in peaks with slightly different retention times.

• Derivatization Artifacts: If you are using gas chromatography (GC), the derivatization step to increase volatility can sometimes produce side products if not performed under optimal conditions.[12][13]

Troubleshooting Protocol:

• Implement Rigorous Antioxidant Use:

  • Incorporate antioxidants at every stage of sample preparation, from initial collection to final analysis.[3] BHT, BHA, or a mixture of antioxidants can be effective.

• Control Temperature and pH:

  • Avoid high temperatures during sample processing and derivatization.

  • Ensure the pH of your sample remains neutral or slightly acidic during extraction to minimize base-catalyzed isomerization. Acidification to a pH of 3.5 is often recommended for solid-phase extraction.[9]

• Optimize Derivatization (for GC-MS):

  • The hydroxyl and carboxyl groups of 3-hydroxy fatty acids require derivatization for GC analysis to improve volatility and chromatographic behavior.[12][13]

  • Common methods include silylation (e.g., with BSTFA) to form trimethylsilyl (TMS) ethers of the hydroxyl group and esterification (e.g., with BF3-methanol) to form fatty acid methyl esters (FAMEs) of the carboxyl group.[13][14]

  • Ensure complete removal of water before derivatization, as moisture can deactivate the reagents and lead to incomplete reactions.

  • Follow derivatization protocols carefully regarding reaction time and temperature to avoid the formation of byproducts.

Issue 3: Poor Chromatographic Peak Shape and Resolution

Question: My analyte peak is broad and shows tailing in my LC-MS analysis. What can I do to improve the peak shape?

Answer: Poor peak shape often points to issues with the analytical column, mobile phase, or interactions between the analyte and the system.

Causality:

• Secondary Interactions: The free carboxylic acid can interact with active sites on the column packing material or metal surfaces in the LC system, leading to peak tailing.

• Inappropriate Mobile Phase: The pH and organic modifier composition of the mobile phase are critical for achieving good peak shape for acidic compounds.

• Column Overload: Injecting too much sample can lead to broad, fronting peaks.

Troubleshooting Protocol:

• Mobile Phase Optimization:

  • For reversed-phase LC, add a small amount of a weak acid, such as 0.1% formic acid or acetic acid, to the mobile phase. This will suppress the ionization of the carboxylic acid group, reducing secondary interactions and improving peak shape.

  • Ensure your mobile phase components are of high purity (LC-MS grade).

• Column Selection and Care:

  • Use a high-quality C18 column from a reputable manufacturer.

  • If peak tailing persists, consider a column with end-capping to minimize silanol interactions.

  • Regularly flush your column to remove contaminants.

• Sample Dilution:

  • Analyze a dilution series of your sample to determine if you are overloading the column.

• Consider Derivatization for LC-MS: While not always necessary for LC-MS as it is for GC-MS, derivatization of the carboxylic acid can sometimes improve peak shape and ionization efficiency.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid standards and samples?

A1: To ensure long-term stability, standards and lipid extracts should be stored at -80°C in an organic solvent, such as ethanol or a chloroform:methanol mixture, containing an antioxidant (e.g., BHT).[3] The container should be tightly sealed and flushed with an inert gas to minimize exposure to oxygen. Avoid repeated freeze-thaw cycles.

Q2: Can I use solid-phase extraction (SPE) for sample cleanup and concentration?

A2: Yes, SPE is an excellent technique for isolating and concentrating 3-hydroxy fatty acids from complex biological matrices.[15][16] A C18 reverse-phase cartridge is commonly used.[9] The typical procedure involves:

• Conditioning the cartridge with methanol followed by water.

• Acidifying the sample to a pH of approximately 3.5 to ensure the carboxylic acid is protonated.[9]

• Loading the sample onto the cartridge.

• Washing with a low-polarity solvent (e.g., water or a low-percentage methanol in water) to remove polar interferences.

• Eluting the analyte with a more non-polar solvent like methanol, acetonitrile, or ethyl acetate.[9]

Q3: Is derivatization always necessary for the analysis of 3-hydroxy fatty acids?

A3: For GC-MS analysis, derivatization is essential to increase the volatility of the molecule.[12][13] For LC-MS analysis, it is not always required, as the analyte can be ionized in its native form.[17] However, derivatization can sometimes improve chromatographic performance and sensitivity in LC-MS. The choice depends on your specific instrumentation and analytical goals.

Q4: Which analytical technique is better for this compound: GC-MS or LC-MS?

A4: Both techniques can be used effectively, but they have different strengths.

• GC-MS: Offers excellent chromatographic resolution and is well-suited for fatty acid profiling.[18] However, it requires a derivatization step, which adds to the sample preparation time and can be a source of variability.[12][13]

• LC-MS/MS: Provides high sensitivity and specificity, especially when using tandem mass spectrometry (MS/MS). It often does not require derivatization, simplifying sample preparation.[17][18][19] This makes it a popular choice for targeted quantification of oxylipins and other lipid mediators.

The best choice depends on the specific research question, the complexity of the sample matrix, and the available instrumentation.

Visualizing the Workflow

To aid in your experimental design, the following diagrams illustrate key concepts in preventing the degradation of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid.

Caption: Major degradation pathways for 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid.

Caption: Recommended workflow for sample preparation and analysis.

References

• A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements. (n.d.). National Institutes of Health.
• A Comparative Guide to Derivatization Methods for 3-Hydroxy Fatty Acids. (n.d.). BenchChem.
• Kang, J. X., & Wang, J. (2005).
• Shantha, N. C., & Decker, E. A. (1994). Rapid, sensitive, iron-based spectrophotometric methods for determination of peroxide values of food lipids.
• LIPID MAPS. (n.d.). Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography–mass spectrometry.
• Van de Wiele, T., Vanhaecke, L., Boeckaert, C., Peru, K., Headley, J., Verstraete, W., & Siciliano, S. (2004). Liquid chromatography-mass spectrometry analysis of hydroxylated polycyclic aromatic hydrocarbons, formed in a simulator of the human gastrointestinal tract.
• Carvalho, A. P., & Malcata, F. X. (2005). Preparation of fatty acid methyl esters for gas-chromatographic analysis of marine lipids: insight studies. Journal of agricultural and food chemistry, 53(13), 5049–5059.
• Blomme, A., Costanza, B., Giera, M., & Vila, A. (2023). Multiplexed targeted analysis of polyunsaturated fatty acids and oxylipins using liquid chromatography-tandem mass spectrometry. STAR protocols, 4(3), 102226.
• Richard, D., Kefi, K., Barbe, U., Bausero, P., & Visioli, F. (2008). Polyunsaturated fatty acids as antioxidants. Pharmacological research, 57(6), 451–455.
• Eicosanoid Sample Extraction Protocol. (n.d.). Arbor Assays.
• Kang, J. X., & Wang, J. (2005).
• Shah, M. A., Bosco, S. J. D., & Mir, S. A. (2022). Lipid oxidation in food systems: Mechanisms, detection methods, and prevention strategies.
• Prisacaru, A. E. (2016). Effect of antioxidants on polyunsaturated fatty acids-review. Acta Scientiarum Polonorum Technologia Alimentaria, 15(2).
• Kumar, Y. (2021). Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems. Antioxidants, 10(10), 1587.
• Christie, W. W. (2019).
• Comprehensive Analysis of Different Subtypes of Oxylipins to Determine a LC–MS/MS Approach in Clinical Research. (n.d.). ResearchGate.
• Prisacaru, A. E. (2016). Effect of antioxidants on polyunsaturated fatty acids - Review. Acta Scientiarum Polonorum Technologia Alimentaria, 15(2), 121-129.
• Johnson, D. W. (1998). Simplified derivatization for determining sphingolipid fatty acyl composition by gas chromatography–mass spectrometry. Journal of lipid research, 39(8), 1708-1712.
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Troubleshooting guide for 3-hydroxy fatty acid derivatization

This guide provides in-depth troubleshooting for the derivatization of 3-hydroxy fatty acids (3-OH-FAs) for gas chromatography-mass spectrometry (GC-MS) analysis. Designed for researchers, scientists, and drug development professionals, this document moves beyond simple procedural steps to explain the underlying chemical principles, helping you diagnose and resolve common experimental challenges.

Section 1: Frequently Asked Questions & Core Concepts

This section addresses foundational questions regarding the necessity and strategy for 3-OH-FA derivatization.

Question: Why is derivatization mandatory for the GC-MS analysis of 3-hydroxy fatty acids?

Answer: The direct analysis of 3-hydroxy fatty acids by gas chromatography is challenging due to their chemical structure. The molecule contains two polar functional groups: a carboxylic acid (-COOH) and a hydroxyl (-OH) group. These groups are capable of forming strong hydrogen bonds, which significantly lowers the molecule's volatility.[1][2] Without derivatization, 3-OH-FAs will not vaporize readily in the hot GC inlet, leading to poor chromatographic performance, including severe peak tailing, low sensitivity, or complete failure to elute from the column.[3]

Derivatization is a chemical modification process that addresses this issue by replacing the active, polar hydrogens on the carboxyl and hydroxyl groups with non-polar, non-hydrogen-bonding moieties.[2][4][5] This transformation achieves two critical goals:

• Increases Volatility: By eliminating hydrogen bonding, the boiling point of the analyte is drastically reduced, allowing it to be vaporized and carried through the GC column.[2]

• Enhances Thermal Stability: The resulting derivatives are often more stable at the high temperatures required for GC analysis, preventing on-column degradation.[2]

Question: What is the standard two-step derivatization strategy for 3-OH-FAs?

Answer: A robust and widely adopted strategy involves a sequential, two-step reaction that targets each polar functional group separately.

• Esterification: The first step is to convert the carboxylic acid group into a less polar ester, most commonly a fatty acid methyl ester (FAME).[3][6] This is typically achieved through an acid-catalyzed reaction with an alcohol, such as methanol.[7]

• Silylation: The second step targets the remaining hydroxyl group, converting it into a trimethylsilyl (TMS) ether. This is accomplished using a silylating reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).[8][9]

This two-step approach ensures that both polar sites are masked, yielding a volatile and thermally stable derivative suitable for GC-MS analysis.[8][10]

Section 2: Troubleshooting Incomplete or Failed Derivatization

This is the most common failure point in the workflow. The following questions address specific symptoms and their root causes.

Question: My chromatogram shows no analyte peak, not even for my pure standard. Where should I start looking for the problem?

Answer: A complete absence of the analyte peak points to a catastrophic failure in either the derivatization process or the instrument itself. A systematic check is required.

• Verify Instrument Performance: Before questioning your chemistry, confirm the GC-MS is functioning correctly. Inject a stable, non-derivatized standard compound (e.g., a simple alkane like dodecane or a polycyclic aromatic hydrocarbon standard) that you know works on your system. If this standard is also not detected, the issue lies with your instrument (e.g., injection port, column installation, detector).

• Check Reagent Integrity: Derivatization reagents, especially silylating agents, are highly susceptible to degradation from moisture.[1]

  • Silylating Agents (BSTFA, etc.): These reagents react avidly with water. If your vial of BSTFA has been opened multiple times without proper inert gas blanketing, it is likely inactive. The presence of water in your sample or solvent will consume the reagent before it can react with your analyte. Always use fresh, high-quality reagents and store them under an inert atmosphere (e.g., nitrogen or argon).[1]

  • Esterification Reagents (BF₃-Methanol, HCl-Methanol): While more stable than silylating agents, these can also degrade over time or if improperly prepared.

• Ensure an Anhydrous Environment: Water is the primary enemy of derivatization. Ensure your sample is completely dry before adding reagents. If the sample was in an aqueous solvent, it must be evaporated to complete dryness.[1] All glassware should be oven-dried, and solvents must be of anhydrous grade.

• Review Reaction Conditions: Confirm that you used the correct temperature and incubation time. Many silylation reactions require heating (e.g., 60-80°C for 30-60 minutes) to proceed to completion.[8][11]

Question: I see a broad, tailing peak at a late retention time. Is this an esterification or silylation problem?

Answer: This classic symptom strongly indicates a failure in the silylation step . The esterification of the carboxyl group may have been successful, creating the FAME, which makes the molecule volatile enough to travel through the column. However, the free hydroxyl group remains, allowing for strong interaction with active sites on the column, causing the characteristic peak tailing.

To solve this, focus on optimizing the silylation reaction:

• Use a Catalyst: The reactivity of BSTFA can be significantly enhanced by adding a catalyst. The most common choice is trimethylchlorosilane (TMCS), typically used at 1-10% concentration (e.g., BSTFA + 1% TMCS). TMCS helps to silylate sterically hindered hydroxyl groups more effectively.[11][12]

• Choose the Right Solvent: Anhydrous pyridine and acetonitrile are common solvents for silylation. Pyridine is often preferred as it can act as a base to scavenge the HCl produced when using TMCS, driving the reaction equilibrium towards the product.[9][11]

• Ensure Reagent Excess: The silylating reagent must be in molar excess to drive the reaction to completion. A general rule is to use at least a 2:1 molar ratio of the silylating agent to the number of active hydrogens in the sample.

• Increase Temperature and Time: If you are reacting at room temperature, try heating the reaction at 60-80°C for at least 30 minutes.[8] You can test different time points to determine the minimum time required for complete derivatization.[1]

Question: I suspect my esterification is incomplete. What are the signs and how can I fix it?

Answer: Incomplete esterification is harder to diagnose from the chromatogram alone, as a free carboxylic acid group will likely prevent the analyte from eluting at all. The problem often manifests as poor reproducibility or low overall yield.

Key troubleshooting points for acid-catalyzed esterification:

• Use the Correct Catalyst Type: For derivatizing free 3-hydroxy fatty acids, an acid catalyst (e.g., boron trifluoride-methanol, methanolic HCl, or sulfuric acid in methanol) is required.[7] Base-catalyzed methods (e.g., KOH/Methanol) are used for the transesterification of fatty acids already present in complex lipids (like triglycerides) and will not esterify a free carboxylic acid.[6][7]

• Remove Water: The acid-catalyzed esterification reaction produces water as a byproduct. According to Le Châtelier's principle, this water can shift the equilibrium back towards the reactants, preventing complete conversion.

  • Ensure the reaction starts under anhydrous conditions.

  • Consider adding a water scavenger, such as 2,2-dimethoxypropane, to the reaction mixture. It reacts with any water present to form acetone and methanol, driving the reaction to completion.[1][13][14]

• Allow Sufficient Reaction Time: Unlike some silylation reactions, acid-catalyzed esterification can be slow. It may require heating at 50-60°C for 1-2 hours or even overnight to ensure complete conversion.[13]

Section 3: Troubleshooting Yield, Purity, and Chromatography

Question: My derivatized peak is sharp and correctly identified, but its intensity is very low. What could be causing poor yield?

Answer: Low signal intensity, assuming complete derivatization, points to loss of the analyte during the sample workup or instability of the final derivative.

• Inefficient Extraction: After derivatization, the non-polar product is typically extracted into an organic solvent like hexane.[1] Ensure vigorous mixing (vortexing) to facilitate the transfer of the derivative from the reaction solvent to the extraction solvent. Incomplete phase separation can also lead to loss. Adding a salt solution (brine) can sometimes improve the separation of the organic and aqueous/polar layers.

• Derivative Instability: Trimethylsilyl (TMS) ethers are susceptible to hydrolysis. Exposure to even trace amounts of moisture during or after workup can revert the derivative back to the original hydroxyl group.[4][15] Analyze samples as quickly as possible after derivatization. If samples must be stored, ensure they are in a tightly sealed vial with a PTFE-lined cap, and consider storing at low temperatures (-20°C).

• Adsorption to Surfaces: Highly polar, underivatized analytes can irreversibly adsorb to active sites on glassware or within the GC inlet liner.[1] While derivatization minimizes this, ensure your inlet liner is clean and properly deactivated. If you observe declining signal over a sequence of injections, it may be time to replace the liner and trim the front of the GC column.[5]

Question: My chromatogram is cluttered with unexpected peaks. How do I identify and eliminate these artifacts?

Answer: The presence of extraneous peaks can confound data analysis. A systematic approach is needed to identify their source.

• Inject a Reagent Blank: This is the most critical diagnostic step. Prepare a "sample" containing only the derivatization reagents and solvents, and run it through the entire procedure, including extraction.[1] Any peaks present in this blank chromatogram are artifacts from your reagents or solvents and can be disregarded in your actual samples.

• Formation of Methoxy Artifacts: When using acid catalysts like BF₃-methanol for esterification, especially under harsh conditions (high temperature or prolonged reaction times), methanol can potentially add across double bonds in unsaturated fatty acids.[13] If analyzing unsaturated 3-OH-FAs, use the mildest effective reaction conditions.

• Degradation in the GC Inlet: Setting the GC inlet temperature too high can cause thermal degradation of the derivatized analyte, leading to multiple breakdown product peaks. Consult literature for the thermal stability of your specific derivative or perform a temperature ramp experiment to find the optimal injection temperature.

Section 4: Visual Workflows and Data Tables

Experimental Workflow

The following diagram illustrates the complete logical workflow for the derivatization and analysis of 3-hydroxy fatty acids.

Caption: General workflow for 3-OH-FA derivatization.

Chemical Reaction Pathway

This diagram shows the chemical transformation of a 3-hydroxy fatty acid during the two-step derivatization process.

Caption: Two-step derivatization of a 3-OH-FA.

Table 1: Comparison of Common Derivatization Reagents

Step	Reagent	Typical Conditions	Advantages	Disadvantages & Troubleshooting
Esterification	Boron Trifluoride-Methanol (BF₃-MeOH), 12-14%	60°C, 5-30 min[1]	Effective for free fatty acids and transesterification.[16]	Can form methoxy artifacts with unsaturated FAs under harsh conditions.[13] Sample size can be critical.[14]
Methanolic HCl (1-5%)	50°C overnight, or reflux for 2h[13]	Milder than BF₃, fewer side reactions with unsaturated FAs.	Slower reaction times compared to BF₃.[17]
Methanolic H₂SO₄ (1-3%)	50°C for 2h or reflux	Common and effective catalyst for esterification and transesterification.[6]	Can cause isomerization in conjugated fatty acids if conditions are too harsh.[6]
Silylation	BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide)	60-80°C, 30-60 min[8]	Highly reactive, byproducts are volatile and do not interfere.[12]	Very moisture sensitive.[4] May require a catalyst for hindered hydroxyls.
BSTFA + 1% TMCS (Trimethylchlorosilane)	60-80°C, 30-60 min[8]	TMCS acts as a catalyst, increasing the reactivity of BSTFA for difficult-to-silylate groups.[11][12]	TMCS is highly corrosive and moisture sensitive. Reaction produces HCl, which should be scavenged (e.g., with pyridine).[11]
MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide)	30-37°C, 30 min[18]	Most volatile TMS donor; byproducts are extremely volatile.	Very moisture sensitive.

Table 2: Quick Troubleshooting Guide

Symptom	Potential Cause(s)	Recommended Solution(s)
No peak detected	1. Instrument failure.2. Degraded/wet reagents.3. Incomplete reaction due to wrong conditions.	1. Test GC-MS with a known, stable standard.2. Use fresh, anhydrous reagents stored under inert gas.[1]3. Verify reaction temperature and time. Ensure sample is dry.
Broad, tailing peak	Incomplete silylation of the hydroxyl group.	1. Add TMCS catalyst to BSTFA.[11]2. Use anhydrous pyridine as a solvent.[9]3. Increase reaction temperature/time.[8]4. Ensure reagent is in molar excess.
Low peak intensity / Poor yield	1. Inefficient extraction after workup.2. Derivative is hydrolyzing.3. Adsorption in the GC inlet.	1. Ensure vigorous vortexing during LLE; add salt to break emulsions.2. Analyze samples immediately; keep workup anhydrous.[15]3. Replace the GC inlet liner and trim the column.[5]
Multiple unknown peaks	1. Reagent/solvent contamination.2. Side reactions (e.g., methoxy artifacts).3. Analyte degradation.	1. Inject a reagent blank to identify artifacts.[1]2. Use milder esterification conditions for unsaturated FAs.[13]3. Lower the GC inlet temperature.

Section 5: Standard Operating Protocols

The following protocols provide a starting point. They may need to be optimized for your specific application and instrumentation.

Protocol 1: Acid-Catalyzed Esterification with BF₃-Methanol

Objective: To convert the carboxylic acid group of the 3-OH-FA to a methyl ester (FAME).

Materials:

• Dried fatty acid sample (1-25 mg)[1]

• Boron trifluoride-methanol solution (12% w/w in methanol)

• Anhydrous hexane

• Purified water

• Anhydrous sodium sulfate

• Screw-cap reaction vial (PTFE-lined cap)

Procedure:

• Place the completely dried sample into a reaction vial.

• Add 2 mL of 12% BF₃-methanol reagent to the vial.[1]

• Seal the vial tightly and heat at 60°C for 10 minutes. Note: Optimal time may vary based on the specific fatty acid.[1]

• Cool the vial to room temperature.

• Add 1 mL of purified water and 1 mL of hexane to the vial.[1]

• Seal the vial and vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.[1]

• Allow the layers to separate. Carefully transfer the upper hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove residual water.[1]

• The sample is now ready for the silylation step. Evaporate the hexane under a gentle stream of nitrogen.

Protocol 2: Silylation with BSTFA + 1% TMCS

Objective: To convert the hydroxyl group of the 3-OH-FAME to a trimethylsilyl (TMS) ether.

Materials:

• Dried 3-OH-FAME sample from Protocol 1

• BSTFA + 1% TMCS

• Anhydrous pyridine or acetonitrile

• Screw-cap reaction vial (PTFE-lined cap)

Procedure:

• Ensure the FAME sample is completely dry in a reaction vial.

• Add 100 µL of anhydrous pyridine (or acetonitrile) to dissolve the sample.

• Add 100 µL of BSTFA + 1% TMCS. Note: This creates a significant excess for typical sample amounts.[8]

• Seal the vial tightly and heat at 70-80°C for 1 hour.[8]

• Cool the vial to room temperature.

• The sample is now fully derivatized. Do not add water. The sample can be directly injected into the GC-MS. If necessary, it can be diluted with anhydrous hexane prior to injection.

References

• A Comparative Guide to Derivatization Methods for 3-Hydroxy Fatty Acids - Benchchem. (n.d.).
• Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis – AOCS. (2019, July 23).
• Jones, P. M., & Bennett, M. J. (2010). 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry. Methods in Molecular Biology, 603, 229-43.
• Szponar, B., Norin, E., Midtvedt, T., & Larsson, L. (2002). Limitations in the use of 3-hydroxy fatty acid analysis to determine endotoxin in mammalian samples. Journal of Microbiological Methods, 50(3), 283-9.
• Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography–mass spectrometry - LIPID MAPS. (n.d.).
• Analysis of 3-hydroxy fatty acids of 10, 12, 14, 16, and 18 carbon chain lengths... - ResearchGate. (n.d.).
• Simplified derivatization for determining sphingolipid fatty acyl composition by gas chromatography–mass spectrometry - PMC - NIH. (n.d.).
• Derivatization of fatty acids and its application for conjugated linoleic acid studies in ruminant meat lipids | Request PDF - ResearchGate. (n.d.).
• Simple Derivatization–Gas Chromatography–Mass Spectrometry for Fatty Acids Profiling in Soil Dissolved Organic Matter - MDPI. (n.d.).
• Resolution of 3-hydroxy fatty acid esters C8:0–C16:0 by CALB and vinyl... - ResearchGate. (n.d.).
• Derivatization of Fatty acids to FAMEs - Sigma-Aldrich. (n.d.).
• Why can't I get linearity with silylation of hydroxy acids with BSTFA? - ResearchGate. (2022, April 25).
• Strategy for Global Profiling and Identification of 2- and 3-Hydroxy Fatty Acids in Plasma by UPLC–MS/MS | Analytical Chemistry - ACS Publications. (2020, March 5).
• Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PubMed. (2020, July 22).
• A derivatization strategy for comprehensive identification of 2- and 3-hydroxyl fatty acids by LC-MS | Request PDF - ResearchGate. (n.d.).
• Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. (2020, September 6).
• A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry - PubMed Central. (2022, August 3).
• Application of analytical derivatizations to the quantitative and qualitative determination of fatty acids | Request PDF - ResearchGate. (n.d.).
• Guide to Derivatization Reagents for GC. (n.d.).
• Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - NIH. (n.d.).
• A Comparative Analysis of Derivatization Agents for Fatty Acid Analysis - Benchchem. (n.d.).
• What Is Derivatization In Gas Chromatography? - Chemistry For Everyone - YouTube. (2025, January 19).
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• Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS?. (n.d.).
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• What is the best procedure for silylation of hydroxy compounds ? | ResearchGate. (2019, September 21).
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Technical Support Center: Method Validation for Quantitative Analysis of 3-Hydroxy-Docosahexaenoic Acid (3-HDTA)

Welcome to the technical support center for the quantitative analysis of 3-hydroxy-docosahexaenoic acid (3-HDTA). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into method validation. Here, we will address common challenges and frequently asked questions in a direct, question-and-answer format to assist you in your experimental workflows.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the analytical method validation for 3-HDTA, providing clarity on regulatory expectations and best practices.

Q1: What are the key regulatory guidelines I should follow for 3-HDTA method validation?

A1: For the validation of analytical methods for pharmaceuticals, including 3-HDTA, it is crucial to adhere to internationally recognized guidelines to ensure data integrity and regulatory acceptance. The primary guidelines to follow are:

• ICH Q2(R1) "Validation of Analytical Procedures: Text and Methodology" : This is a global standard that outlines the necessary validation parameters, including specificity, linearity, accuracy, precision, and robustness.[1][2]

• FDA Guidance for Industry: Bioanalytical Method Validation : This guidance provides specific recommendations for methods used in the analysis of drugs and their metabolites in biological matrices like plasma or urine.[3][4]

• FDA Bioanalytical Method Validation for Biomarkers : As 3-HDTA can be considered an endogenous biomarker, this recent guidance provides a framework that acknowledges the unique challenges of biomarker analysis compared to xenobiotic drugs.[5][6]

These guidelines collectively ensure that your analytical method is well-characterized, reliable, and suitable for its intended purpose.[2]

Q2: Why is a specific and sensitive method, like LC-MS/MS, typically required for 3-HDTA analysis?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the industry standard for the analysis of lipids like 3-HDTA for several key reasons:

• High Specificity : LC-MS/MS can distinguish 3-HDTA from other structurally similar lipids and isomers that may be present in complex biological samples.[7] This is crucial for accurate quantification.

• High Sensitivity : Due to the low endogenous levels of many lipids, a highly sensitive technique is necessary to achieve the required limits of detection and quantification.[7][8]

• Quantitative Accuracy : When properly validated, LC-MS/MS provides excellent accuracy and precision over a wide dynamic range.[9]

• Reduced Interference : The combination of chromatographic separation and mass spectrometric detection helps to minimize matrix effects, which can significantly impact the accuracy of results.[7]

Q3: What are "matrix effects" and how can they impact my 3-HDTA analysis?

A3: Matrix effects are a common challenge in bioanalysis, particularly with LC-MS/MS.[10][11][12] They refer to the alteration of an analyte's ionization efficiency due to the presence of co-eluting compounds from the biological matrix (e.g., plasma, urine).[11][12][13]

• Ion Suppression : The most common effect, where matrix components interfere with the ionization of 3-HDTA, leading to a lower-than-actual measured concentration.[12]

• Ion Enhancement : Less common, but some matrix components can increase the ionization of 3-HDTA, resulting in an overestimation of its concentration.[11][12]

Matrix effects can lead to inaccurate and imprecise results.[12] Therefore, it is a regulatory requirement to assess and mitigate matrix effects during method validation.[12]

Q4: How do I establish the stability of 3-HDTA in my samples?

A4: Establishing the stability of 3-HDTA in the biological matrix is a critical component of method validation to ensure that the measured concentration reflects the concentration at the time of sample collection.[14] Stability evaluations should be conducted under various conditions that mimic the sample lifecycle:

• Freeze-Thaw Stability : Assesses the stability of 3-HDTA after multiple cycles of freezing and thawing.

• Short-Term (Bench-Top) Stability : Determines the stability of 3-HDTA in the matrix at room temperature for a period that reflects the sample processing time.[15]

• Long-Term Stability : Evaluates the stability of 3-HDTA under the intended long-term storage conditions (e.g., -80°C).[15][16]

• Stock Solution Stability : Confirms the stability of the 3-HDTA standard in its storage solvent.

II. Troubleshooting Guide

This section provides a practical, problem-solving approach to common issues encountered during the quantitative analysis of 3-HDTA.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape or Tailing	1. Inappropriate mobile phase pH. 2. Column degradation. 3. Sample overload.	1. Adjust the mobile phase pH to ensure 3-HDTA is in a single ionic state. 2. Replace the analytical column. 3. Dilute the sample to be within the linear range of the method.
High Variability in Results (Poor Precision)	1. Inconsistent sample preparation. 2. Pipetting errors. 3. Unstable mass spectrometer performance.	1. Ensure consistent and thorough mixing at each step of the extraction process. 2. Calibrate and verify the accuracy of all pipettes. 3. Perform a system suitability test before each analytical run to ensure the instrument is performing optimally.
Inaccurate Results (Poor Accuracy)	1. Incorrect standard concentration. 2. Significant matrix effects. 3. Degradation of 3-HDTA in samples.	1. Prepare fresh calibration standards and verify their concentration against an independently prepared standard. 2. Re-optimize the sample clean-up procedure to remove interfering matrix components. Consider using a stable isotope-labeled internal standard for 3-HDTA. 3. Re-evaluate the stability of 3-HDTA under the conditions used for sample storage and processing.
Low Signal Intensity or Inability to Reach Required LLOQ	1. Inefficient ionization of 3-HDTA. 2. Suboptimal sample extraction and recovery. 3. Ion suppression from the matrix.	1. Optimize mass spectrometer source parameters (e.g., spray voltage, gas flows, temperature). 2. Evaluate different extraction techniques (e.g., liquid-liquid extraction, solid-phase extraction) to improve recovery. 3. Improve chromatographic separation to move the 3-HDTA peak away from regions of significant ion suppression.

III. Key Method Validation Parameters & Experimental Protocols

This section details the critical parameters for method validation and provides example protocols.

A. Method Validation Workflow

The following diagram illustrates the typical workflow for validating a quantitative method for 3-HDTA.

Caption: A typical workflow for the validation of a quantitative analytical method.

B. Specificity and Selectivity

Objective: To demonstrate that the analytical method can unequivocally measure 3-HDTA in the presence of other components that may be expected to be present in the sample matrix.

Experimental Protocol:

• Analyze blank matrix samples from at least six different sources to assess for any interfering peaks at the retention time of 3-HDTA.

• Analyze blank matrix samples spiked with 3-HDTA and any potential interfering substances (e.g., structurally related lipids, metabolites).

• Compare the chromatograms to ensure that no significant interference is observed at the retention time of 3-HDTA.

C. Linearity and Range

Objective: To establish the relationship between the concentration of 3-HDTA and the instrumental response, and to define the concentration range over which this relationship is linear.

Experimental Protocol:

• Prepare a series of calibration standards by spiking known concentrations of 3-HDTA into the blank matrix. A minimum of five concentration levels is recommended.[9]

• Analyze the calibration standards and plot the instrument response versus the concentration of 3-HDTA.

• Perform a linear regression analysis and determine the coefficient of determination (r²).

Acceptance Criteria:

• The coefficient of determination (r²) should be ≥ 0.99.[17][18]

• The back-calculated concentrations of the calibration standards should be within ±15% of the nominal concentration (±20% for the Lower Limit of Quantification, LLOQ).

Parameter	Acceptance Criterion
Coefficient of Determination (r²)	≥ 0.99
Calibration Standard Accuracy	±15% of nominal (±20% at LLOQ)

D. Accuracy and Precision

Objective: To determine the closeness of the measured values to the true value (accuracy) and the degree of scatter between a series of measurements (precision).

Experimental Protocol:

• Prepare Quality Control (QC) samples at a minimum of three concentration levels (low, medium, and high) within the linear range.

• Intra-day Precision and Accuracy: Analyze at least five replicates of each QC level on the same day.

• Inter-day Precision and Accuracy: Analyze at least five replicates of each QC level on at least three different days.

Acceptance Criteria:

• Accuracy: The mean value should be within ±15% of the nominal concentration.

• Precision: The coefficient of variation (CV) should not exceed 15%.

Parameter	Acceptance Criterion
Accuracy (Mean)	Within ±15% of nominal
Precision (CV)	≤ 15%

E. Limit of Detection (LOD) and Limit of Quantification (LOQ)

Objective: To determine the lowest concentration of 3-HDTA that can be reliably detected (LOD) and quantified with acceptable precision and accuracy (LOQ).[19][20][21][22][23]

Relationship between LOD and LOQ

Caption: The relationship between the Limit of Detection and the Limit of Quantification.

Experimental Protocol (Signal-to-Noise Method):

• Analyze a series of samples with decreasing concentrations of 3-HDTA.

• Determine the concentration at which the signal-to-noise ratio is approximately 3:1 for the LOD.[20]

• Determine the concentration at which the signal-to-noise ratio is approximately 10:1 for the LOQ.[20]

Acceptance Criteria:

• The LOQ should be quantified with a precision (CV) of ≤ 20% and an accuracy of within ±20% of the nominal concentration.

Parameter	Signal-to-Noise Ratio	Precision (CV) at LOQ	Accuracy at LOQ
LOD	~3:1	N/A	N/A
LOQ	~10:1	≤ 20%	Within ±20% of nominal

F. Robustness

Objective: To evaluate the reliability of the method with respect to deliberate small variations in method parameters.

Experimental Protocol:

• Identify critical method parameters that could potentially affect the results (e.g., mobile phase composition, flow rate, column temperature).

• Introduce small, deliberate variations to these parameters.

• Analyze QC samples under these modified conditions and evaluate the impact on the results.

Acceptance Criteria:

• The results should remain within the acceptance criteria for accuracy and precision.

IV. References

• Bioanalytical Method Validation Guidance for Industry. (2018). U.S. Food and Drug Administration. --INVALID-LINK--

• Bioanalytical Method Validation for Biomarkers Guidance for Industry. (2025). U.S. Food and Drug Administration. --INVALID-LINK--

• Bioanalytical Method Validation - Guidance for Industry. (2018). U.S. Food and Drug Administration. --INVALID-LINK--

• Guidance for Industry: Bioanalytical Method Validation. (2001). U.S. Food and Drug Administration. --INVALID-LINK--

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. (2005). International Council for Harmonisation. --INVALID-LINK--

• Bioanalytical Method Validation for Biomarkers Guidance. (2022). U.S. Department of Health and Human Services. --INVALID-LINK--

• Quality Guidelines. (n.d.). International Council for Harmonisation. --INVALID-LINK--

• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. (2024). Starodub. --INVALID-LINK--

• 3 Key Regulatory Guidelines for Method Validation. (2025). Altabrisa Group. --INVALID-LINK--

• ICH Q2 R1: Mastering Analytical Method Validation. (2025). Abraham Entertainment. --INVALID-LINK--

• Lipidomics Studies Using Mass Spectrometry. (n.d.). LIPID MAPS. --INVALID-LINK--

• Challenges in Mass Spectrometry-based Lipidomics of Neutral Lipids. (2018). National Institutes of Health. --INVALID-LINK--

• Analysis of Lipids via Mass Spectrometry. (n.d.). Sannova. --INVALID-LINK--

• Mass Spectrometry in Analytical Lipidomics. (2018). Spectroscopy Online. --INVALID-LINK--

• Lipidomics Analysis: Tools, Techniques, and Pitfalls You Should Know. (2025). BOC Sciences. --INVALID-LINK--

• New validated LC-MS/MS method for the determination of three alkylated adenines in human urine and its application to the monitoring of alkylating agents in cigarette smoke. (2014). PubMed. --INVALID-LINK--

• Overcoming Matrix Effects. (n.d.). Bioanalysis Zone. --INVALID-LINK--

• How Important Is The Matrix Effect in Analyzing Bioprocess Samples? (n.d.). Fomat Medical Research. --INVALID-LINK--

• Matrix-effect-in-bioanalysis-an-overview.pdf. (n.d.). International Journal of Pharmaceutical and Phytopharmacological Research. --INVALID-LINK--

• Review Article on Matrix Effect in Bioanalytical Method Development. (2018). International Journal of MediPharm Research. --INVALID-LINK--

• Method Development and Validation for Omega-3 Fatty Acids (DHA and EPA) in Fish Using Gas Chromatography with Flame Ionization Detection (GC-FID). (2021). National Institutes of Health. --INVALID-LINK--

• Highly specific and sensitive liquid chromatography-tandem mass spectrometry method for the determination of 3-desmethylthiocolchicine in human plasma as analyte for the assessment of bioequivalence after oral administration of thiocolchicoside. (2025). ResearchGate. --INVALID-LINK--

• Assessment of matrix effect in quantitative LC-MS bioanalysis. (n.d.). National Institutes of Health. --INVALID-LINK--

• Validation and Verification of a Liquid Chromatography-Mass Spectrometry Method for the Determination of Total Docosahexaenoic Acid in Pig Serum. (2018). PubMed. --INVALID-LINK--

• The limit of detection and limit of quantification - the basic steps in a protocol for validation of methods for the analysis of residues. (n.d.). Lucrări Științifice. --INVALID-LINK--

• Analytical Method Assessment for the Determination of DHA and Fatty Acids Present in Unextracted Aurantiochytrium limacinum Biomass. (n.d.). Scirp.org. --INVALID-LINK--

• What is meant by the limit of detection and quantification (LOD / LOQ)? (2018). Lösungsfabrik. --INVALID-LINK--

• Method Development and Validation for Omega-3 Fatty Acids (DHA and EPA) in Fish Using Gas Chromatography with Flame Ionization Detection (GC-FID). (n.d.). MDPI. --INVALID-LINK--

• Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites in Urine in Clinical Research. (n.d.). Agilent. --INVALID-LINK--

• CALCULATE LIMIT OF DETECTION (LoD) AND LIMIT OF QUANTITATION (LoQ). (2022). YouTube. --INVALID-LINK--

• Method Validation Essentials, Limit of Blank, Limit of Detection, and Limit of Quantitation. (n.d.). BioPharm International. --INVALID-LINK--

• Stability Testing Operations. (2014). Pharmaceutical Technology. --INVALID-LINK--

• Limit of Blank, Limit of Detection and Limit of Quantitation. (n.d.). National Institutes of Health. --INVALID-LINK--

• Quantitative determination of EPA and DHA in fish oil capsules for cardiovascular disease therapy in Indonesia by GC-MS. (n.d.). National Institutes of Health. --INVALID-LINK--

• Method for the synthesis of dha. (n.d.). Google Patents. --INVALID-LINK--

• Evaluating sample stability in the clinical laboratory with the help of linear and non-linear regression analysis. (2020). PubMed. --INVALID-LINK--

• Biosynthesis of docosahexaenoic acid (DHA, 22:6-4, 7,10,13,16,19): two distinct pathways. (2003). PubMed. --INVALID-LINK--

• High Resolution LC-MS/MS Analysis for Unknown Compounds. (n.d.). Leeder Analytical. --INVALID-LINK--

• On the Production of High-Purity Docosahexaenoic Acid from Heterotrophic Microalgae. (n.d.). ResearchGate. --INVALID-LINK--

• Synthesis of Hydroxy Fatty Acids From 4, 7, 10, 13, 16, 19-[1-14C] Docosahexaenoic Acid by Human Platelets. (n.d.). PubMed. --INVALID-LINK--

• Regulatory Requirements Related to Stability Testing. (n.d.). PharmaQuesT. --INVALID-LINK--

• Production of docosahexaenoic acid (DHA) by Aurantiochytrium sp. ATCC PRA-276. (n.d.). ResearchGate. --INVALID-LINK--

• High-Throughput Analysis of Drugs and Metabolites in Biological Fluids Using Quan–Qual Approaches. (n.d.). LCGC International. --INVALID-LINK--

• How to Accelerate Thermal Stability Testing for High-Concentration Drugs. (2024). TA Instruments. --INVALID-LINK--

• Guidance for Industry - ANDAs: Stability Testing of Drug Substances and Products Questions and Answers. (n.d.). U.S. Food and Drug Administration. --INVALID-LINK--

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Technical Support Center: Addressing Interferences in the Mass Spectrometric Analysis of Lipid Mediators

Welcome to the technical support center for the mass spectrometric analysis of lipid mediators. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of lipid mediator analysis and troubleshoot common interferences. Here, we provide in-depth, experience-driven answers to frequently encountered challenges, moving beyond simple procedural lists to explain the underlying scientific principles.

Section 1: Understanding and Mitigating Isobaric and Isomeric Interferences

One of the most significant challenges in lipidomics is the presence of isobaric and isomeric species, which can lead to misidentification and inaccurate quantification.[1][2][3][4] Isobars are molecules with the same nominal mass but different elemental compositions, while isomers have the same elemental composition but different structural arrangements.

Q1: My data shows a single peak, but I suspect multiple lipid mediators are co-eluting. How can I confirm and resolve this?

A1: The Challenge of Co-elution

Co-elution of isobaric or isomeric lipid mediators is a common problem that can mask the presence of distinct bioactive molecules. For example, prostaglandins PGE2 and PGD2 are isomers that often co-elute and share similar fragmentation patterns, making their individual quantification challenging.[5][6]

Expert Insight & Troubleshooting Workflow:

High-resolution mass spectrometry (HRMS) is a powerful tool to distinguish between isobaric species by providing accurate mass measurements.[7][8][9][10] However, HRMS alone cannot differentiate between isomers.[11] To resolve this, a multi-pronged approach combining advanced separation techniques with mass spectrometry is essential.

Workflow for Resolving Co-eluting Isomers

Caption: Workflow for resolving isobaric and isomeric interferences.

Recommended Protocols:

• Ion Mobility Spectrometry (IMS): This technique separates ions based on their size, shape, and charge in the gas phase, providing an additional dimension of separation to liquid chromatography (LC) and mass spectrometry (MS).[12][13][14] IMS can effectively separate lipid isomers, including those with different acyl chain positions or double bond geometries.[12][13]

• Chemical Derivatization: Derivatizing specific functional groups on lipid mediators can alter their chromatographic behavior and mass spectral properties, enabling the separation of previously co-eluting isomers.[1][2][3][15] For example, derivatization can be used to distinguish between different classes of aminophospholipids.[1][2]

Q2: How can I be certain that the signal I'm seeing is from my target lipid mediator and not an in-source fragment of another molecule?

A2: The Pitfall of In-Source Fragmentation

In-source fragmentation, where molecules fragment within the ion source of the mass spectrometer before mass analysis, is a common source of interference.[16][17] This can lead to the misidentification of a fragment ion as a distinct molecular species. For instance, phosphatidic acid (PA) can be generated from the in-source fragmentation of phosphatidylserine (PS).[16]

Expert Insight & Troubleshooting:

Careful optimization of ion source parameters and chromatographic separation are key to minimizing and identifying in-source fragmentation.

Data Comparison Table: Strategies to Mitigate In-Source Fragmentation

Strategy	Principle	Advantages	Disadvantages
Chromatographic Separation	Physically separates the precursor molecule from the potential in-source fragment analyte.	Highly effective; considered a gold standard for confirmation.	May require significant method development.
Optimization of Source Conditions	Reducing source temperature, cone voltage, or other energy parameters can minimize fragmentation.	Can be a quick way to reduce fragmentation.	May also reduce the ionization efficiency of the target analyte.
Isotope Labeling	Using stable isotope-labeled standards for the suspected precursor can help trace the origin of the fragment.	Provides definitive evidence of fragmentation.	Can be expensive and standards may not be available for all lipids.
High-Resolution MS	Accurate mass measurement can sometimes distinguish between an in-source fragment and an isobaric analyte.	Useful for identifying isobaric interferences.	Does not help if the fragment is isomeric with the target analyte.

Experimental Protocol: Verifying In-Source Fragmentation

• Analyze the Suspected Precursor Standard: Infuse a pure standard of the molecule suspected of causing the in-source fragmentation (e.g., PS) into the mass spectrometer.

• Vary Source Energy: Gradually increase the cone voltage or source temperature while monitoring the mass channel of the suspected fragment (e.g., PA).

• Observe Fragmentation Pattern: An increase in the signal of the suspected fragment that correlates with the increase in source energy confirms that it is an in-source fragment of the precursor.

• Chromatographic Confirmation: Develop an LC method that separates the precursor from the suspected fragment. If the "fragment" peak disappears when the precursor is chromatographically resolved, this confirms it was an in-source artifact.[5]

Section 2: Tackling Matrix Effects and Ion Suppression

Matrix effects, particularly ion suppression, are a major challenge in electrospray ionization (ESI)-mass spectrometry, leading to reduced sensitivity and inaccurate quantification.[18][19][20][21] These effects arise from co-eluting compounds in the sample matrix that compete with the analyte for ionization.[21][22]

Q3: My analyte signal is significantly lower in biological samples compared to pure standards. How do I identify and overcome matrix effects?

A3: Diagnosing and Mitigating Ion Suppression

Phospholipids are a major cause of ion suppression in the analysis of biological samples like plasma and serum.[22][23]

Expert Insight & Troubleshooting Workflow:

A systematic approach involving sample preparation, chromatographic optimization, and the use of internal standards is crucial for addressing matrix effects.

Workflow for Addressing Matrix Effects

Caption: A systematic workflow for diagnosing and mitigating matrix effects.

Recommended Protocols:

• Sample Preparation:

  • Protein Precipitation: While simple, this method is often insufficient for removing all matrix components.[23][24]

  • Liquid-Liquid Extraction (LLE): This technique separates lipids from the aqueous phase based on their solubility in immiscible liquids.[19][24][25]

  • Solid-Phase Extraction (SPE): SPE can effectively remove interfering substances and concentrate the analytes of interest.[19][24][25][26]

• Chromatography:

  • Method Optimization: Adjusting the chromatographic gradient can help separate the analyte of interest from the bulk of the matrix components.

  • Column Selection: Using a column with a different stationary phase can alter the elution profile and improve separation from interfering compounds.

Q4: What are the best practices for sample handling to minimize artificially generated lipid mediators?

A4: Preventing Ex Vivo Artifacts

Lipid mediators are susceptible to oxidation and isomerization, which can occur during sample collection, storage, and preparation.[27] It is crucial to handle samples appropriately to prevent the artificial generation of these compounds.

Expert Insight & Best Practices:

• Use of Antioxidants: Add antioxidants like butylated hydroxytoluene (BHT) to solvents during extraction to prevent auto-oxidation of polyunsaturated fatty acids.

• Inert Atmosphere: Perform sample preparation steps under an inert gas like nitrogen or argon to minimize exposure to oxygen.[27]

• Temperature Control: Keep samples on ice or at 4°C throughout the preparation process and store them at -80°C for long-term stability.[27]

• Solvent Purity: Use high-purity, LC-MS grade solvents to avoid introducing contaminants that could interfere with the analysis.[27]

• Avoid DMSO: Do not use dimethyl sulfoxide (DMSO) as a solvent, as it can cause isomerization and oxidation of some lipid mediators.[27]

Section 3: Advanced Analytical Strategies

For particularly complex analytical challenges, advanced techniques can provide the necessary selectivity and sensitivity.

Q5: When should I consider using advanced techniques like ion mobility spectrometry or chemical derivatization?

A5: Pushing the Boundaries of Lipid Analysis

While conventional LC-MS/MS is a powerful tool, certain analytical challenges require more advanced approaches.

Decision-Making Table: When to Employ Advanced Techniques

Analytical Challenge	Recommended Advanced Technique	Rationale
Separation of cis/trans isomers	Ion Mobility Spectrometry (IMS)	IMS can separate isomers based on their different collisional cross-sections.
Distinguishing sn-positional isomers	Chemical Derivatization followed by MS/MS	Derivatization can create unique fragmentation patterns for different positional isomers.[15]
Improving ionization efficiency of certain lipid classes	Chemical Derivatization	Derivatization can introduce a readily ionizable group to the molecule.[1]
Comprehensive profiling of a complex lipidome	LC-IMS-MS	The combination of these three techniques provides the highest resolving power for complex mixtures.[12][13]

By understanding the fundamental principles of mass spectrometry and the common sources of interference, researchers can develop robust and reliable methods for the analysis of lipid mediators. This guide provides a framework for troubleshooting common issues and implementing advanced strategies to ensure the scientific integrity of your results.

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• Schwudke, D., Schuhmann, K., & Shevchenko, A. (2011). Shotgun lipidomics on high resolution mass spectrometers. Cold Spring Harbor Perspectives in Biology, 3(9), a004614. [Link]

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• 8. Shotgun Lipidomics on High Resolution Mass Spectrometers - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. In situ droplet-based on-tissue chemical derivatization for lipid isomer characterization using LESA | Semantic Scholar [semanticscholar.org]
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• 17. rMSIfragment: improving MALDI-MSI lipidomics through automated in-source fragment annotation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A study of inter-species ion suppression in electrospray ionization-mass spectrometry of some phospholipid classes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Biological Sample Pretreatment for Lipid Analysis - Creative Proteomics [creative-proteomics.com]
• 20. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
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• 22. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
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• 24. Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity [mdpi.com]
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• 27. qmro.qmul.ac.uk [qmro.qmul.ac.uk]

Improving the yield of chemical synthesis for 3-hydroxy long-chain fatty acids

Technical Support Center: Synthesis of 3-Hydroxy Long-Chain Fatty Acids

Welcome to the technical support center for the synthesis of 3-hydroxy long-chain fatty acids (3-OH-LCFAs). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing these valuable molecules. 3-OH-LCFAs are critical building blocks for natural products, biopolymers, and active pharmaceutical ingredients. However, their synthesis can be challenging, often plagued by issues of low yield, side-product formation, and purification difficulties.

This document provides in-depth troubleshooting guides and frequently asked questions to address specific experimental issues. The advice herein is grounded in established chemical principles to empower you to diagnose problems and rationally design solutions.

Troubleshooting Guide: Common Synthesis Issues

This section addresses the most common hurdles encountered during the synthesis of 3-OH-LCFAs, particularly through aldol-type reactions like the Reformatsky or Mukaiyama aldol additions, which are standard methods for forming the requisite carbon-carbon bond.

Problem 1: Low or No Product Yield

A low yield is the most frequent and frustrating issue. The cause can often be traced back to starting materials, reagent activation, or reaction conditions.

Q: My Reformatsky reaction yield is consistently low. What are the primary factors I should investigate?

A: Low yields in a Reformatsky reaction typically stem from three areas: inactive zinc, impure reagents, or suboptimal reaction conditions.

• Zinc Activation is Critical: The reaction's success hinges on the oxidative addition of zinc metal into the carbon-halogen bond of the α-halo ester to form the organozinc reagent, often called a Reformatsky enolate.[1][2] A passivating layer of zinc oxide on the metal surface will prevent this insertion.

  • Solution: Activate the zinc immediately before use. Common activation methods include washing with dilute HCl to etch the oxide layer, followed by rinses with water, ethanol, and diethyl ether, or using reagents like iodine or 1,2-dibromoethane.[3] Commercially available activated zinc dust or "Rieke zinc" are also excellent, albeit more expensive, alternatives.[3]

• Reagent and Solvent Purity: Aldol-type reactions are highly sensitive to moisture and protic impurities.

  • Solution: Ensure your long-chain aldehyde, α-halo ester, and solvent (typically THF or diethyl ether) are scrupulously dry.[4] Distill solvents over appropriate drying agents (e.g., sodium/benzophenone for ethers) and dry other reagents using molecular sieves or by storing them in a desiccator over P₂O₅.

• Reaction Temperature and Initiation: The reaction can be sluggish to start.

  • Solution: Gentle heating is often required to initiate the formation of the organozinc reagent. A small crystal of iodine can not only help activate the zinc but also serves as an indicator; its color will fade as the reaction begins. Once initiated, the reaction is often exothermic, and maintaining a gentle reflux is typically optimal.

Troubleshooting Workflow for Low Yield

This workflow provides a logical sequence of steps to diagnose the root cause of poor product formation.

Caption: A step-by-step diagnostic workflow for troubleshooting low yields.

Problem 2: Significant Side Product Formation

The appearance of unexpected spots on your TLC plate indicates side reactions are competing with your desired transformation.

Q: My reaction produces a significant amount of an α,β-unsaturated product instead of the desired 3-hydroxy fatty acid. How can I prevent this dehydration?

A: The elimination of water from the β-hydroxy ester product is a common side reaction, especially under harsh workup conditions or elevated reaction temperatures.[5] This elimination is driven by the formation of a stable, conjugated system.

• Causality: Acidic or basic conditions during the aqueous workup can catalyze this dehydration. The zinc salts formed during the reaction can also act as Lewis acids, promoting elimination if the reaction is heated for too long.

• Preventative Measures:

  • Mild Workup: Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl) or a mild buffer like potassium phosphate buffer instead of strong acids. This neutralizes the enolate and chelates the zinc salts without providing a strong proton source for elimination.

  • Temperature Control: Avoid prolonged heating after the initial reactants have been consumed. Monitor the reaction by TLC and proceed to workup as soon as the starting aldehyde has disappeared.

  • Alternative Routes: For particularly sensitive substrates, consider a Mukaiyama aldol reaction. This reaction uses a pre-formed silyl enol ether and a Lewis acid catalyst (like TiCl₄), often proceeding at lower temperatures (-78 °C) where dehydration is minimal.[6][7]

Q: I am observing products resulting from the self-condensation of my α-halo ester. What causes this and how can it be avoided?

A: This side reaction, a form of Claisen condensation, occurs when the Reformatsky enolate reacts with another molecule of the α-halo ester instead of the target aldehyde.

• Causality: This is often a rate-of-addition problem. If the organozinc reagent forms faster than it can react with the available aldehyde, it will react with the next most abundant electrophile—the ester.

• Solution (Barbier-type conditions): Instead of pre-forming the organozinc reagent, add the α-halo ester slowly and simultaneously with the aldehyde to a suspension of activated zinc in the solvent. This ensures that the concentration of the organozinc reagent is always low and that it is generated in the immediate presence of the aldehyde, favoring the desired cross-condensation.

Frequently Asked Questions (FAQs)

Q1: What is the best synthetic strategy for achieving high stereoselectivity in 3-OH-LCFA synthesis?

A1: Achieving high stereoselectivity requires moving from classical methods like the Reformatsky reaction to modern asymmetric synthesis techniques.[8] The most reliable strategies involve the use of chiral auxiliaries, chiral catalysts, or chiral reagents.[9]

• Chiral Auxiliaries: The Evans' aldol reaction, using chiral oxazolidinone auxiliaries, is a benchmark for diastereoselective synthesis. The auxiliary is attached to the ester component, directs the stereochemical outcome of the aldol addition, and is then cleaved to reveal the chiral 3-hydroxy acid.

• Catalytic Asymmetric Synthesis: The Mukaiyama aldol reaction can be rendered highly enantioselective by using a chiral Lewis acid catalyst.[10][11] These catalysts coordinate to the aldehyde, creating a chiral environment that dictates the face from which the nucleophile (the silyl enol ether) attacks.

Q2: How can I effectively monitor the progress of my reaction?

A2: Thin-Layer Chromatography (TLC) is the most common and effective method.

• Procedure: Co-spot your reaction mixture with your starting materials (long-chain aldehyde and α-halo ester). A typical mobile phase for these compounds is a mixture of hexane and ethyl acetate (e.g., 4:1 or 3:1 ratio).

• Interpretation: The long-chain aldehyde will be relatively non-polar. The 3-hydroxy ester product, containing a hydroxyl group, will be significantly more polar and have a lower Rf value. The reaction is complete when the spot corresponding to the starting aldehyde has disappeared.

Q3: What are the best practices for purifying long-chain 3-hydroxy fatty acids?

A3: Purification is typically achieved via column chromatography on silica gel. However, the hydroxyl and carboxylic acid/ester functionalities can cause peak tailing.

• Chromatography: Use a gradient elution, starting with a non-polar solvent system (e.g., 95:5 hexane/ethyl acetate) and gradually increasing the polarity to elute your product. A small amount of acetic acid (~0.5%) can sometimes be added to the mobile phase to improve the peak shape of free acids.

• Derivatization: For analysis by Gas Chromatography (GC), the polarity and low volatility of 3-OH-LCFAs make derivatization necessary.[12] The most common method is to first methylate the carboxylic acid (if it's not already an ester) and then silylate the hydroxyl group using a reagent like BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide).

• Alternative Separations: For separating hydroxy fatty acids from non-hydroxy fatty acids on a preparative scale, methods like low-temperature crystallization from hexane can be effective.[13] Specialized column materials like Florisil can also be used.[14]

Key Protocols & Data

Protocol: Zinc-Mediated Reformatsky Reaction

This protocol outlines a standard procedure for synthesizing a 3-hydroxy ester from a long-chain aldehyde.

Materials:

• Zinc dust, activated

• Long-chain aldehyde (e.g., dodecanal), 1.0 eq

• Ethyl bromoacetate, 1.2 eq

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous NH₄Cl solution

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, add activated zinc dust (1.5 eq).

• Reagent Addition: Dissolve the long-chain aldehyde (1.0 eq) and ethyl bromoacetate (1.2 eq) in anhydrous THF. Add ~10% of this solution to the flask containing the zinc.

• Initiation: Gently warm the flask with a heat gun until the reaction initiates (slight bubbling or turbidity). A small iodine crystal can be added to aid initiation.

• Reaction: Once initiated, add the remainder of the aldehyde/ester solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir at reflux for an additional 1-2 hours, monitoring by TLC.

• Workup: Cool the reaction mixture to 0 °C. Quench by slowly adding saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and extract three times with diethyl ether.

• Drying & Concentration: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude 3-hydroxy ester.

• Purification: Purify the crude product by silica gel column chromatography.

Table 1: Comparison of Lewis Acids for Mukaiyama Aldol Reaction

The choice of Lewis acid is pivotal for the success of the Mukaiyama aldol reaction, influencing both yield and stereoselectivity.[10]

Lewis Acid	Typical Conditions	Advantages	Disadvantages
TiCl₄	Stoichiometric, -78 °C	High reactivity, good for hindered substrates	Highly hygroscopic, can promote dehydration
BF₃·OEt₂	Stoichiometric, -78 °C	Readily available, generally good yields	Can be less selective than other Lewis acids
SnCl₄	Stoichiometric, -78 °C	Strong Lewis acid, effective for less reactive enol silanes	Can be harsh, similar drawbacks to TiCl₄
Chiral Boron Reagents	Catalytic or Stoichiometric	Can provide high levels of enantioselectivity	Often requires specific substrate geometry (Z-enolates)
Chiral Ti/Sn Complexes	Catalytic (5-20 mol%)	Enables asymmetric synthesis, reduces waste	Catalyst synthesis can be complex and expensive

Reaction Mechanism: Lewis Acid Catalyzed Mukaiyama Aldol Addition

This diagram illustrates the key steps in the Mukaiyama aldol reaction, a powerful alternative to the Reformatsky reaction for 3-hydroxy ester synthesis.[6][15]

Caption: Key mechanistic steps of the Mukaiyama aldol addition.

References

• Mukaiyama Aldol Reaction: An Effective Asymmetric Approach to Access Chiral Natural Products and Their Derivatives/Analogues. (2023). RSC Advances. Available at: [Link]

• Mukaiyama Aldol Reaction: An Effective Asymmetric Approach to Access Chiral Natural Products and Their Derivatives/Analogues. (2023). RSC Advances.

• Mukaiyama Aldol Addition. Wikipedia. Available at: [Link]

• Mukaiyama Aldol Addition. Organic Chemistry Portal. Available at: [Link]

• Transformations in Fatty Acid Synthesis. (2022). Chemistry LibreTexts. Available at: [Link]

• Reformatsky Reaction. Wikipedia. Available at: [Link]

• Reformatsky Reaction. (2023). Chemistry LibreTexts. Available at: [Link]

• Reformatsky Reaction: Mechanism, Variations & Applications. (2023). PSIBERG. Available at: [Link]

• Fatty Acid Purification. Cyberlipid. Available at: [Link]

• Reformatsky Reaction. Organic Chemistry Portal. Available at: [Link]

• Extraction, Refining and Purification of ω-3 PUFA through Different Techniques-A Review. (2018). ResearchGate. Available at: [Link]

• Recovery and purification of hydroxy fatty acids from source oils. (2011). Google Patents.

• Asymmetric Synthesis. Available at: [Link]

• A Multi-Functional Heterogeneous Biocatalyst for the Oxygen-Free Oxidative Condensation of Primary Alcohols into β-Hydroxy Acids. (2022). ACS Catalysis. [This is a future-dated article from the search results and is used for general principles.]

• Optical Configuration Analysis of Hydroxy Fatty Acids in Bacterial Lipids by Chiral Column High-Performance Liquid Chromatography. (1993). Journal of Bacteriology. Available at: [Link]

• Asymmetric Synthesis. Available at: [Link]

• Purification and HPLC. Cyberlipid. Available at: [Link]

• Introduction to Asymmetric Synthesis. University of York. Available at: [Link]

• Catalytic, Asymmetric Synthesis of Cyanohydrin Esters: The Effect of Anhydride Structure on Enantioselectivity. (2001). ResearchGate. Available at: [Link]

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Technical Support Center: Stability of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic Acid in Solution

Welcome to the technical support guide for 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid. This document is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this valuable polyunsaturated fatty acid (PUFA) in solution. Due to its structure—a 22-carbon chain with three cis double bonds and a hydroxyl group—this molecule is highly susceptible to degradation, which can compromise experimental results.[1][2][3] This guide provides field-proven insights, troubleshooting advice, and detailed protocols to help you maintain its stability.

Section 1: Frequently Asked Questions (FAQs) - Core Handling & Storage

This section addresses the most common initial questions regarding the handling and storage of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid.

Q1: What is the best solvent to dissolve and store this compound?

A: For initial stock solutions, high-purity, anhydrous solvents are recommended. The choice depends on your experimental system:

• Ethanol (>99.5%): A good first choice for many biological assays. It is a polar protic solvent that can readily dissolve the fatty acid.[4] Ensure it is stored under an inert gas.

• Dimethyl Sulfoxide (DMSO): Suitable for creating highly concentrated stock solutions.[4] Use anhydrous, high-purity DMSO and store it desiccated. Be aware that DMSO can be toxic to some cell lines at higher concentrations.

• Causality: The long hydrocarbon tail makes the molecule predominantly nonpolar, but the carboxylic acid and hydroxyl groups add polarity, allowing for solubility in these organic solvents. Water is a poor solvent for long-chain fatty acids.[5]

Q2: What are the optimal storage conditions for stock solutions?

A: To minimize degradation, stock solutions must be protected from the primary drivers of instability: oxygen, heat, and light.[6][7]

• Temperature: Store at -20°C or, for long-term storage (>1 month), at -80°C.[8] Temperature is a critical factor, as higher temperatures significantly accelerate the rate of lipid oxidation.[6][8][9]

• Atmosphere: Overlay the solution with an inert gas like argon or nitrogen before sealing the vial. This displaces oxygen, the key reactant in oxidative degradation.[6]

• Light: Use amber glass vials or wrap clear vials in aluminum foil to protect the solution from light, which can initiate photo-oxidation.[7]

Q3: What are the primary causes of degradation for this molecule?

A: The main cause is oxidation . The three cis double bonds in the fatty acid chain are highly susceptible to attack by reactive oxygen species in a process called lipid peroxidation.[6][7] This is a chain reaction that, once initiated, can rapidly degrade the compound, leading to the formation of hydroperoxides, aldehydes, and other byproducts that can be biologically active and interfere with your experiments.[6][7]

Q4: I need to make fresh dilutions for my experiment. How should I handle them?

A: Prepare working dilutions immediately before use from a frozen, inert gas-blanketed stock solution. Do not store dilute aqueous solutions, as the increased surface area and potential presence of catalysts in buffers can accelerate degradation. If you must prepare them slightly in advance, keep them on ice and protected from light for the shortest time possible.

Section 2: Troubleshooting Guide - Identifying and Solving Stability Issues

This section provides solutions to common problems that indicate compound degradation.

Problem Encountered	Potential Cause	Recommended Solution & Rationale
Inconsistent biological activity or complete loss of effect.	Oxidative Degradation: The parent compound has likely degraded into inactive or interfering byproducts. PUFAs are highly prone to oxidation, which alters their structure and function.[6][7]	1. Discard the old solution. 2. Prepare a fresh stock solution from the neat material, carefully following the handling protocols in Section 1 (use of inert gas, low temperature, protection from light).3. Perform a quality control check on the new stock solution using an analytical method like LC-MS to confirm its integrity.
Appearance of new peaks in my LC-MS or GC-MS analysis.	Formation of Degradation Products: Oxidation creates a variety of new chemical species (hydroperoxides, aldehydes, etc.), which will appear as new peaks in your chromatogram.	1. Analyze the mass spectra of the new peaks. Common degradation products will have characteristic mass additions (e.g., +16 or +32 Da for oxygen additions).2. Review your storage and handling procedures. This is a clear sign that the compound is not being adequately protected from oxygen, light, or elevated temperatures.[8]
The solution has turned a yellowish color or appears cloudy.	Advanced Oxidation/Polymerization: Color changes can indicate the formation of secondary oxidation products. Cloudiness or precipitation may suggest that the degraded products are less soluble or have polymerized.	The solution is highly compromised and must be discarded immediately. This indicates a severe failure in storage or handling. Review all procedures, including the purity of the solvent used and the effectiveness of the inert gas seal on the vial.

Section 3: Protocols for Experimental Stability Assessment

To ensure the validity of your results, it is crucial to perform a stability study under your specific experimental conditions.

Protocol 3.1: Preparation of a Validated Stock Solution

This protocol ensures the initial integrity of your starting material.

• Preparation: Allow the vial of neat 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid to equilibrate to room temperature in a desiccator before opening to prevent condensation.

• Solvent Degassing: Sparge your chosen solvent (e.g., anhydrous ethanol) with a gentle stream of argon or nitrogen for 15-20 minutes to remove dissolved oxygen.

• Dissolution: Under a stream of inert gas, dissolve the compound in the degassed solvent to a known concentration (e.g., 10 mg/mL).

• Aliquoting: Dispense the stock solution into small-volume amber glass vials, leaving minimal headspace.

• Inerting and Storage: Flush the headspace of each vial with inert gas, seal tightly with a PTFE-lined cap, and immediately store at -80°C.

• Initial QC (T=0): Immediately after preparation, take one aliquot for analysis by LC-MS to establish the initial purity and concentration. This serves as your baseline.

Protocol 3.2: Experimental Workflow for a Time-Course Stability Study

This workflow allows you to determine the stability of the compound in your specific buffer or media.

Caption: Workflow for assessing compound stability in solution.

Protocol 3.3: Representative Analytical Method (LC-MS)

Liquid Chromatography-Mass Spectrometry (LC-MS) is the preferred method for its sensitivity and specificity in quantifying the parent compound and identifying degradation products.[10]

Parameter	Example Condition	Rationale
LC Column	C18 Reverse-Phase (e.g., 2.1 x 100 mm, 1.8 µm)	Provides excellent retention and separation for lipophilic molecules like fatty acids.
Mobile Phase A	Water with 0.1% Formic Acid	Acidification helps to protonate the carboxylic acid, improving peak shape and ionization efficiency.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	A strong organic solvent for eluting the analyte from the C18 column.
Gradient	Start at 60% B, ramp to 99% B over 10 min, hold, re-equilibrate	A standard gradient for separating lipids, allowing for elution of the analyte while washing the column of highly nonpolar contaminants.
Flow Rate	0.3 mL/min	A typical flow rate for a 2.1 mm ID column, balancing analysis time and separation efficiency.
MS Ionization	Electrospray Ionization (ESI), Negative Mode	ESI is a soft ionization technique suitable for fatty acids. Negative mode is ideal for detecting the deprotonated carboxylate ion [M-H]⁻.
MS Detection	Selected Ion Monitoring (SIM) or MRM	For quantitation, monitoring the specific m/z of the parent compound provides high sensitivity and selectivity. For the C22H38O3 molecule, the expected [M-H]⁻ ion would be ~349.28 Da.

Section 4: Understanding the Degradation Pathway

The instability of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid is primarily due to lipid peroxidation, a free-radical-mediated chain reaction. Understanding this mechanism underscores the importance of the handling procedures outlined above.

• Initiation: A reactive oxygen species (R•) abstracts a hydrogen atom from a carbon adjacent to a double bond, creating a lipid radical (L•).

• Propagation: The lipid radical rapidly reacts with molecular oxygen (O₂) to form a lipid peroxyl radical (LOO•). This radical can then abstract a hydrogen from another PUFA molecule, creating a lipid hydroperoxide (LOOH) and a new lipid radical (L•), thus propagating the chain reaction.

• Termination: The reaction stops when two radicals react with each other to form a non-radical species.

Caption: Simplified pathway of lipid peroxidation.

By rigorously controlling temperature, oxygen exposure, and light, you interrupt this destructive cycle, ensuring the integrity of your 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid and the reliability of your scientific investigations.

References

• 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry. (2010). Methods in Molecular Biology.
• Functional roles and novel tools for improving‐oxidative stability of polyunsaturated fatty acids: A comprehensive review. (2023). Food Science & Nutrition.
• Polyunsaturated Fat: Definition, Foods, Benefits and Risks. (2023). Healthline.
• Effects of storage practices on long-chain polyunsaturated fatty acids and lipid peroxidation of preterm formula milk. (2021). PubMed.
• Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography–mass spectrometry. (n.d.). LIPID MAPS.
• Beneficial effects and oxidative stability of omega-3 long-chain polyunsaturated f
• Conventional and Current Methods for the Analysis of Hydroxy Fatty Acids. (2020). Royal Society of Chemistry.
• 3-Hydroxyoctadecanoic acid, 3-Hydroxy fatty acid (CAS 17773-30-7). (n.d.). Abcam.
• 3-Hydroxyoctanoic acid, 3-Hydroxy fatty acid (CAS 14292-27-4). (n.d.). Abcam.
• Effects of temperature and storage time on the quality of alimentary animal f
• Effects of the Temperature, Oxygen Level, and Antioxidant on Oxidative Stability of ω-3 PUFAs in a Mouse Diet. (2020).
• 3(R,S)-HYDROXY-10(Z),13(Z),16(Z)-DOCOSATRIENOIC ACID Product Description. (n.d.). ChemicalBook.
• Oxidative stability of polyunsaturated fatty acids: Effect of squalene. (2025).
• Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. (2020). PubMed.
• Use of RP-TLC to investigate the solubility in water of fatty acids, hydroxy fatty acids and their esters. (n.d.). AKJournals.
• The effect of fatty acid profile on the stability of nontraditional and traditional plant oils. (2019). Potravinarstvo Slovak Journal of Food Sciences.
• (10Z,13Z,16Z)
• Docosatrienoic Acid | C22H38O2. (n.d.). PubChem.
• Stepwise metabolic engineering of docosatrienoic acid – an ω3 very long‐chain polyunsaturated fatty acid with potential health benefits in Brassica carin
• 10(Z),13(Z),16(Z)-Docosatrienoic acid. (n.d.). Larodan Research Grade Lipids.

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Reference Data & Comparative Studies

A Comparative Analysis of Specialized Pro-Resolving Mediators: Unveiling the Therapeutic Potential of Endogenous Resolution Programs

In the intricate dance of the inflammatory response, the resolution phase is not a passive decline but an active, highly orchestrated process. Central to this resolution are the Specialized Pro-Resolving Mediators (SPMs), a superfamily of endogenous lipid mediators that actively terminate inflammation and promote tissue repair.[1][2][3] This guide provides a comprehensive comparative analysis of the major families of SPMs—resolvins, protectins, and maresins—delving into their biosynthesis, mechanisms of action, and therapeutic potential. Furthermore, we will explore the emerging landscape of less-characterized SPMs, including hydroxylated fatty acid derivatives like 3-hydroxydocosapentaenoic acid (3-HDTA), and discuss the critical need for further research to unlock their full potential.

The Paradigm Shift: From Anti-Inflammation to Pro-Resolution

For decades, the primary approach to treating inflammatory diseases has been the suppression of inflammatory pathways. While effective in mitigating acute symptoms, this approach can also compromise essential immune functions. The discovery of SPMs has ushered in a paradigm shift, focusing on the promotion of the body's natural resolution pathways.[1][2][3] Unlike anti-inflammatory drugs that block the initial inflammatory response, SPMs orchestrate a symphony of cellular events that lead to the cessation of neutrophil infiltration, enhance the clearance of apoptotic cells and debris (efferocytosis), and promote tissue regeneration.[1][4]

The Major Players: A Comparative Overview of Resolvins, Protectins, and Maresins

Resolvins, protectins, and maresins are the most well-characterized families of SPMs, primarily derived from the omega-3 polyunsaturated fatty acids (PUFAs), eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA).[1][4] Their biosynthesis is a tightly regulated process involving a series of enzymatic reactions, often in a transcellular manner where different cell types collaborate to produce the final active mediator.

Biosynthesis of Major SPMs: A Tale of Two Omega-3s

The journey from dietary omega-3 fatty acids to potent pro-resolving mediators is a fascinating example of the body's intricate biochemical machinery. The initial steps are often carried out by lipoxygenase (LOX) and cyclooxygenase (COX) enzymes, which introduce oxygen into the fatty acid backbone.

dot

Caption: Biosynthetic pathways of major specialized pro-resolving mediators from EPA and DHA.

Mechanisms of Action: Receptor-Mediated Resolution

SPMs exert their potent effects by binding to specific G protein-coupled receptors (GPCRs) on the surface of immune cells, particularly neutrophils and macrophages. This receptor engagement triggers intracellular signaling cascades that ultimately reprogram the cells towards a pro-resolving phenotype.

SPM Family	Precursor	Key Members	Primary Receptors	Key Pro-Resolving Actions
Resolvins	EPA, DHA	RvE1, RvD1, RvD2	ALX/FPR2, GPR32, ChemR23, GPR18	Inhibit neutrophil infiltration, enhance macrophage efferocytosis, reduce pro-inflammatory cytokine production.[5][6][7][8][9][10][11][12][13]
Protectins	DHA	Protectin D1 (PD1)/Neuroprotectin D1 (NPD1)	GPR37	Potent anti-inflammatory and neuroprotective effects, inhibit apoptosis.[14][15][16][17]
Maresins	DHA	Maresin 1 (MaR1)	LGR6, RORα	Stimulate macrophage phagocytosis, promote tissue regeneration.[2][18]

In-Depth Comparative Analysis of SPM Functionality

To objectively compare the efficacy of different SPMs, a series of standardized in vitro and in vivo assays are employed. These assays are designed to mimic key events in the resolution of inflammation.

In Vitro Assays: Dissecting Cellular Mechanisms of Resolution

1. Neutrophil Chemotaxis Assay:

This assay assesses the ability of an SPM to inhibit the migration of neutrophils towards a chemoattractant, a critical step in halting the inflammatory infiltrate.

Experimental Protocol: Neutrophil Chemotaxis (Boyden Chamber Assay)

• Neutrophil Isolation: Isolate human neutrophils from the peripheral blood of healthy donors using density gradient centrifugation.

• Chamber Setup: Utilize a 96-well Boyden chamber with a polycarbonate membrane (5 µm pore size) separating the upper and lower wells.

• Chemoattractant and SPM Addition: Add a known chemoattractant, such as Interleukin-8 (IL-8) or Leukotriene B4 (LTB4), to the lower wells. In the upper wells, add the isolated neutrophils pre-incubated with either vehicle control or varying concentrations of the SPM to be tested.

• Incubation: Incubate the chamber at 37°C in a humidified 5% CO2 incubator for 1-2 hours to allow for neutrophil migration.

• Quantification: After incubation, quantify the number of neutrophils that have migrated to the lower chamber. This can be done by staining the migrated cells and counting them under a microscope or by using a fluorescent dye and measuring the fluorescence intensity.

• Data Analysis: Calculate the percentage inhibition of chemotaxis for each SPM concentration compared to the vehicle control.

dot

Caption: Workflow for the in vitro neutrophil chemotaxis assay.

2. Macrophage Efferocytosis Assay:

This assay measures the capacity of macrophages to engulf and clear apoptotic cells, a hallmark of successful inflammation resolution.

Experimental Protocol: Macrophage Efferocytosis Assay

• Macrophage Culture: Culture human or murine macrophages in a suitable medium.

• Induction of Apoptosis: Induce apoptosis in a separate population of cells (e.g., neutrophils or Jurkat T-cells) using methods such as UV irradiation or staurosporine treatment.

• Labeling of Apoptotic Cells: Label the apoptotic cells with a fluorescent dye (e.g., pHrodo Red) that fluoresces brightly in the acidic environment of the phagolysosome.

• Co-incubation: Co-incubate the macrophages with the fluorescently labeled apoptotic cells in the presence of either vehicle control or the SPM of interest.

• Quantification: After a defined incubation period, quantify the extent of efferocytosis using flow cytometry or fluorescence microscopy to measure the uptake of the fluorescently labeled apoptotic cells by the macrophages.

• Data Analysis: Determine the percentage of macrophages that have engulfed apoptotic cells and the mean fluorescence intensity, which reflects the amount of engulfed material.

dot

Caption: Workflow for the in vitro macrophage efferocytosis assay.

In Vivo Models: Evaluating Pro-Resolving Efficacy in a Physiological Context

1. Zymosan-Induced Peritonitis:

This is a classic and well-characterized model of self-resolving acute inflammation. The injection of zymosan, a yeast cell wall component, into the peritoneal cavity of mice induces a robust inflammatory response characterized by neutrophil influx, followed by a resolution phase where macrophages clear the inflammatory debris.[5][19][20][21]

Experimental Protocol: Zymosan-Induced Peritonitis

• Induction of Peritonitis: Administer zymosan A (e.g., 1 mg/mouse) via intraperitoneal injection to induce peritonitis.[5][19][20]

• SPM Administration: Administer the SPM of interest or vehicle control at a specific time point before or after zymosan injection.

• Peritoneal Lavage: At various time points during the inflammatory and resolution phases, collect peritoneal exudates by lavage with sterile saline.

• Cellular Analysis: Determine the total and differential leukocyte counts (neutrophils, macrophages) in the lavage fluid using a hemocytometer and cytospin preparations stained with Diff-Quik.

• Mediator Analysis: Analyze the lavage fluid for the levels of pro-inflammatory and pro-resolving mediators using techniques like ELISA or LC-MS/MS-based lipid mediator profiling.

• Data Analysis: Compare the cellular influx and mediator profiles between the SPM-treated and vehicle-treated groups to assess the pro-resolving efficacy of the SPM.

2. LPS-Induced Acute Lung Injury:

This model is relevant for studying inflammatory conditions of the lung, such as acute respiratory distress syndrome (ARDS). Intratracheal or intranasal administration of lipopolysaccharide (LPS), a component of gram-negative bacteria, triggers a potent inflammatory response in the lungs, characterized by neutrophil accumulation in the bronchoalveolar lavage (BAL) fluid.[7][9][12][22][23]

Experimental Protocol: LPS-Induced Acute Lung Injury

• Induction of Lung Injury: Administer LPS (e.g., 10 µ g/mouse ) intranasally or intratracheally to induce lung inflammation.[7][9][12][22]

• SPM Administration: Administer the SPM or vehicle control systemically (e.g., intravenously or intraperitoneally) or locally (e.g., intranasally) at a designated time.

• Bronchoalveolar Lavage (BAL): At a specified time point after LPS challenge, perform a BAL to collect cells and fluid from the lungs.

• Cellular and Biochemical Analysis: Analyze the BAL fluid for total and differential cell counts, as well as for levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) and protein (as an indicator of vascular permeability).

• Histological Analysis: In some studies, lung tissue is collected for histological examination to assess the extent of inflammation and tissue damage.

• Data Analysis: Compare the inflammatory parameters between the SPM-treated and control groups to evaluate the therapeutic potential of the SPM in resolving lung inflammation.

The Uncharted Territory: Emerging and Less Characterized SPMs

While resolvins, protectins, and maresins have taken center stage in the field of resolution pharmacology, there exists a vast and largely unexplored landscape of other potential pro-resolving mediators. Among these are various hydroxylated fatty acid derivatives.

Hydroxylated Metabolites of Docosapentaenoic Acid (DPA)

Docosapentaenoic acid (DPA), an elongated metabolite of EPA, can also be metabolized by lipoxygenases to form monohydroxy and dihydroxy derivatives.[4] While research on these DPA-derived mediators is still in its early stages, some studies suggest they may possess anti-inflammatory and pro-resolving properties.[4][24][25] For instance, certain hydroxylated DPA metabolites have been shown to inhibit platelet aggregation and promote endothelial cell migration, both of which are important processes in the resolution of inflammation and tissue repair.[24][25]

3-Hydroxydocosapentaenoic Acid (3-HDTA): A Molecule of Interest

3-Hydroxydocosapentaenoic acid (3-HDTA) belongs to the class of hydroxylated fatty acids. While the synthesis of a related compound, 3-hydroxyeicosapentaenoic acid, has been described, there is currently a significant lack of published data on the specific biological activities of 3-HDTA in the context of inflammation resolution.[14][26] Its structural similarity to other monohydroxylated fatty acid precursors of SPMs suggests that it could potentially serve as a substrate for the biosynthesis of novel pro-resolving mediators or exert direct biological effects itself. However, without dedicated research into its biosynthesis, receptor interactions, and functional effects in relevant in vitro and in vivo models, its role in the resolution of inflammation remains speculative.

The field of resolution pharmacology is ripe for the discovery of new mediators and pathways. Future research should focus on:

• Systematic screening of hydroxylated fatty acid libraries , including 3-HDTA, for pro-resolving activities using the standardized assays described in this guide.

• Elucidation of the biosynthetic pathways of these novel mediators to understand their endogenous production.

• Identification of their specific receptors to unravel their mechanisms of action.

• Comprehensive in vivo studies to validate their therapeutic potential in various inflammatory disease models.

Conclusion: Harnessing the Power of Resolution

The comparative analysis of specialized pro-resolving mediators underscores the immense therapeutic potential of targeting the body's own resolution programs. Resolvins, protectins, and maresins have demonstrated potent and multifaceted pro-resolving activities, offering a promising alternative to traditional anti-inflammatory therapies. While the biological significance of emerging mediators like 3-HDTA is yet to be fully understood, they represent an exciting frontier in the quest for novel therapeutics for a wide range of chronic inflammatory diseases. As our understanding of the intricate molecular and cellular mechanisms of inflammation resolution continues to grow, so too will our ability to harness this powerful endogenous system for the benefit of human health.

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A Comparative Analysis of the Biological Activities of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic Acid and Resolvins in Inflammation Resolution

A Technical Guide for Researchers and Drug Development Professionals

In the intricate landscape of inflammation, the resolution phase is an active and highly regulated process orchestrated by a specialized class of lipid mediators. Among these, resolvins have emerged as potent therapeutic candidates for a myriad of inflammatory diseases. However, the expanding field of lipidomics continues to unveil novel molecules with potential pro-resolving functions. This guide provides an in-depth comparison of the biological activities of the well-characterized resolvins and the emerging data on docosatrienoic acids, with a focus on 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid and its related compounds.

Introduction to Pro-Resolving Lipid Mediators

Inflammation, a fundamental host defense mechanism, must be tightly controlled to prevent tissue damage and the development of chronic inflammatory diseases. The resolution of inflammation is not a passive decay of pro-inflammatory signals but rather an active, programmed response mediated by specialized pro-resolving mediators (SPMs).[1][2] SPMs are a superfamily of lipid mediators biosynthesized from omega-3 polyunsaturated fatty acids (PUFAs), such as eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA).[3][4] This guide will delve into a comparative analysis of two key players in this process: the well-established resolvin family and the less-characterized but promising docosatrienoic acids.

Biosynthesis and Chemical Structures

Resolvins: The biosynthesis of resolvins is a complex process involving enzymatic oxygenation of their omega-3 PUFA precursors.[5][6]

• E-series resolvins (RvE1, RvE2, RvE3): Derived from EPA, their biosynthesis is often initiated by cytochrome P450 or aspirin-acetylated cyclooxygenase-2 (COX-2), followed by the action of a 5-lipoxygenase (5-LOX).[3]

• D-series resolvins (RvD1-RvD6): Biosynthesized from DHA, this pathway can be initiated by 15-lipoxygenase (15-LOX) or aspirin-acetylated COX-2, followed by further enzymatic conversions.[6]

3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic Acid and Related Docosatrienoic Acids (DTAs): While specific information on the biosynthesis of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid is limited, recent research has shed light on the metabolic engineering of a closely related compound, docosatrienoic acid (DTA, 22:3n-3) with double bonds at the 13, 16, and 19 positions.[7][8] This engineered pathway in Brassica carinata involves the elongation of α-linolenic acid (ALA, 18:3n-3).[7][8] It is plausible that hydroxylation at the 3-position occurs as a subsequent metabolic step, a common modification in fatty acid metabolism.

Comparative Biological Activities

Both resolvins and docosatrienoic acids exhibit potent anti-inflammatory and pro-resolving properties, although their mechanisms and potencies may differ.

Biological Activity	Resolvins (RvD1, RvE1)	3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic Acid (and related DTAs)
Inhibition of Neutrophil Infiltration	Potently inhibit neutrophil chemotaxis and transendothelial migration.[9][10]	Expected to have inhibitory effects on neutrophil migration, contributing to the resolution of inflammation.
Enhancement of Macrophage Phagocytosis	Stimulate the engulfment of apoptotic neutrophils (efferocytosis) by macrophages.[9][11]	Likely enhances macrophage phagocytic activity, a key step in clearing inflammatory debris.
Modulation of Cytokine Production	Decrease the production of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) and promote the release of anti-inflammatory cytokines (e.g., IL-10).[12][13]	Shown to lower the protein expression of pro-inflammatory cytokines including IL-1β, IL-6, IFN-γ, MCP-1, and TNF-α in human macrophages.[14]
Receptor Interactions	Exert their effects through specific G-protein coupled receptors (GPCRs), including GPR32, ALX/FPR2, and ChemR23.[9][15][16]	The specific receptors for 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid have not yet been identified.

Signaling Pathways

The pro-resolving actions of these lipid mediators are initiated by their binding to specific cell surface receptors, triggering downstream signaling cascades that ultimately dampen inflammation and promote tissue repair.

Resolvin Signaling Pathway

Caption: Simplified signaling pathway for resolvins.

Postulated Signaling Pathway for 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic Acid

While the specific receptors are unknown, it is hypothesized that this molecule also acts through GPCRs to modulate inflammatory responses.

Caption: Postulated signaling pathway for docosatrienoic acids.

Experimental Protocols for Comparative Analysis

To objectively compare the biological activities of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid and resolvins, a series of well-established in vitro and in vivo assays can be employed.

Neutrophil Chemotaxis Assay (Boyden Chamber)

This assay quantifies the ability of a compound to inhibit the migration of neutrophils towards a chemoattractant.

Methodology:

• Neutrophil Isolation: Isolate human neutrophils from the peripheral blood of healthy donors using Ficoll-Paque density gradient centrifugation followed by dextran sedimentation.

• Chamber Setup: Use a 96-well Boyden chamber with a polycarbonate membrane (5.0 µm pore size).[17]

• Chemoattractant: Add a chemoattractant, such as Interleukin-8 (IL-8) or N-Formylmethionyl-leucyl-phenylalanine (fMLP), to the lower chamber.[17][18]

• Treatment: In the upper chamber, add the isolated neutrophils pre-incubated with varying concentrations of either the test compound (3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid), a resolvin (e.g., RvD1), or a vehicle control.

• Incubation: Incubate the chamber at 37°C in a 5% CO2 incubator for 1-2 hours to allow for neutrophil migration.

• Quantification: Quantify the number of neutrophils that have migrated to the lower chamber. This can be done by staining the membrane and counting the cells under a microscope or by lysing the migrated cells and measuring the activity of a neutrophil-specific enzyme like myeloperoxidase.[1]

Caption: Workflow for the neutrophil chemotaxis assay.

Macrophage Phagocytosis Assay

This assay measures the capacity of a compound to enhance the phagocytic activity of macrophages.

Methodology:

• Macrophage Culture: Culture a macrophage cell line (e.g., J774A.1) or primary human monocyte-derived macrophages.

• Treatment: Treat the macrophages with the test compound, a resolvin, or a vehicle control for a specified period.

• Phagocytic Target: Add fluorescently labeled zymosan A bioparticles (a yeast cell wall component) to the macrophage culture.[3][19]

• Incubation: Incubate for 1-2 hours at 37°C to allow for phagocytosis.

• Quenching: Add a quenching solution to extinguish the fluorescence of non-internalized zymosan particles.

• Quantification: Measure the fluorescence intensity of the internalized particles using a fluorescence plate reader or visualize and quantify phagocytosis using fluorescence microscopy.[11]

Cytokine Measurement by ELISA

This assay quantifies the effect of the compounds on the production of pro- and anti-inflammatory cytokines by immune cells.

Methodology:

• Cell Culture and Stimulation: Seed macrophages in a 96-well plate and stimulate them with a pro-inflammatory agent like lipopolysaccharide (LPS) in the presence of varying concentrations of the test compound, a resolvin, or a vehicle control.[20][21]

• Supernatant Collection: After an appropriate incubation period (e.g., 18-24 hours), collect the cell culture supernatants.

• ELISA: Use commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits to measure the concentrations of specific cytokines (e.g., TNF-α, IL-6, IL-10) in the collected supernatants.[20][22][23] The basic principle involves capturing the cytokine of interest with a specific antibody, followed by detection with a labeled secondary antibody.[22]

In Vivo Model: Zymosan-Induced Peritonitis

To translate in vitro findings to a more complex biological system, the zymosan-induced peritonitis model in mice is a well-established and relevant in vivo assay.[15]

Methodology:

• Induction of Peritonitis: Inject zymosan A intraperitoneally into mice to induce an acute inflammatory response characterized by the recruitment of neutrophils.[15]

• Treatment: Administer the test compound, a resolvin, or a vehicle control at a specific time point after zymosan injection.

• Peritoneal Lavage: At various time points, collect peritoneal exudates by lavage.

• Cellular Analysis: Determine the total and differential leukocyte counts in the exudates using flow cytometry or microscopy to assess the effect of the treatment on inflammatory cell infiltration and resolution.

• Mediator Analysis: Measure the levels of cytokines and lipid mediators in the peritoneal fluid using ELISA and liquid chromatography-tandem mass spectrometry (LC-MS/MS) to characterize the inflammatory and pro-resolving milieu.[5]

Conclusion and Future Directions

Resolvins represent a well-defined class of SPMs with potent pro-resolving activities, making them attractive therapeutic targets. Emerging evidence suggests that docosatrienoic acids, including 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid, also possess significant anti-inflammatory properties, particularly in modulating cytokine production.

Further research is imperative to fully elucidate the biological activities of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid. Key areas for future investigation include:

• Biosynthetic Pathway: Delineating the specific enzymatic pathways responsible for its formation in vivo.

• Receptor Identification: Identifying and characterizing the specific receptors that mediate its biological effects.

• In Vivo Efficacy: Comprehensive evaluation in various animal models of inflammatory diseases to determine its therapeutic potential.

• Direct Comparative Studies: Head-to-head comparisons with resolvins in a standardized panel of assays to determine relative potency and potential for synergistic effects.

A deeper understanding of the structure-activity relationships and mechanisms of action of these novel lipid mediators will undoubtedly pave the way for the development of a new generation of pro-resolving therapeutics for the management of a wide range of inflammatory disorders.

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A Functional Comparison of DHA-Derived Mediators in Neuronal Cells: The Well-Established Role of Protectins vs. Other Hydroxylated Metabolites

A Guide for Researchers and Drug Development Professionals

Prepared by a Senior Application Scientist, this guide provides an in-depth functional comparison of docosahexaenoic acid (DHA)-derived lipid mediators in the context of neuronal health and disease. We will delve into the well-characterized neuroprotective functions of Protectin D1 (also known as Neuroprotectin D1 or NPD1) and contrast them with the activities of other hydroxylated DHA derivatives for which data is available. While the specific functions of certain metabolites like 3-hydroxy-docosahexaenoic acid (3-HDTA) remain largely unexplored in the scientific literature, this guide will establish a comparative framework based on current, evidence-backed research into analogous compounds.

Introduction: DHA and its Bioactive Progeny in the Central Nervous System

Docosahexaenoic acid (DHA) is the most abundant omega-3 polyunsaturated fatty acid (PUFA) in the brain, where it is a critical component of neuronal membrane phospholipids.[1][2] Its enrichment in synaptic membranes and photoreceptors underscores its importance in neuronal signaling, memory, and vision.[3] Beyond its structural role, DHA serves as the precursor to a class of potent signaling molecules known as specialized pro-resolving mediators (SPMs), which actively orchestrate the resolution of inflammation and promote tissue healing.

Among the most studied of these DHA-derived mediators in the nervous system is Protectin D1 (PD1) , termed Neuroprotectin D1 (NPD1) when acting in neural tissue.[4] NPD1 is a potent anti-inflammatory, anti-apoptotic, and neuroprotective molecule that has been investigated in models of stroke, Alzheimer's disease, and retinal degeneration.[2][3] DHA can also be metabolized into various other hydroxylated derivatives through different enzymatic pathways.[4] While direct functional data for 3-HDTA in neurons is scarce, research into compounds like 2-hydroxy-DHA (2-HDHA) reveals distinct biological activities, particularly in promoting neurogenesis.[5][6] This guide will compare the established mechanisms of NPD1 with those of other hydroxylated DHA metabolites to provide a comprehensive overview for researchers exploring new therapeutic avenues for neurodegenerative diseases.

Biosynthesis of Key DHA-Derived Mediators

The functional divergence of these molecules begins with their biosynthesis. Free DHA, released from membrane phospholipids by phospholipase A2, is metabolized by different enzymatic pathways to yield a variety of bioactive products.

• Neuroprotectin D1 (NPD1): The synthesis of NPD1 is initiated by a 15-lipoxygenase (15-LOX)-like enzyme, which converts DHA into a hydroperoxy intermediate (17S-HpDHA).[7] This intermediate is then enzymatically converted into an epoxide, which is subsequently hydrolyzed to form NPD1 (10R,17S-dihydroxy-docosahexaenoic acid).[4][7] This pathway is activated in response to cellular stress, such as oxidative stress or ischemia.[3]

• Other Hydroxylated Metabolites: Simpler mono-hydroxylated derivatives, such as 11-HDHE and 14-HDHE, can be produced from DHA by platelet-type lipoxygenases.[8] The synthesis of derivatives like 2-HDHA involves different enzymatic processes, and it can be further metabolized via peroxisomal α-oxidation into distinct bioactive molecules.[6][9]

Caption: Biosynthetic pathways of DHA-derived mediators.

Core Functional Comparison in Neuronal Cells

The distinct structures of NPD1 and other hydroxylated DHA metabolites confer divergent functions in the neuronal environment. NPD1 acts primarily as a pro-survival and anti-inflammatory agent in response to acute injury, while molecules like 2-HDHA appear to play a more developmental or regenerative role.

Neuroprotectin D1 (NPD1): The Pro-Survival Guardian

NPD1's primary role is to protect neuronal and glial cells from apoptosis and inflammation triggered by insults like oxidative stress and ischemia.[3] Its mechanisms are multifaceted and target key regulators of cell life and death.

• Anti-Apoptotic Signaling: NPD1 potently counteracts programmed cell death. It achieves this by up-regulating the expression of anti-apoptotic proteins from the Bcl-2 family, such as Bcl-2 and Bcl-xL, while simultaneously decreasing the expression of pro-apoptotic members like Bax and Bad.[3] This shift in the balance of Bcl-2 family proteins prevents the activation of downstream executioner caspases, such as caspase-3, thereby inhibiting the apoptotic cascade.[3]

• Anti-Inflammatory Action: In the context of neuroinflammation, NPD1 suppresses the expression of pro-inflammatory genes. For instance, it inhibits the induction of cyclooxygenase-2 (COX-2), a key enzyme in the production of inflammatory prostaglandins.[2] This action helps to quell the inflammatory response that often exacerbates neuronal damage following injury.

• Alzheimer's Disease Models: In cellular models of Alzheimer's disease, NPD1 has been shown to reduce the production of the neurotoxic amyloid-beta (Aβ42) peptide.[4] It promotes the non-amyloidogenic processing of amyloid precursor protein (APP) while suppressing the amyloidogenic pathway.[4]

Caption: NPD1's neuroprotective signaling pathways.

Other Hydroxylated DHA Derivatives: Promoters of Neurogenesis

In contrast to the crisis-response role of NPD1, studies on 2-HDHA suggest a function more aligned with neuronal development and regeneration.

• Promotion of Neurogenesis: In animal models of Alzheimer's disease, treatment with 2-HDHA has been shown to increase the proliferation of neuronal cells in the hippocampus.[6] This suggests that it may help restore the brain's capacity to generate new neurons, a process that is often impaired in neurodegenerative conditions.[5] In vitro studies using neurosphere cultures confirm that 2-HDHA enhances the proliferation and differentiation of neural stem cells.[10]

• Distinct Metabolic Pathway: Unlike its parent molecule DHA, 2-HDHA is metabolized via α-oxidation to produce heneicosapentaenoic acid (HPA), an odd-chain omega-3 fatty acid.[9] Evidence suggests that this metabolic conversion may be key to the therapeutic effects observed, as HPA levels correlate with improved cognitive scores in animal models.[9] This highlights a mechanism of action that is distinct from the direct receptor-mediated signaling typical of SPMs like NPD1.

Summary of Functional Comparison

The following table summarizes the key functional differences between NPD1 and 2-HDHA based on current experimental data. The functional role of 3-HDTA remains to be elucidated.

Feature	Neuroprotectin D1 (NPD1)	2-Hydroxy-Docosahexaenoic Acid (2-HDHA)	3-Hydroxy-Docosahexaenoic Acid (3-HDTA)
Primary Function	Pro-survival, Anti-apoptotic, Anti-inflammatory[3][4]	Pro-neurogenic, promotes neural stem cell proliferation and differentiation[6][10]	Data not available
Key Mechanism	Upregulates Bcl-2/Bcl-xL; downregulates Bax/Bad; inhibits caspase-3 and COX-2[3]	Metabolized to HPA; enhances expression of Ki-67, Sox2, NeuroD1[9][10]	Data not available
Signaling Pathways	Modulates Bcl-2 protein balance; suppresses pro-inflammatory gene transcription[3][4]	May involve GPR37, MAPK, and mTOR signaling pathways[10]	Data not available
Primary Disease Models	Ischemic Stroke, Alzheimer's Disease, Retinal Degeneration[2][3]	Alzheimer's Disease[6][9]	Data not available
Cellular Outcome	Prevents cell death, resolves inflammation, restores homeostasis[4]	Increases generation of new neurons[5]	Data not available

Experimental Protocols for Evaluating Neuroprotective Efficacy

Validating the neuroprotective and regenerative potential of compounds like NPD1 and 2-HDHA requires robust, self-validating experimental systems. Below are foundational protocols for researchers in this field.

Protocol 1: In Vitro Neuroprotection Assay Against Oxidative Stress

This protocol assesses the ability of a test compound to protect neuronal cells from oxidative stress-induced cell death.

Workflow Diagram:

Caption: General workflow for an in vitro neuroprotection assay.

Step-by-Step Methodology:

• Cell Culture: Plate a human neuroblastoma cell line (e.g., SH-SY5Y) or primary neurons in a 96-well plate at a density of 1x10⁴ cells/well. Allow cells to adhere and grow for 24 hours.

• Compound Pre-treatment: Prepare serial dilutions of the test compound (e.g., NPD1 from 10 pM to 100 nM) in serum-free culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium or vehicle control to the respective wells. Incubate for 2 hours at 37°C.

• Induction of Oxidative Stress: Prepare a working solution of hydrogen peroxide (H₂O₂) in serum-free medium (a typical final concentration is 100-200 µM, but this should be optimized for the specific cell type). Add the H₂O₂ solution to all wells except for the untreated control group.

• Incubation: Incubate the plate for 24 hours at 37°C.

• Cell Viability Assessment (MTT Assay):

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 4 hours at 37°C until formazan crystals form.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control wells. Plot the viability against the compound concentration to determine the protective effect.

Protocol 2: Assessment of Apoptosis via Caspase-3 Activity Assay

This protocol quantifies the activation of caspase-3, a key executioner in the apoptotic pathway.

Step-by-Step Methodology:

• Cell Treatment: Culture and treat cells in a 6-well plate format as described in Protocol 1 (steps 1-4), scaling up volumes and cell numbers accordingly.

• Cell Lysis: After the 24-hour incubation, collect both adherent and floating cells. Wash with ice-cold PBS and lyse the cell pellet in a chilled lysis buffer on ice for 10 minutes. Centrifuge at 10,000 x g for 1 minute to pellet cellular debris.

• Protein Quantification: Determine the protein concentration of the supernatant (cell lysate) using a BCA or Bradford assay.

• Caspase Assay:

  • In a 96-well black plate, add 50 µg of protein from each sample lysate to individual wells. Adjust the volume with lysis buffer.

  • Add a reaction buffer containing the fluorogenic caspase-3 substrate (e.g., Ac-DEVD-AFC).

  • Incubate the plate at 37°C for 1-2 hours, protected from light.

• Fluorescence Measurement: Measure the fluorescence using a fluorometer with the appropriate excitation/emission wavelengths (e.g., 400/505 nm for AFC).

• Data Analysis: Compare the fluorescence readings of treated groups to the vehicle-treated, H₂O₂-exposed group to determine the percentage inhibition of caspase-3 activity.

Conclusion and Future Directions

The comparative analysis reveals that DHA gives rise to functionally distinct neuroprotective mediators. Neuroprotectin D1 is a powerful, multifaceted guardian of neuronal survival, acting rapidly to counter inflammatory and apoptotic signals triggered by acute injury. Its mechanisms are well-suited for therapeutic strategies aimed at mitigating damage in conditions like ischemic stroke. In contrast, emerging evidence for other metabolites like 2-hydroxy-DHA points towards a different, yet equally important, role in promoting endogenous repair and regeneration through the stimulation of neurogenesis.

For researchers and drug developers, this functional divergence is critical. It suggests that a multi-pronged therapeutic approach, perhaps utilizing a combination of mediators, could be beneficial—one to protect existing neurons from acute damage and another to stimulate the replacement of lost cells. The significant gap in our understanding of other DHA metabolites, including 3-HDTA , highlights a fertile ground for future research. Elucidating the full spectrum of these bioactive lipids and their specific functions will undoubtedly open new doors for the treatment of complex neurodegenerative and neurological disorders.

References

• Fiol-Deroque, M. A., et al. (2013). 2-Hydroxy-DHA treatment prevents cognitive deficits in a mouse model of Alzheimer's disease. Journal of Alzheimer's Disease.

• Lukiw, W. J., et al. (2005). A role for docosahexaenoic acid–derived neuroprotectin D1 in neural cell survival and Alzheimer disease. Journal of Clinical Investigation. [Link]

• Torres, M., et al. (2020). 2-Hydroxy-Docosahexaenoic Acid Is Converted Into Heneicosapentaenoic Acid via α-Oxidation: Implications for Alzheimer's Disease Therapy. Frontiers in Cell and Developmental Biology. [Link]

• Green, K. N., & Martinez-Coria, H. (2006). Docosahexaenoic acid: brain accretion and roles in neuroprotection after brain hypoxia and ischemia. Current Opinion in Clinical Nutrition and Metabolic Care.
• Parets, S., et al. (2025). Lipid‐Based Modulation of Neurogenesis: DHA‐H and HPA Promote Proliferation and Differentiation in Alzheimer's Models. Alzheimer's & Dementia.

• Mukherjee, P. K., et al. (2004). Neuroprotectin D1: a docosahexaenoic acid-derived docosatriene protects human retinal pigment epithelial cells from oxidative stress. Proceedings of the National Academy of Sciences. [Link]

• Parets, S., et al. (2020). 2-Hydroxy-Docosahexaenoic Acid Is Converted Into Heneicosapentaenoic Acid via α-Oxidation: Implications for Alzheimer's Disease Therapy. Frontiers in Cell and Developmental Biology.
• Kaur, G., et al. (2006). Docosahexaenoic acid promotes neurogenesis in vitro and in vivo. Neuroscience.
• Belayev, L., et al. (2017). Docosanoids Promote Neurogenesis and Angiogenesis, Blood-Brain Barrier Integrity, Penumbra Protection, and Neurobehavioral Recovery. Molecular Neurobiology.

• Kim, H. Y. (2022). Molecular and Signaling Mechanisms for Docosahexaenoic Acid-Derived Neurodevelopment and Neuroprotection. International Journal of Molecular Sciences. [Link]

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• Aveldano, M. I., & Sprecher, H. (1983). Synthesis of Hydroxy Fatty Acids From 4, 7, 10, 13, 16, 19-[1-14C] Docosahexaenoic Acid by Human Platelets. Journal of Biological Chemistry.
• Belayev, L., et al. (2011). Docosahexaenoic acid confers enduring neuroprotection in experimental stroke.
• Orr, S. K., et al. (2013). Unesterified docosahexaenoic acid is protective in neuroinflammation.
• Bazan, N. G. (2009). Omega-3 fatty acid docosahexaenoic acid is the precursor of neuroprotectin D1 in the nervous system. World Review of Nutrition and Dietetics.
• Marcheselli, V. L., et al. (2010). Neuroprotectin D1/Protectin D1 Stereoselective and Specific Binding With Human Retinal Pigment Epithelial Cells and Neutrophils.
• Green, K. N., et al. (2019). In Vitro Biosynthetic Pathway Investigations of Neuroprotectin D1 (NPD1) and Protectin DX (PDX) by Human 12-Lipoxygenase, 15-Lipoxygenase-1, and 15-Lipoxygenase-2. Biochemistry.
• Bazan, N. G. (2005). Neuroprotectin D1 (NPD1): a DHA-derived mediator that protects brain and retina against cell injury-induced oxidative stress.
• Moore, S. A., et al. (2003). Docosahexaenoic acid synthesis from n-3 polyunsaturated fatty acids in differentiated rat brain astrocytes. Journal of Lipid Research.
• Bazan, N. G., et al. (2010). Neuroprotectin D1-mediated anti-inflammatory and survival signaling in stroke, retinal degenerations, and Alzheimer's disease. Journal of Lipid Research.

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• 9. 2-Hydroxy-Docosahexaenoic Acid Is Converted Into Heneicosapentaenoic Acid via α-Oxidation: Implications for Alzheimer's Disease Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Differentiating the Signaling Pathways of 3-HDTA and Maresins: A Comparative Guide for Researchers

In the landscape of lipid mediator signaling, the resolution of inflammation is a dynamically orchestrated process governed by specialized pro-resolving mediators (SPMs). Among these, maresins and their metabolic precursors, such as 3-hydroxydocosahexaenoic acid (3-HDTA), are gaining significant attention for their potent immunoresolutient properties. While both originate from the omega-3 fatty acid docosahexaenoic acid (DHA), their downstream signaling cascades and, consequently, their precise biological functions, exhibit critical distinctions. This guide provides an in-depth technical comparison of the signaling pathways of 3-HDTA and maresins, offering experimental frameworks to empower researchers in their exploration of these fascinating molecules.

Introduction to 3-HDTA and Maresins: From Biosynthesis to Bioaction

Both 3-HDTA and maresins are biosynthesized from DHA through enzymatic processes initiated by lipoxygenases. Maresins, as a class of SPMs, are well-characterized for their roles in promoting the resolution of inflammation, tissue regeneration, and pain reduction.[1] Maresin 1 (MaR1) and Maresin 2 (MaR2) are the most studied members of this family, with distinct, albeit sometimes overlapping, biological activities.

3-HDTA, a hydroxylated metabolite of DHA, is less characterized in terms of its direct signaling functions. Much of the current understanding of 3-HDTA is in the context of its role as a metabolic intermediate and its contribution to the overall anti-inflammatory and pro-resolving effects of DHA.[2][3] Emerging evidence, however, suggests that 3-HDTA may possess intrinsic biological activities that are distinct from its downstream maresin counterparts.

The Maresin Signaling Cascade: A Tale of Two Receptors (and a Mystery)

The signaling pathways of maresins, particularly MaR1, have been significantly elucidated, revealing a reliance on G protein-coupled receptors (GPCRs) to initiate their pro-resolving effects.

Maresin 1 (MaR1): Orchestrating Resolution via LGR6

The primary receptor for MaR1 has been identified as the Leucine-rich repeat-containing G protein-coupled receptor 6 (LGR6).[4][5][6][7] The binding of MaR1 to LGR6 initiates a cascade of intracellular events pivotal to its function:

• cAMP Elevation: A hallmark of MaR1-LGR6 signaling is the robust increase in intracellular cyclic adenosine monophosphate (cAMP).[5][8] This elevation is a key transducer of MaR1's pro-resolving actions in various cell types, including macrophages and renal cells.[5][8]

• Downstream Effectors: Beyond cAMP, MaR1 signaling has been shown to involve the activation of Phospholipase C (PLC) and the subsequent phosphorylation of Extracellular signal-regulated kinase (ERK). This suggests a multifaceted signaling network that can be cell-type specific.

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=vee];

} Maresin 1 Signaling Pathway

Maresin 2 (MaR2): A GPCR-Mediated Pathway Awaiting Receptor Identification

Similar to MaR1, MaR2 exerts its pro-resolving and tissue-protective functions through GPCR-mediated signaling pathways.[9][10] Studies have shown that MaR2 can increase intracellular calcium levels and activate PKC.[9] While its signaling overlaps with that of MaR1, the specific receptor for MaR2 has yet to be definitively identified, representing an active area of research.[10]

The Potential Role of GPR32

GPR32 is another GPCR that has been identified as a receptor for D-series resolvins, another class of SPMs.[11][12][13][14][15] Given the structural similarities and overlapping functions among SPMs, it is plausible that maresins may also interact with GPR32, either directly or indirectly, to mediate some of their effects. This potential interaction warrants further investigation.

Unraveling the Signaling of 3-HDTA: A Frontier of Lipid Mediator Research

In contrast to the well-defined pathways of maresins, the direct signaling mechanisms of 3-HDTA are largely uncharted territory. Current research provides clues and suggests potential avenues of investigation:

• Nuclear Receptor Activation: As a derivative of DHA, which is a known ligand for peroxisome proliferator-activated receptors (PPARs), it is hypothesized that 3-HDTA may exert its biological effects through the activation of these nuclear receptors. This would involve 3-HDTA diffusing into the cell, binding to PPARs in the cytoplasm or nucleus, and subsequently modulating the expression of target genes involved in lipid metabolism and inflammation.

• Modulation of Gene Expression: Studies on DHA have demonstrated its profound impact on the expression of a wide array of genes.[16][17][18][19] It is plausible that 3-HDTA, as a key metabolite, contributes to this regulation. Investigating the specific genes and pathways affected by 3-HDTA will be crucial in delineating its signaling cascade.

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=vee];

} Hypothesized 3-HDTA Signaling Pathway

Comparative Analysis: Key Differences and Experimental Considerations

Feature	Maresins (MaR1)	3-HDTA
Primary Receptor	LGR6 (GPCR)[4][5][6][7]	Not definitively identified; PPARs are hypothesized.
Signaling Onset	Rapid (seconds to minutes)	Likely slower, involving changes in gene expression (hours)
Key Second Messengers	cAMP, IP3, DAG[5][8]	Not well-defined
Primary Mode of Action	Receptor-mediated signaling cascade	Potential direct modulation of gene transcription
Experimental Validation	Receptor binding assays, cAMP assays, Western blot for p-ERK[20][21][22][23][24][25][26][27][28][29]	Reporter gene assays for PPAR activation, transcriptomics (RNA-seq), lipidomics

Experimental Protocols for Pathway Elucidation

To aid researchers in the functional characterization of 3-HDTA and maresin signaling, the following are detailed, step-by-step methodologies for key experiments.

Receptor-Ligand Binding Assay (Radiolabeled)

This assay is fundamental for identifying and characterizing the interaction between a ligand and its receptor.

Objective: To determine the binding affinity (Kd) and the maximum number of binding sites (Bmax) of a radiolabeled ligand (e.g., [³H]-MaR1) to its receptor in a given cell or membrane preparation.

Materials:

• Cells or membrane preparations expressing the receptor of interest.

• Radiolabeled ligand (e.g., [³H]-MaR1).

• Unlabeled ("cold") ligand.

• Binding buffer (e.g., Tris-HCl with MgCl₂ and BSA).

• Glass fiber filters.

• Scintillation cocktail and scintillation counter.

Procedure:

• Preparation of Cell Membranes: Homogenize cells expressing the target receptor in a lysis buffer and pellet the membranes by centrifugation. Resuspend the membrane pellet in the binding buffer.

• Saturation Binding:

  • Set up a series of tubes containing a fixed amount of membrane protein.

  • Add increasing concentrations of the radiolabeled ligand to these tubes.

  • For each concentration, prepare a parallel set of tubes containing a high concentration of unlabeled ligand to determine non-specific binding.

  • Incubate at a specific temperature for a time sufficient to reach equilibrium.

• Filtration: Rapidly filter the contents of each tube through a glass fiber filter to separate bound from free radioligand.

• Washing: Wash the filters quickly with ice-cold binding buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Subtract non-specific binding from total binding to obtain specific binding. Plot specific binding versus the concentration of the radiolabeled ligand and fit the data to a one-site binding hyperbola to determine Kd and Bmax.[26][27][28]

cAMP Accumulation Assay (Competitive ELISA)

Objective: To quantify the intracellular levels of cAMP in response to ligand stimulation.

Materials:

• Cells expressing the GPCR of interest.

• Ligand of interest (e.g., MaR1).

• Forskolin (a direct activator of adenylyl cyclase, used as a positive control).

• Phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• cAMP competitive ELISA kit.

• Cell lysis buffer.

Procedure:

• Cell Seeding: Seed cells in a multi-well plate and allow them to adhere overnight.

• Pre-treatment: Pre-incubate the cells with a phosphodiesterase inhibitor for a short period.

• Ligand Stimulation: Add the ligand of interest at various concentrations to the cells and incubate for a specific time. Include a vehicle control and a positive control (forskolin).

• Cell Lysis: Aspirate the medium and lyse the cells with the provided lysis buffer.

• ELISA:

  • Add the cell lysates and cAMP standards to the wells of the ELISA plate pre-coated with a cAMP antibody.

  • Add a fixed amount of HRP-conjugated cAMP to each well. This will compete with the cAMP in the sample for binding to the antibody.

  • Incubate, wash, and add the substrate.

  • Stop the reaction and measure the absorbance at the appropriate wavelength.

• Data Analysis: Generate a standard curve by plotting the absorbance versus the concentration of the cAMP standards. Use this curve to determine the concentration of cAMP in the samples. The signal is inversely proportional to the amount of cAMP in the sample.[21][22][23][30][31]

Western Blot for ERK Phosphorylation

Objective: To detect the phosphorylation of ERK1/2 as an indicator of downstream signaling activation.

Materials:

• Cells cultured in appropriate media.

• Ligand of interest.

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

• Protein assay kit (e.g., BCA assay).

• SDS-PAGE gels, running buffer, and transfer buffer.

• PVDF or nitrocellulose membrane.

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST).

• Primary antibodies (anti-phospho-ERK1/2 and anti-total-ERK1/2).

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

• Imaging system.

Procedure:

• Cell Treatment and Lysis: Treat cells with the ligand for various time points. Lyse the cells in lysis buffer on ice.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE: Denature equal amounts of protein from each sample and separate them by size on an SDS-PAGE gel.

• Electrotransfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane with blocking buffer to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the anti-phospho-ERK1/2 antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detection: Wash the membrane again and apply the chemiluminescent substrate. Capture the signal using an imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped of the antibodies and re-probed with an antibody against total ERK1/2.

• Data Analysis: Quantify the band intensities and express the results as the ratio of phospho-ERK to total ERK.[20][24][25][29]

Phospholipase C (PLC) Activity Assay

Objective: To measure the activity of PLC by quantifying the production of inositol phosphates.

Materials:

• Cells or purified PLC enzyme.

• [³H]-phosphatidylinositol 4,5-bisphosphate ([³H]-PIP₂) as a substrate.

• Assay buffer.

• Quenching solution (e.g., chloroform/methanol/HCl).

• Scintillation fluid and counter.

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the cell lysate or purified enzyme with the assay buffer.

• Initiate Reaction: Add the [³H]-PIP₂ substrate to start the reaction.

• Incubation: Incubate at the optimal temperature for a defined period.

• Stop Reaction: Terminate the reaction by adding the quenching solution.

• Phase Separation: Centrifuge to separate the aqueous and organic phases. The radiolabeled inositol phosphates (the product of PLC activity) will be in the aqueous phase, while the unreacted [³H]-PIP₂ will be in the organic phase.

• Quantification: Transfer an aliquot of the aqueous phase to a scintillation vial with scintillation fluid and measure the radioactivity.

• Data Analysis: Calculate the amount of product formed based on the specific activity of the substrate.[32][33]

Conclusion: Charting the Future of Pro-Resolving Lipid Mediator Research

The differentiation of signaling pathways for 3-HDTA and maresins is a critical step towards a more nuanced understanding of the resolution of inflammation. While the signaling cascades of maresins are becoming increasingly clear, the direct signaling mechanisms of 3-HDTA remain an exciting and open area of investigation. The experimental frameworks provided in this guide offer a robust starting point for researchers to dissect these pathways, ultimately paving the way for the development of novel therapeutics that can harness the potent pro-resolving power of these lipid mediators.

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A Comparative Guide to Validating the Anti-inflammatory Effects of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic Acid

For researchers, scientists, and drug development professionals, the rigorous validation of a novel compound's therapeutic potential is paramount. This guide provides an in-depth, technically focused framework for assessing the anti-inflammatory properties of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid, a polyunsaturated fatty acid derivative. By comparing its performance against established anti-inflammatory agents, we can elucidate its mechanisms of action and establish a foundation for further preclinical and clinical development. This document is designed to be a practical resource, offering not just protocols, but the scientific rationale behind the experimental design.

Introduction: The Therapeutic Promise of Novel Fatty Acid Derivatives

Inflammation is a complex biological response to harmful stimuli, but its dysregulation can lead to chronic diseases such as arthritis, inflammatory bowel disease, and atherosclerosis. Non-steroidal anti-inflammatory drugs (NSAIDs) are a cornerstone of treatment, primarily acting through the inhibition of cyclooxygenase (COX) enzymes.[1][2] However, their use can be associated with significant gastrointestinal and cardiovascular side effects.[1] This has driven the search for new anti-inflammatory agents with improved safety profiles.

3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid belongs to a class of lipid molecules that have garnered interest for their potential roles in modulating inflammatory pathways.[3][4] Validating its efficacy requires a multi-pronged approach, combining both in vitro and in vivo models to build a comprehensive understanding of its biological activity.

This guide will detail a comparative study design, present hypothetical yet realistic data to illustrate potential outcomes, and provide step-by-step protocols for key validation assays.

Experimental Design: A Multi-tiered Approach to Validation

To robustly assess the anti-inflammatory potential of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid, a well-controlled experimental design is crucial. We will compare our test compound with both a vehicle control (to establish a baseline) and a well-characterized NSAID, Indomethacin, as a positive control.[5][6]

Experimental Groups:

• Vehicle Control: The delivery vehicle for the test compound (e.g., DMSO or ethanol) administered at the same volume as the active treatments.

• 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid: The test compound, administered at various concentrations to determine a dose-response relationship.

• Indomethacin: A potent, non-selective COX inhibitor serving as a positive control for anti-inflammatory activity.[1][7]

The following diagram illustrates the overall experimental workflow for a comprehensive validation.

Caption: A flowchart of the in vitro and in vivo validation workflow.

In Vitro Validation: Dissecting Cellular Mechanisms

The initial phase of validation focuses on in vitro models to assess the direct effects of the compound on inflammatory responses at a cellular level. The lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cell line is a widely used and well-characterized model for this purpose.[8]

Part 1: Assessing Cytotoxicity with the MTT Assay

Before evaluating anti-inflammatory effects, it is essential to determine the concentrations at which 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid is not cytotoxic. The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[9][10]

Table 1: Hypothetical Cytotoxicity Data for 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid in RAW 264.7 Macrophages

Concentration (µM)	Cell Viability (%)
0 (Vehicle)	100 ± 4.5
1	98 ± 5.1
5	97 ± 4.8
10	95 ± 5.3
25	93 ± 4.9
50	88 ± 6.2
100	75 ± 7.1

Based on these hypothetical results, concentrations up to 50 µM would be considered non-toxic and suitable for subsequent anti-inflammatory assays.

Experimental Protocol: MTT Assay

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

• Treatment: Replace the medium with fresh medium containing various concentrations of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid or vehicle control.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[11]

Part 2: Quantifying Nitric Oxide Production with the Griess Assay

LPS stimulation of macrophages induces the expression of inducible nitric oxide synthase (iNOS), leading to the production of nitric oxide (NO), a key inflammatory mediator. The Griess assay measures nitrite, a stable and soluble breakdown product of NO.[12][13]

Table 2: Hypothetical Effects on Nitric Oxide Production in LPS-Stimulated RAW 264.7 Macrophages

Treatment	Nitrite Concentration (µM)	% Inhibition
Control (no LPS)	2.1 ± 0.5	-
LPS + Vehicle	45.8 ± 3.2	0
LPS + 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid (10 µM)	30.2 ± 2.5	34.1
LPS + 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid (25 µM)	21.5 ± 2.1	53.1
LPS + 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid (50 µM)	15.3 ± 1.8	66.6
LPS + Indomethacin (10 µM)	25.1 ± 2.3	45.2

These hypothetical results suggest a dose-dependent inhibition of NO production by the test compound.

Experimental Protocol: Griess Assay

• Cell Seeding and Treatment: Seed and treat RAW 264.7 cells with the test compound or controls for 1 hour.

• LPS Stimulation: Add LPS (1 µg/mL) to all wells except the control group and incubate for 24 hours.

• Supernatant Collection: Collect 50 µL of the cell culture supernatant from each well.

• Griess Reaction: Add 50 µL of Griess reagent (a 1:1 mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) to each supernatant sample.[14]

• Incubation and Measurement: Incubate at room temperature for 10 minutes and measure the absorbance at 540 nm. A standard curve using sodium nitrite should be prepared to quantify the nitrite concentration.

Part 3: Measuring Pro-inflammatory Cytokine Levels with ELISA

LPS also triggers the release of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6). Enzyme-Linked Immunosorbent Assays (ELISAs) are highly specific and sensitive for quantifying these cytokines in cell culture supernatants.[15][16]

Table 3: Hypothetical Effects on TNF-α and IL-6 Production in LPS-Stimulated RAW 264.7 Macrophages

Treatment	TNF-α (pg/mL)	% Inhibition	IL-6 (pg/mL)	% Inhibition
Control (no LPS)	50 ± 8	-	35 ± 6	-
LPS + Vehicle	3500 ± 250	0	2800 ± 210	0
LPS + 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid (10 µM)	2350 ± 180	32.9	1980 ± 150	29.3
LPS + 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid (25 µM)	1680 ± 150	52.0	1450 ± 130	48.2
LPS + 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid (50 µM)	1150 ± 110	67.1	980 ± 95	65.0
LPS + Indomethacin (10 µM)	1950 ± 160	44.3	1620 ± 140	42.1

These data would indicate a significant reduction in key pro-inflammatory cytokines.

Experimental Protocol: ELISA for TNF-α and IL-6

• Sample Collection: Use the same supernatants collected for the Griess assay.

• ELISA Procedure: Perform the ELISA according to the manufacturer's instructions for commercially available kits for TNF-α and IL-6.[17][18] This typically involves:

  • Coating a 96-well plate with a capture antibody.

  • Adding standards and samples.

  • Adding a detection antibody.

  • Adding a substrate to produce a colorimetric signal.

  • Measuring the absorbance and calculating cytokine concentrations based on the standard curve.

Part 4: Investigating Signaling Pathways with Western Blotting

The production of inflammatory mediators is largely controlled by signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[19] Western blotting can be used to assess the activation of these pathways by measuring the phosphorylation of key proteins like p65 (a subunit of NF-κB) and p38 MAPK.[20][21]

Caption: A simplified diagram of the NF-κB signaling pathway targeted by anti-inflammatory compounds.

Experimental Protocol: Western Blot for Phospho-p65

• Cell Lysis: After treatment and LPS stimulation (for a shorter duration, e.g., 30-60 minutes, to capture peak signaling), lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Separate 20-40 µg of protein per sample on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against phospho-p65, total p65, and a loading control (e.g., β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

A reduction in the ratio of phospho-p65 to total p65 would suggest that 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid inhibits the NF-κB pathway.

In Vivo Validation: Assessing Efficacy in a Living System

While in vitro assays are crucial for mechanistic insights, in vivo models are necessary to evaluate a compound's efficacy in a complex physiological environment. The carrageenan-induced paw edema model in rodents is a standard and highly reproducible acute inflammation model.[5][22][23]

Carrageenan-Induced Paw Edema Model

Injection of carrageenan into the paw of a rodent elicits a biphasic inflammatory response characterized by edema (swelling).[24] The anti-inflammatory effect of a compound is measured by its ability to reduce this swelling.

Table 4: Hypothetical Effects on Carrageenan-Induced Paw Edema in Rats

Treatment Group	Paw Volume Increase (mL) at 3 hours	% Inhibition
Vehicle Control	0.85 ± 0.12	0
3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid (25 mg/kg)	0.58 ± 0.09	31.8
3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid (50 mg/kg)	0.42 ± 0.07	50.6
Indomethacin (10 mg/kg)	0.45 ± 0.08	47.1

These hypothetical results would demonstrate a significant anti-inflammatory effect of the test compound in vivo.

Experimental Protocol: Carrageenan-Induced Paw Edema

• Animal Acclimatization: Acclimatize male Wistar rats or Swiss albino mice for at least one week before the experiment.

• Grouping and Baseline Measurement: Divide the animals into the experimental groups and measure the initial volume of the right hind paw using a plethysmometer.

• Treatment Administration: Administer the test compound, vehicle, or Indomethacin orally or intraperitoneally 1 hour before carrageenan injection.[6]

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution in saline into the subplantar region of the right hind paw.[25]

• Paw Volume Measurement: Measure the paw volume at 1, 2, 3, 4, and 5 hours after carrageenan injection.[26]

• Data Analysis: Calculate the percentage of edema inhibition for each group compared to the vehicle control group.

Conclusion and Future Directions

The comprehensive validation framework outlined in this guide provides a robust methodology for evaluating the anti-inflammatory potential of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid. By systematically progressing from in vitro mechanistic studies to in vivo efficacy models and comparing the results to a well-established NSAID, researchers can build a strong data package to support further development.

Positive results from these studies, such as a dose-dependent reduction in inflammatory mediators and a significant decrease in paw edema, would warrant further investigation into the compound's safety profile, pharmacokinetic properties, and efficacy in chronic inflammation models. The ultimate goal is to determine if 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid represents a viable candidate for a new class of anti-inflammatory therapeutics with an improved benefit-risk profile.

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The Untapped Potential of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic Acid: A Putative Precursor to a Novel Class of Pro-Resolving Mediators?

A Comparative Guide for Researchers in Inflammation and Drug Discovery

The resolution of inflammation, once viewed as a passive process, is now understood to be an active, orchestrated phenomenon driven by a superfamily of endogenous lipid mediators known as Specialized Pro-resolving Mediators (SPMs). These molecules, including resolvins, protectins, and maresins, are biosynthesized from omega-3 polyunsaturated fatty acids like eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA) and play a pivotal role in returning tissues to homeostasis.[1][2][3] The discovery of SPMs has opened new avenues for therapeutic intervention in a host of inflammatory diseases. A critical area of ongoing research is the identification of novel SPM precursors and their biosynthetic pathways, which could lead to the development of a new generation of more targeted and effective pro-resolving therapies.

This guide explores the emerging evidence and scientific rationale supporting the hypothesis that 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid, a lesser-studied omega-3 fatty acid, may serve as a precursor to a novel class of SPMs. We will objectively compare its known anti-inflammatory properties with those of established SPMs and present a hypothetical biosynthetic pathway, underpinned by experimental data on related molecules.

Unveiling the Candidate: 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic Acid

Docosatrienoic acid (DTA) is a 22-carbon omega-3 polyunsaturated fatty acid.[3] While not as extensively studied as DHA, recent research has highlighted its significant biological activities. Of particular interest is its demonstrated anti-inflammatory potential.

Comparative Anti-Inflammatory Performance

Experimental evidence suggests that docosatrienoic acid (DTA) exhibits potent anti-inflammatory effects, comparable and in some aspects superior, to the well-established pro-resolving precursor, DHA. A key study demonstrated that DTA strongly suppresses the expression of pro-inflammatory cytokines in human macrophages, including interleukin-1β (IL-1β), interleukin-6 (IL-6), interferon-γ (IFN-γ), monocyte chemoattrapant protein-1 (MCP-1), and tumor necrosis factor-α (TNF-α).[4]

Cytokine	Docosatrienoic Acid (DTA)	Docosahexaenoic Acid (DHA)	Reference
IL-1β	Strong Suppression	Strong Suppression	[4]
IL-6	Strong Suppression	Strong Suppression	[4]
IFN-γ	Strong Suppression	Moderate Suppression	[4]
MCP-1	Strong Suppression	Moderate Suppression	[4]
TNF-α	Strong Suppression	Strong Suppression	[4]

Table 1: Comparative Anti-Inflammatory Activity of DTA and DHA in Human Macrophages. This table summarizes the relative efficacy of DTA and DHA in suppressing the expression of key pro-inflammatory cytokines. Data is synthesized from studies investigating the in vitro effects of these fatty acids on human macrophage cell lines.[4]

The potent anti-inflammatory properties of DTA, a molecule structurally similar to established SPM precursors, raise the intriguing possibility that its effects are not solely due to the parent molecule but may be mediated by conversion to novel, bioactive pro-resolving metabolites.

A Plausible Pathway: Can 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic Acid Be a Substrate for SPM Biosynthesis?

The established biosynthesis of SPMs involves the sequential action of lipoxygenase (LOX) and cyclooxygenase (COX) enzymes on polyunsaturated fatty acids.[2][3] A key question is whether 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid can be processed by this enzymatic machinery. The presence of a hydroxyl group at the C-3 position is a distinguishing feature that could influence its interaction with these enzymes.

Crucially, a study on a structurally analogous molecule, 3(R)-hydroxy-5Z,8Z,11Z,14Z-eicosatetraenoic acid (3-HETE), demonstrated that it can indeed serve as a substrate for both COX-1 and COX-2.[2] This enzymatic action on 3-HETE leads to the production of a novel cascade of 3-hydroxyeicosanoids with potent biological activities, including the induction of interleukin-6 and the modulation of ion channels.[2] This seminal finding provides a strong precedent for the hypothesis that other 3-hydroxy fatty acids, including 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid, could undergo similar enzymatic conversions.

Based on this evidence, we propose a hypothetical biosynthetic pathway for the generation of novel SPMs from 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid.

Figure 1: Hypothetical Biosynthetic Pathway. This diagram illustrates a potential enzymatic cascade for the conversion of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid into novel specialized pro-resolving mediators (SPMs).

Charting the Course for Discovery: Proposed Experimental Workflows

Validating the hypothesis that 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid is a precursor to novel SPMs requires a systematic and multi-faceted experimental approach. Below, we outline a series of self-validating protocols designed to investigate this potential pathway.

Protocol 1: In Vitro Enzymatic Conversion Assays

Objective: To determine if 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid is a substrate for purified human COX-2 and 5-LOX/15-LOX enzymes.

Methodology:

• Enzyme Preparation: Obtain purified, recombinant human COX-2, 5-LOX, and 15-LOX enzymes.

• Substrate Incubation: Incubate 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid with each enzyme individually and in combination, under optimized reaction conditions. Include known substrates (e.g., arachidonic acid, DHA) as positive controls.

• Metabolite Extraction: Terminate the reactions and extract the lipid metabolites using solid-phase extraction.

• LC-MS/MS Analysis: Analyze the extracted metabolites using liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify potential novel oxygenated products.

• Structural Elucidation: For any novel metabolites identified, perform further structural characterization using high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Figure 2: Workflow for In Vitro Enzymatic Conversion. This diagram outlines the key steps to assess the direct enzymatic conversion of the target molecule.

Protocol 2: Cellular Metabolism Studies

Objective: To investigate the metabolism of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid in immune cells known to produce SPMs.

Methodology:

• Cell Culture: Culture human primary macrophages or neutrophils.

• Substrate Administration: Treat the cells with 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid.

• Cell Lysis and Extraction: After a specified incubation period, lyse the cells and extract the lipid content from both the cells and the culture medium.

• Metabololipidomic Profiling: Utilize LC-MS/MS-based metabololipidomics to profile the full spectrum of lipid mediators and identify any novel metabolites derived from the administered substrate.

• Functional Assays: Test the biological activity of the conditioned media or purified novel metabolites in functional assays, such as neutrophil chemotaxis or macrophage efferocytosis assays, to assess their pro-resolving potential.

Conclusion and Future Directions

The current body of evidence, while not yet definitive, presents a compelling case for the investigation of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid as a potential precursor to a novel family of SPMs. Its inherent anti-inflammatory properties, coupled with the proven ability of COX enzymes to oxygenate a structurally similar 3-hydroxy fatty acid, provide a strong scientific rationale for further exploration. The experimental workflows outlined in this guide offer a clear path forward for researchers to test this hypothesis.

The discovery of a new class of SPMs derived from 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid would represent a significant advancement in our understanding of inflammation resolution. It would not only expand the known repertoire of these critical signaling molecules but also open up new therapeutic avenues for the treatment of chronic inflammatory diseases. The pursuit of this research holds the promise of unlocking novel strategies to promote the body's own healing processes.

References

• Dalli, J., & Serhan, C. N. (2019). Specialized pro-resolving mediator network: an update on production and actions. Seminars in Immunology, 42, 101297.
• Serhan, C. N., Chiang, N., & Dalli, J. (2015). The resolution code of acute inflammation: Novel pro-resolving lipid mediators in resolution. Seminars in Immunology, 27(3), 200–215.
• Oliw, E. H., Garscha, U., & Schlegel, K. (2013). Oxygenation by COX-2 (cyclo-oxygenase-2) of 3-HETE (3-hydroxyeicosatetraenoic acid), a fungal mimetic of arachidonic acid, produces a cascade of novel bioactive 3-hydroxyeicosanoids. The Biochemical journal, 455(1), 91–100.
• Serhan, C. N., & Levy, B. D. (2018).
• Chen, Y., Qiu, X., & Yang, J. (2021). Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA). Nutrition and Cancer, 73(9), 1697–1707.
• Weylandt, K. H., Chiu, C. Y., Gomolka, B., Waechter, S. F., & Wiedenmann, B. (2012). Omega-3 fatty acids and their lipid mediators in cancer: a review of the science and a discussion of the potential for clinical applications. Molecular Nutrition & Food Research, 56(7), 1074–1089.

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A Senior Application Scientist’s Guide to the Cross-Validation of Analytical Methods for 3-Hydroxy Fatty Acid Measurement

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of 3-Hydroxy Fatty Acids

3-Hydroxy fatty acids (3-OH-FAs) are far more than simple metabolic intermediates. In clinical diagnostics, their accumulation in plasma or tissues serves as a crucial biomarker for identifying genetic disorders of mitochondrial fatty acid β-oxidation, such as long-chain and medium/short-chain L-3-hydroxyacyl-CoA dehydrogenase (LCHAD and M/SCHAD) deficiencies.[1][2][3] Beyond inherited diseases, 3-OH-FAs are integral components of the lipid A moiety of lipopolysaccharide (LPS), making them reliable chemical markers for quantifying endotoxin levels in environmental and pharmaceutical samples.[4] Their emerging roles as diagnostic biomarkers and mediators in inflammation and metabolic diseases further underscore the need for precise and accurate quantification.[5]

The analytical challenge lies in the low physiological concentrations of these molecules and the structural diversity within the class, which includes a range of carbon chain lengths (from C6 to C18 and beyond) and potential sites of unsaturation.[1][6] Consequently, the choice of analytical methodology is a critical decision that directly impacts data quality, throughput, and the ultimate biological or clinical interpretation.

This guide provides an in-depth comparison of the predominant analytical techniques for 3-OH-FA measurement: Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and Enzyme-Based Assays. More importantly, it establishes a framework for the cross-validation of these methods, ensuring data integrity and comparability across different platforms and laboratories—a cornerstone of robust scientific and drug development programs.

Chapter 1: The Analytical Landscape for 3-OH-FA Measurement

The selection of an analytical method is a "fit-for-purpose" decision, guided by the specific requirements of the study.[7][8] Are you conducting a targeted diagnostic test for a specific 3-OH-FA, or are you performing broad metabolic profiling? Is high throughput essential, or is the utmost sensitivity required? Each method presents a unique balance of capabilities.

• Gas Chromatography-Mass Spectrometry (GC-MS): Historically the gold standard, GC-MS offers exceptional chromatographic resolution and specificity, particularly when coupled with stable isotope dilution.[1][2] Its major operational characteristic is the requirement for chemical derivatization to make the non-volatile 3-OH-FAs suitable for gas-phase analysis.[9]

• Liquid Chromatography-Mass Spectrometry (LC-MS): A powerful and versatile alternative, LC-MS (especially tandem MS) allows for the direct analysis of 3-OH-FAs in biological fluids with minimal sample preparation and no need for derivatization.[10][11] Its high sensitivity and adaptability make it ideal for high-throughput screening and complex lipidomics studies.[12]

• Enzyme-Based Assays: These methods leverage the high specificity of enzymes to generate a colorimetric or fluorometric signal proportional to the analyte concentration.[13] While offering simplicity and speed, their application is often limited to a specific substrate or a class of molecules, and their availability for a broad range of 3-OH-FAs is not as established as MS-based techniques.[14]

Chapter 2: Deep Dive: Gas Chromatography-Mass Spectrometry (GC-MS)

Principle of the Method

GC-MS analysis of 3-OH-FAs relies on separating the volatile and thermally stable derivatives of the target analytes in a gas chromatograph before they are ionized and detected by a mass spectrometer. The causality behind this multi-step process is clear: 3-OH-FAs in their native form are polar, non-volatile molecules. The derivatization step, typically silylation, is not merely procedural; it is a chemical necessity to enable the analyte's transition into the gas phase for separation based on boiling point and interaction with the GC column's stationary phase.[9] For quantification, stable isotope-labeled internal standards (e.g., 13C-labeled 3-OH-FAs) are added at the beginning of the process.[1][6] This is a self-validating step; any sample loss during the extensive extraction and derivatization process will affect the standard and the analyte equally, preserving the accuracy of the final concentration calculation.

Experimental Workflow: GC-MS

Caption: GC-MS workflow for 3-OH-FA analysis.

Detailed Protocol: 3-OH-FA Measurement in Plasma by GC-MS

This protocol is adapted from established methodologies.[6]

• Internal Standard Spiking: To 500 µL of plasma or serum in a glass tube, add a known concentration (e.g., 10 µL of 500 µM) of a stable isotope-labeled internal standard mix covering the desired chain lengths (C6-C18).

• Hydrolysis (Optional, for Total 3-OH-FAs): For measurement of both free and esterified 3-OH-FAs, add 500 µL of 10 M NaOH and incubate for 30 minutes. Rationale: This step cleaves ester bonds, releasing all 3-OH-FAs for a total concentration measurement.

• Acidification: Acidify the sample with 6 M HCl to protonate the fatty acids, preparing them for extraction into an organic solvent.

• Liquid-Liquid Extraction: Add 3 mL of ethyl acetate, vortex thoroughly, and centrifuge to separate the phases. Collect the upper organic layer. Repeat the extraction a second time to ensure complete recovery.

• Drying: Combine the organic extracts and evaporate the solvent to complete dryness under a gentle stream of nitrogen at approximately 37°C. Rationale: Removal of the solvent is necessary to concentrate the analytes and prepare them for the non-aqueous derivatization step.

• Derivatization: Add 100 µL of a silylating agent (e.g., N,O-bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane - BSTFA + TMCS) to the dried residue. Cap the tube tightly and heat at 80°C for 60 minutes. Rationale: This step replaces the active hydrogens on the hydroxyl and carboxyl groups with trimethylsilyl (TMS) groups, increasing volatility and thermal stability.

• GC-MS Analysis: Inject 1 µL of the derivatized sample onto a GC-MS system equipped with a suitable capillary column (e.g., HP-5MS).

  • GC Conditions: Use a temperature program that effectively separates the different 3-OH-FA chain lengths (e.g., initial oven temperature of 80°C, ramped to 290°C).

  • MS Conditions: Operate in electron ionization (EI) mode and use Selected Ion Monitoring (SIM) for detection to enhance sensitivity and specificity. Monitor characteristic ions for the native and labeled species.

Chapter 3: Deep Dive: Liquid Chromatography-Mass Spectrometry (LC-MS)

Principle of the Method

LC-MS separates analytes in the liquid phase followed by ionization and mass analysis. Its key advantage for 3-OH-FA analysis is the elimination of the derivatization step.[10] Separation is typically achieved using reversed-phase chromatography, where analytes partition between a nonpolar stationary phase and a polar mobile phase.[15] Electrospray ionization (ESI) in negative mode is commonly used, as it efficiently generates deprotonated molecules [M-H]- of the fatty acids.[10] Tandem mass spectrometry (MS/MS) provides an additional layer of specificity by fragmenting the parent ion and monitoring for specific product ions, significantly reducing matrix interference and confirming analyte identity.[16]

Experimental Workflow: LC-MS

Caption: LC-MS/MS workflow for 3-OH-FA analysis.

Detailed Protocol: 3-OH-FA Measurement in Plasma by LC-MS/MS

• Internal Standard Spiking: To 100 µL of plasma, add the stable isotope-labeled internal standard mix.

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile to precipitate proteins. Vortex and centrifuge at high speed. Rationale: This removes the bulk of proteins which can interfere with the analysis and foul the LC column.

• Supernatant Collection: Transfer the supernatant to a new tube.

• Drying and Reconstitution: Evaporate the supernatant to dryness under nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water). Rationale: Reconstituting in the mobile phase ensures compatibility with the LC system and proper peak shape upon injection.

• LC-MS/MS Analysis: Inject the sample onto an LC-MS/MS system.

  • LC Conditions: Use a C8 or C18 reversed-phase column with a gradient elution profile, typically using methanol or acetonitrile and water with a modifier like tributylamine or a weak acid/base.[15]

  • MS/MS Conditions: Operate in negative ion ESI mode. Use Multiple Reaction Monitoring (MRM) for quantification. For each 3-OH-FA, define a transition from the precursor ion ([M-H]⁻) to a specific, stable product ion.

Chapter 4: An Alternative Approach: Enzyme-Based Assays

Principle of the Method

Enzyme-based assays for free fatty acids typically follow a two-step enzymatic reaction.[13] First, Acyl-CoA synthetase (ACS) converts the fatty acid to its CoA derivative. Second, Acyl-CoA oxidase (ACO) oxidizes the acyl-CoA, producing a detectable product like hydrogen peroxide (H₂O₂). The H₂O₂ can then be used in a peroxidase-catalyzed reaction to generate a highly colored or fluorescent compound. The intensity of the signal is directly proportional to the initial fatty acid concentration.

The primary scientific challenge for 3-OH-FA analysis is the specificity of the ACS and ACO enzymes. While kits exist for general long-chain fatty acids, their efficiency and linearity with various 3-OH-FAs would need rigorous validation.[13] This method is often used for measuring a total pool of fatty acids rather than profiling individual species.

Experimental Workflow: Enzyme-Based Assay

Caption: General workflow for an enzyme-based fatty acid assay.

Chapter 5: Head-to-Head: A Comparative Analysis

The choice of method depends on a careful evaluation of its performance characteristics against the research question.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS/MS)	Enzyme-Based Assay
Specificity	High (with SIM) to Very High (with HRMS)	Very High (with MRM)	Variable; may lack specificity for 3-OH-FAs vs. other FAs
Sensitivity	Excellent (pg to low ng/mL)	Excellent (sub-pg to ng/mL)	Good (µM range)
Throughput	Low to Medium (long run times, extensive prep)	High (fast gradients, simpler prep)	Very High (microplate format)
Derivatization	Required (mandatory for volatility)	Not Required	Not Required
Sample Volume	Medium (200-500 µL)	Low (10-100 µL)	Very Low (5-20 µL)
Matrix Effects	Low (due to extensive cleanup)	Medium (ion suppression/enhancement is a key consideration)	High (potential for interference from endogenous substances)
Cost	Medium (instrumentation), Low (consumables)	High (instrumentation), Medium (consumables)	Low (reagents), Low (instrumentation - plate reader)
Information	Excellent for profiling known 3-OH-FA species	Excellent for profiling, structural confirmation (MS/MS)	Typically provides a single value for a total FA pool

Chapter 6: The Cornerstone of Reliability: Cross-Validation Protocol

Cross-validation is a formal process to demonstrate that two distinct analytical methods provide comparable data.[17] It is not merely a suggestion but a requirement when changing a validated method, transferring a method to another lab, or comparing results from different studies.[18] The outcome is critical for ensuring data continuity and reliability.[18]

Rationale for Cross-Validation

Imagine a multi-year clinical trial where samples were initially analyzed by GC-MS. Midway through, the lab acquires a new, faster LC-MS/MS system. To ensure the new data is comparable to the old, a cross-validation study must be performed. This involves analyzing a subset of the same samples by both methods to prove that any observed differences are within acceptable, predefined limits.

Cross-Validation Workflow

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A Comparative Guide to the Therapeutic Potential of 3-Hydroxydodecanoic Acid and its Parent Fatty Acid, Dodecanoic Acid

Introduction: A Tale of Two Fatty Acids

In the landscape of lipid research, the therapeutic potential of fatty acids and their derivatives is a burgeoning field, offering novel avenues for drug development. This guide provides an in-depth comparison of dodecanoic acid, a well-characterized medium-chain fatty acid, and its hydroxylated derivative, 3-hydroxydodecanoic acid. While structurally similar, the addition of a hydroxyl group imparts distinct biological activities to 3-hydroxydodecanoic acid, suggesting a different, and in some cases, more targeted therapeutic profile than its parent molecule. This document will delve into their known therapeutic applications, mechanisms of action, and provide detailed experimental protocols for their comparative evaluation.

Dodecanoic acid, also known as lauric acid, is a 12-carbon saturated fatty acid abundant in coconut and palm kernel oils[1]. It is widely recognized for its antimicrobial properties and its influence on plasma lipid profiles. In contrast, 3-hydroxydodecanoic acid is a medium-chain 3-hydroxy fatty acid, a metabolite in fatty acid oxidation, and has recently emerged as a signaling molecule with potent immunomodulatory and anti-cancer properties[2]. This guide aims to equip researchers, scientists, and drug development professionals with a comprehensive understanding of these two molecules, facilitating informed decisions in preclinical research and therapeutic development.

Therapeutic Potential: A Comparative Overview

The therapeutic applications of dodecanoic acid and 3-hydroxydodecanoic acid diverge significantly, with the former primarily exhibiting antimicrobial and metabolic effects, while the latter demonstrates promising activity in oncology and immunology.

Therapeutic Area	Dodecanoic Acid	3-Hydroxydodecanoic Acid
Oncology	Induces oxidative stress-mediated apoptosis in liver cancer cells[3].	Exhibits a strong anti-tumor response in multiple cancer models by enhancing CD8+ T cell infiltration and cytotoxicity[4].
Immunology	Limited direct immunomodulatory effects reported.	Potent anti-inflammatory, anti-allergic, and anti-pruritic activities[5].
Infectious Diseases	Broad-spectrum antimicrobial activity, particularly against Gram-positive bacteria[6][7].	Limited data on antimicrobial activity.
Metabolic Disorders	Influences serum cholesterol levels.	Identified as a biomarker for certain fatty acid metabolism disorders[3].

Mechanisms of Action: Distinct Molecular Pathways

The differing therapeutic profiles of these two fatty acids can be attributed to their distinct mechanisms of action at the molecular level.

Dodecanoic Acid: Membrane Disruption and Metabolic Modulation

Dodecanoic acid's primary mode of antimicrobial action is the disruption of bacterial cell membranes. Its lipophilic nature allows it to intercalate into the phospholipid bilayer, leading to increased membrane permeability and leakage of cellular contents, ultimately causing cell death.

In the context of oncology, recent studies suggest that dodecanoic acid can induce apoptosis in cancer cells by promoting the generation of reactive oxygen species (ROS) and disrupting mitochondrial function[3].

Fig 1. Proposed mechanisms of action for Dodecanoic Acid.

3-Hydroxydodecanoic Acid: GPR84-Mediated Immune Activation

A key differentiator for 3-hydroxydodecanoic acid is its activity as a signaling molecule, specifically as an agonist for the G protein-coupled receptor 84 (GPR84)[4]. GPR84 is primarily expressed on immune cells, and its activation by 3-hydroxydodecanoic acid triggers a pro-inflammatory signaling cascade.

In the context of cancer, this signaling leads to the production of interleukin-12 (IL-12), a cytokine crucial for the activation and proliferation of cytotoxic T lymphocytes (CD8+ T cells). The enhanced infiltration and cytotoxic activity of these T cells within the tumor microenvironment contribute to a potent anti-tumor immune response[4].

Fig 2. GPR84-mediated anti-tumor activity of 3-Hydroxydodecanoic Acid.

Experimental Protocols for Comparative Evaluation

To facilitate a direct and objective comparison of the therapeutic potential of dodecanoic acid and 3-hydroxydodecanoic acid, the following detailed experimental protocols are provided.

In Vitro Cytotoxicity Assessment in Cancer Cell Lines

This protocol outlines the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the cytotoxic effects of the two fatty acids on cancer cells.

Principle: The MTT assay measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active metabolism convert MTT into a purple formazan product, and the amount of formazan is directly proportional to the number of living cells[8].

Materials:

• Cancer cell line of interest (e.g., MC38 colon adenocarcinoma, HepG2 hepatocellular carcinoma)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Dodecanoic acid and 3-hydroxydodecanoic acid

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare stock solutions of dodecanoic acid and 3-hydroxydodecanoic acid in a suitable solvent (e.g., ethanol or DMSO) and prepare serial dilutions in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with the solvent at the same concentration used for the highest compound concentration).

• Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C and 5% CO₂.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Add 100 µL of the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results and determine the half-maximal inhibitory concentration (IC₅₀) for each compound.

In Vitro Anti-Inflammatory Activity Assessment

This protocol describes an assay to measure the inhibition of lipopolysaccharide (LPS)-induced cytokine production in macrophages.

Principle: LPS, a component of the outer membrane of Gram-negative bacteria, is a potent stimulator of immune cells like macrophages, inducing the release of pro-inflammatory cytokines such as TNF-α and IL-6. The anti-inflammatory potential of the test compounds is determined by their ability to reduce the secretion of these cytokines[9].

Materials:

• Macrophage cell line (e.g., RAW 264.7)

• Complete culture medium

• LPS from E. coli

• Dodecanoic acid and 3-hydroxydodecanoic acid

• ELISA kits for TNF-α and IL-6

• 24-well plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells into a 24-well plate at a density of 2 x 10⁵ cells/well in 500 µL of complete culture medium and incubate overnight.

• Compound Pre-treatment: Treat the cells with various concentrations of dodecanoic acid or 3-hydroxydodecanoic acid for 1 hour.

• LPS Stimulation: Add LPS to each well to a final concentration of 100 ng/mL (except for the negative control wells) and incubate for 24 hours.

• Supernatant Collection: Centrifuge the plates and collect the cell culture supernatants.

• Cytokine Quantification: Measure the concentrations of TNF-α and IL-6 in the supernatants using the respective ELISA kits according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of inhibition of cytokine production for each compound concentration compared to the LPS-only control. Determine the IC₅₀ value for each compound.

In Vivo Anti-Tumor Efficacy and Immune Cell Infiltration

This protocol outlines a murine tumor model to evaluate the in vivo anti-cancer effects of the fatty acids and to analyze the infiltration of immune cells into the tumor.

Principle: Syngeneic mouse models, where cancer cells from the same genetic background as the mouse are implanted, are used to study the interaction between the tumor and the host immune system. The therapeutic efficacy of the compounds is assessed by measuring tumor growth inhibition, and the immune response is evaluated by analyzing the presence of immune cells within the tumor tissue[4].

Materials:

• C57BL/6 mice

• MC38 colon adenocarcinoma cells

• Dodecanoic acid and 3-hydroxydodecanoic acid formulated for in vivo administration

• Calipers for tumor measurement

• Materials for tissue processing and immunofluorescence staining (e.g., antibodies against CD8, DAPI)

• Fluorescence microscope

Procedure:

• Tumor Implantation: Subcutaneously inject 1 x 10⁶ MC38 cells into the flank of C57BL/6 mice.

• Treatment: When tumors reach a palpable size (e.g., 50-100 mm³), randomize the mice into treatment groups (vehicle control, dodecanoic acid, 3-hydroxydodecanoic acid). Administer the compounds via a suitable route (e.g., intraperitoneal injection) at a predetermined dose and schedule.

• Tumor Growth Monitoring: Measure tumor volume with calipers every 2-3 days.

• Tissue Collection: At the end of the study, euthanize the mice and excise the tumors.

• Immunofluorescence Staining for T-cell Infiltration:

  • Fix, embed, and section the tumor tissue.

  • Perform immunofluorescence staining using a primary antibody against CD8 to label cytotoxic T cells.

  • Use a fluorescently labeled secondary antibody for detection.

  • Counterstain with DAPI to visualize cell nuclei.

• Microscopy and Analysis: Acquire images of the stained tumor sections using a fluorescence microscope. Quantify the number of CD8+ T cells per unit area of the tumor to assess the degree of infiltration.

• Data Analysis: Compare tumor growth curves between the treatment groups. Statistically analyze the differences in CD8+ T cell infiltration.

Conclusion and Future Directions

This guide provides a comparative framework for evaluating the therapeutic potential of 3-hydroxydodecanoic acid and its parent fatty acid, dodecanoic acid. The available evidence suggests that while dodecanoic acid holds promise as an antimicrobial and has some anti-cancer activity, 3-hydroxydodecanoic acid emerges as a potent immunomodulatory agent with significant anti-tumor effects mediated through the GPR84 receptor.

The provided experimental protocols offer a standardized approach for researchers to conduct direct comparative studies, which are crucial for elucidating the nuanced differences in their biological activities and for determining their respective therapeutic windows. Future research should focus on head-to-head comparisons using these and other relevant assays to generate the quantitative data needed to fully assess their potential as novel therapeutic agents. Further investigation into the structure-activity relationship of hydroxylated fatty acids and their interaction with GPR84 and other potential receptors will undoubtedly pave the way for the development of new and effective therapies for a range of diseases.

References

• Ataman Kimya. (n.d.). DODECANOIC ACID.
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• PubMed. (2025). Effects of 3-hydroxydecanoic acid on skin cells: anti-inflammatory, anti-allergic and anti-pruritic activities.
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• ecancermedicalscience. (2019). Researchers apply fat cells to deliver drug to suppress tumour growth.
• Bioscience Journal. (2024). Dodecanoic acid induces oxidative stress-mediated death in liver cancer cells through the mitochondrial pathway.
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A Comparative Guide to the Structure-Activity Relationship of 3-Hydroxy Docosatrienoic Acid Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Therapeutic Potential of 3-Hydroxy Docosatrienoic Acids

Very long-chain polyunsaturated fatty acids (VLCPUFAs) are critical components of cellular membranes and precursors to a host of bioactive lipid mediators that regulate physiological and pathophysiological processes. Among these, docosatrienoic acid (DTA, 22:3) has garnered attention for its potent anti-inflammatory, antioxidant, and antitumor properties, in some cases rivaling or exceeding the activities of the well-studied docosahexaenoic acid (DHA).[1][2] The hydroxylation of these fatty acids can give rise to a new class of signaling molecules with highly specific biological activities. This guide provides a comparative analysis of the structure-activity relationships (SAR) of different isomers of 3-hydroxy docosatrienoic acid (3-HDTA), offering insights for researchers and drug development professionals. While direct comparative studies on 3-HDTA isomers are nascent, by drawing parallels with closely related hydroxylated fatty acids, we can infer the key structural determinants of their biological function.

Understanding the Isomerism of 3-Hydroxy Docosatrienoic Acid

The biological activity of a molecule is intrinsically linked to its three-dimensional structure. For 3-HDTA, isomerism arises from two key features:

• Stereochemistry of the 3-Hydroxy Group: The hydroxyl group at the third carbon position can exist in either the (R) or (S) configuration. This stereoisomerism can dramatically influence the molecule's interaction with its biological targets.

• Position and Geometry of the Three Double Bonds: The location and the cis or trans configuration of the three double bonds along the 22-carbon chain give rise to numerous positional and geometric isomers.

These subtle structural variations can lead to significant differences in biological activity, a central theme in the study of structure-activity relationships.

Comparative Analysis of Structure-Activity Relationships: Insights from Related Lipid Mediators

Direct experimental data systematically comparing the full spectrum of 3-HDTA isomers is limited. However, extensive research on other hydroxylated PUFAs, such as the resolvins and protectins derived from DHA and eicosapentaenoic acid (EPA), provides a strong foundation for understanding the SAR of 3-HDTA.

The Critical Role of Hydroxyl Group Stereochemistry

The stereochemistry of the hydroxyl group is a paramount determinant of biological activity in lipid mediators. For instance, in the protectin family, the natural isomer Protectin D1 (PD1) is 10R,17S-dihydroxy-docosa-4Z,7Z,11E,13E,15Z,19Z-hexaenoic acid. Its isomers with different stereochemistry are substantially less bioactive.[3] Similarly, the anti-inflammatory and pro-resolving activities of resolvins are highly dependent on the specific stereoconfiguration of their hydroxyl groups.[3]

It is therefore highly probable that the (R) and (S) isomers of 3-HDTA will exhibit distinct biological activities. One isomer may be a potent agonist for a specific receptor, while the other may be inactive or even act as an antagonist. The precise orientation of the hydroxyl group is crucial for forming key interactions, such as hydrogen bonds, with the binding pocket of a receptor or the active site of an enzyme.[4][5]

Influence of Double Bond Position and Geometry

The position and cis/trans geometry of the double bonds define the overall shape of the fatty acid chain. This, in turn, affects how the molecule fits into its target protein. For example, the conjugated triene system in protectins is essential for their potent anti-inflammatory actions.[3] Altering the geometry of even one of these double bonds can lead to a significant loss of activity.[6]

For 3-HDTA, it is anticipated that isomers with different double bond configurations will display varied biological profiles. For instance, an isomer with a conjugated double bond system may exhibit different activities compared to one with methylene-interrupted double bonds.

Potential Molecular Targets and Mechanisms of Action

The biological effects of 3-HDTA isomers are likely mediated by specific cell surface receptors, particularly G protein-coupled receptors (GPCRs).[7] Several GPCRs have been identified as receptors for free fatty acids and their derivatives.[8][9][10]

• Free Fatty Acid Receptors (FFARs): GPR120 (FFAR4) is a known receptor for medium and long-chain fatty acids and its activation is linked to anti-inflammatory effects.[11] It is a plausible target for 3-HDTA isomers. The specific structural features of each isomer will determine its binding affinity and efficacy at this and other FFARs.

The binding of a 3-HDTA isomer to its cognate GPCR would initiate intracellular signaling cascades, leading to the modulation of gene expression and cellular responses, such as the downregulation of pro-inflammatory cytokines.[1][2]

Data Presentation

While direct comparative data for 3-HDTA isomers is not yet available, the following table illustrates the principle of how such data would be presented, using hypothetical examples based on the known SAR of related compounds.

3-HDTA Isomer	Stereochemistry	Double Bond Positions	Relative Anti-inflammatory Activity (IC50 in vitro)	Receptor Binding Affinity (Kd for GPR120)
Isomer A	3R	13Z, 16Z, 19Z	+++	++
Isomer B	3S	13Z, 16Z, 19Z	+	+
Isomer C	3R	11E, 13E, 15Z	++	+++
Isomer D	3S	11E, 13E, 15Z	-	-

Experimental Protocols

The following are representative protocols for the synthesis and biological evaluation of 3-hydroxy fatty acid isomers. These can be adapted for the study of 3-HDTA.

Protocol 1: Stereoselective Synthesis of a 3-Hydroxy Fatty Acid Isomer

This protocol is adapted from the synthesis of 3-(R)- and 3-(S)-hydroxyeicosapentaenoic acid and provides a framework for the stereoselective synthesis of 3-HDTA isomers.[12]

Objective: To synthesize a specific stereoisomer of a 3-hydroxy fatty acid via an asymmetric aldol reaction.

Materials:

• Docosatrienoic acid starting material

• Appropriate aldehydes and reagents for chain elongation and functional group manipulation

• Chiral auxiliary (e.g., Evans auxiliary)

• Lewis acid catalyst (e.g., Sn(OTf)2)

• Solvents (e.g., CH2Cl2, THF, EtOH)

• Reagents for protection and deprotection (e.g., TBSOTf, TBAF)

• Reagents for hydrolysis (e.g., LiOH)

• Silica gel for column chromatography

Step-by-Step Methodology:

• Preparation of the Aldehyde: Synthesize the C19 aldehyde corresponding to the docosatrienoic acid backbone with the desired double bond configuration.

• Asymmetric Aldol Reaction: a. Acylate a chiral auxiliary (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone) with an appropriate acetyl donor. b. React the resulting N-acyloxazolidinone with a Lewis acid and the C19 aldehyde to induce a stereoselective aldol addition. The choice of chiral auxiliary and reaction conditions will determine the stereochemistry of the resulting 3-hydroxy group.

• Cleavage of the Chiral Auxiliary: Remove the chiral auxiliary from the aldol product, for example, by reductive cleavage.

• Functional Group Manipulation: Convert the resulting intermediate to the final 3-hydroxy docosatrienoic acid through steps such as esterification and hydrolysis.

• Purification: Purify the final product using silica gel column chromatography and characterize it using techniques like NMR and mass spectrometry.

Protocol 2: In Vitro Anti-inflammatory Assay

This protocol describes a method to assess the anti-inflammatory activity of 3-HDTA isomers by measuring their effect on cytokine production in macrophages.[1][11]

Objective: To determine the ability of 3-HDTA isomers to inhibit the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• Human monocytic cell line (e.g., THP-1)

• Phorbol 12-myristate 13-acetate (PMA) for differentiation

• Lipopolysaccharide (LPS)

• 3-HDTA isomers

• Cell culture medium (e.g., RPMI-1640) and supplements

• ELISA kits for pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β)

Step-by-Step Methodology:

• Cell Culture and Differentiation: a. Culture THP-1 monocytes in RPMI-1640 medium supplemented with 10% FBS and antibiotics. b. Differentiate the monocytes into macrophages by treating with PMA (e.g., 100 ng/mL) for 48 hours.

• Treatment with 3-HDTA Isomers: a. Replace the medium with fresh medium containing various concentrations of the 3-HDTA isomers to be tested. b. Incubate for a pre-determined time (e.g., 2 hours).

• Stimulation with LPS: a. Add LPS (e.g., 1 µg/mL) to the wells to induce an inflammatory response. b. Incubate for 24 hours.

• Quantification of Cytokines: a. Collect the cell culture supernatants. b. Measure the concentrations of TNF-α, IL-6, and IL-1β in the supernatants using commercially available ELISA kits, following the manufacturer's instructions.

• Data Analysis: a. Calculate the percentage of inhibition of cytokine production for each concentration of the 3-HDTA isomers compared to the LPS-only control. b. Determine the IC50 value (the concentration that causes 50% inhibition) for each isomer.

Visualizations

Signaling Pathway

Caption: Workflow for SAR analysis of 3-HDTA isomers.

Conclusion and Future Directions

The study of 3-hydroxy docosatrienoic acid isomers is a promising frontier in lipid research and drug discovery. Based on the well-established principles of SAR from related specialized pro-resolving mediators, it is clear that the stereochemistry of the 3-hydroxy group and the geometry of the double bonds are critical determinants of their biological activity. Future research should focus on the systematic synthesis and biological evaluation of a comprehensive library of 3-HDTA isomers. Elucidating their specific molecular targets and signaling pathways will be crucial for harnessing their therapeutic potential for inflammatory and other diseases.

References

• Chen, Y., Qiu, X., & Yang, J. (2021). Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA). Nutrition and Cancer, 73(9), 1697-1707. [Link]

• Serhan, C. N., Hong, S., Gronert, K., Colgan, S. P., Devchand, P. R., Mirick, G., & Moussignac, R. L. (2006). Dihydroxy-Containing Docosatrienes Stereoisomers: Assignments of D1/Protectin D1 and Its Natural Anti-Inflammatory and Proresolving Properties. The Journal of Immunology, 176(3), 1848–1859. [Link]

• Chen, Y., Qiu, X., & Yang, J. (2020). Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA). ResearchGate. [Link]

• Serhan, C. N., Chiang, N., & Van Dyke, T. E. (2008). Resolving inflammation: dual anti-inflammatory and pro-resolution lipid mediators. Nature Reviews Immunology, 8(5), 349–361. [Link]

• Lake, J. I., & Liddle, R. A. (2019). GPCRs get fatty: the role of G protein-coupled receptor signaling in the development and progression of nonalcoholic fatty liver disease. American Journal of Physiology-Gastrointestinal and Liver Physiology, 316(3), G347–G356. [Link]

• Epand, R. M., & Epand, R. F. (1989). Role of the stereochemistry of the hydroxyl group of cholesterol and the formation of nonbilayer structures in phosphatidylethanolamines. Biochemistry, 28(22), 8664–8668. [Link]

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• Milligan, G., Stoddart, L. A., & Brown, A. J. (2014). G-protein-coupled receptors for free fatty acids: nutritional and therapeutic targets. British Journal of Nutrition, 111(S1), S135–S142. [Link]

• Tungen, J. E., Aursnes, M., & Hansen, T. V. (2014). The Synthesis of 3-(R)- and 3-(S)-Hydroxyeicosapentaenoic Acid. Molecules, 19(9), 15048–15058. [Link]

• Wikipedia. (n.d.). G protein-coupled receptor. In Wikipedia. Retrieved January 3, 2026, from [Link]

• Chen, Y. C., Lin, Y. C., & Chan, S. I. (2020). Role of the cholesterol hydroxyl group in the chemical exchange saturation transfer signal at -1.6 ppm. Magnetic Resonance in Medicine, 84(6), 3350–3359. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic Acid

This guide provides essential, immediate safety and logistical information for the proper disposal of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid. As a polyunsaturated fatty acid, its handling and disposal require a nuanced understanding of its chemical properties to ensure laboratory safety and environmental compliance. This document is intended for researchers, scientists, and drug development professionals.

Foundational Principles of Disposal: Understanding the Hazard Profile

While specific hazard data for 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid is not extensively documented, its structural classification as a long-chain, unsaturated carboxylic acid informs the necessary safety and disposal protocols. The presence of multiple double bonds and a hydroxyl group can influence its reactivity and potential for environmental impact. Therefore, a conservative approach to disposal, treating it as potentially hazardous waste, is paramount.

General safety data sheets for similar docosatrienoic acids indicate that while they may not be classified as acutely toxic, they can be irritating to the eyes, skin, and respiratory system.[1][2] Furthermore, improper disposal of any chemical waste is strictly regulated to prevent environmental contamination.[3][4]

Pre-Disposal Handling and Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure that appropriate personal protective equipment is worn. The rationale is to prevent any direct contact with the chemical, minimizing the risk of irritation or unforeseen reactions.

PPE Component	Specification	Rationale
Eye Protection	Chemical safety goggles	Protects against splashes and aerosols.
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	Prevents skin contact and potential dermatitis.
Body Protection	Laboratory coat	Protects clothing and skin from contamination.

Always handle the acid in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any potential vapors, especially if heated.[1][5]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid is that it must be treated as chemical waste. Under no circumstances should it be poured down the drain or disposed of in regular trash. [3][6]

Step 1: Waste Collection and Segregation

• Primary Container: Collect all waste containing 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid, including contaminated consumables (e.g., pipette tips, wipes), in a designated, chemically compatible, and leak-proof container.[3][6]

• Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid". Avoid using abbreviations or chemical formulas.[3]

• Segregation: Ensure that this waste stream is kept separate from incompatible materials. Key incompatibilities for fatty acids include strong oxidizing agents and strong alkalis.[7]

Step 2: Storage of Chemical Waste

• Store the sealed waste container in a cool, dry, and well-ventilated area, away from heat sources or direct sunlight.[7]

• The storage location should be a designated satellite accumulation area (SAA) for hazardous waste.[3]

Step 3: Arranging for Professional Disposal

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for pickup and proper disposal of the hazardous waste.[6][7]

• Follow all institutional and local regulations for waste manifest and pickup procedures.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is crucial to mitigate any potential hazards.

• Evacuation: For large spills, evacuate non-essential personnel from the immediate area.

• Ventilation: Ensure the area is well-ventilated.

• Containment: For liquid spills, use a non-combustible absorbent material such as sand, earth, or vermiculite to contain the spill.[7]

• Cleanup: Carefully collect the absorbent material and any contaminated surfaces into a designated hazardous waste container.

• Decontamination: Clean the spill area thoroughly with soap and water.

• Reporting: Report the spill to your laboratory supervisor and EHS office, as per your institution's policy.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the disposal of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid and associated materials.

Caption: Decision workflow for the disposal of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid.

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• Fatty acids, C10-18 and C12-22- uns
• SAFETY DATA SHEET FATTY ACIDS, VEGETABLE-OIL, ME ESTERS - ChemPoint.com.
• 3(R,S)-HYDROXY-10(Z),13(Z),16(Z)
• Proper Disposal of Quinoline-2-Carboxylic Acid: A Step-by-Step Guide for Labor
• FAQ Mixed F
• Hazardous Waste Disposal Guide - NSWAI.
• Hazardous Waste and Disposal Consider
• 3-Hydroxy-10(Z),13(Z),16(Z)
• 3-Hydroxy-10(Z),13(Z),16(Z)
• Docosatrienoic Acid SAFETY DATA SHEET Section 2.
• Docos
• Docosatrienoic Acid - Santa Cruz Biotechnology.

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Senior Application Scientist's Guide: Safe Handling of 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic Acid

As researchers and drug development professionals, our primary goal is to advance science safely and effectively. This guide provides essential safety protocols and operational plans for handling 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid. This compound is a polyunsaturated fatty acid (PUFA), and its handling requires specific precautions to ensure both personnel safety and the integrity of the compound. The procedures outlined below are designed to be a self-validating system, grounded in established safety principles and chemical properties.

Core Hazard Assessment and Mitigation

Understanding the "why" behind safety protocols is critical. The primary risks associated with 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid stem from its chemical nature as a PUFA and the potential hazards of similar long-chain fatty acids.

• Chemical Instability (Oxidation): Polyunsaturated fatty acids are highly susceptible to oxidation when exposed to atmospheric oxygen, a process that can be accelerated by light and heat.[1][2] This degradation not only compromises experimental results by creating impurities but can also generate reactive byproducts. Therefore, maintaining compound integrity is a parallel goal of safe handling. For long-term storage, temperatures of -80°C are recommended to minimize degradation.[1][3]

• Toxicological Profile: While specific toxicological data for this exact molecule is limited, safety data for structurally similar docosatrienoic acids indicate that it may be harmful if inhaled, ingested, or absorbed through the skin.[4][5] It should be treated as a potential irritant to the skin, eyes, and respiratory tract.[4]

• Flammability: Many fatty acids are supplied in flammable solvents or are themselves combustible liquids.[4][6] Vapors can form explosive mixtures with air and may travel to an ignition source.[4] Therefore, all handling must be performed away from heat, sparks, and open flames.[6][7]

Potential Hazard	Route of Exposure	Mitigation Strategy
Chemical Irritation	Skin Contact, Eye Contact	Use of appropriate gloves, lab coat, and chemical splash goggles.
Respiratory Irritation	Inhalation of aerosols or vapors	All handling must occur within a certified chemical fume hood.
Unknown Systemic Effects	Ingestion, Skin Absorption	Avoid ingestion by prohibiting eating/drinking in the lab. Use proper PPE to prevent skin contact.
Compound Degradation	Oxidation from air and light exposure	Store in tightly sealed, light-protected containers. Handle under an inert atmosphere (e.g., nitrogen or argon) where feasible.[1]
Fire Hazard	Ignition of the compound or its solvent	Keep away from ignition sources. Use non-sparking tools and take precautions against static discharge.[4][7]

Personal Protective Equipment (PPE) Protocol

The selection of PPE is your primary defense against direct chemical exposure. The following protocol is mandatory for all personnel handling 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid.

Engineering Controls: The First Line of Defense

Before considering PPE, engineering controls must be in place. All procedures that may generate aerosols or vapors must be performed in a properly functioning and certified chemical fume hood. The hood sash should be kept as low as possible to maximize protection.

Mandatory PPE Ensemble

Equipment	Specification	Rationale for Use
Eye & Face Protection	Chemical splash goggles (ANSI Z87.1 certified) worn with a full-face shield.	Protects against splashes and aerosols from reaching the eyes and face. A face shield provides a broader barrier of protection.[8][9][10]
Hand Protection	Nitrile or Neoprene gloves.	Provides a barrier against skin contact. Nitrile offers good resistance to a wide range of chemicals and solvents.[10][11] Always check compatibility with any solvents being used.
Body Protection	Chemical-resistant laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory Protection	Not required if handled exclusively within a fume hood.	A fume hood provides adequate respiratory protection. If procedures cannot be conducted in a hood, a risk assessment must be performed to select an appropriate respirator.[11]
Foot Protection	Closed-toe, chemical-resistant shoes.	Protects feet from spills and falling objects.

Operational and Handling Workflow

Adherence to a strict, procedural workflow minimizes risk and ensures reproducibility.

Step-by-Step Handling Procedure

• Preparation and Environment Setup:

  • Verify the chemical fume hood is certified and functioning correctly.

  • Gather all necessary equipment (e.g., glassware, solvents, pipettes, waste container).

  • Prepare an inert atmosphere (nitrogen or argon) if the procedure is sensitive to oxidation.

  • Label all vessels clearly.

• Donning PPE:

  • Put on the lab coat and shoes.

  • Don chemical splash goggles.

  • Wash and dry hands thoroughly before putting on gloves. Ensure gloves are inspected for any defects.

• Chemical Handling:

  • Perform all manipulations deep within the fume hood.

  • If the compound is in a solvent, be mindful of the solvent's specific hazards.

  • When aliquoting or transferring, work slowly to avoid generating splashes or aerosols.

  • Keep the primary container sealed whenever not in use.

• Post-Handling and Decontamination:

  • Securely cap all containers containing the fatty acid.

  • Decontaminate the work surface within the fume hood.

  • Properly package and label all waste as described in the disposal plan.

• Doffing PPE:

  • Remove gloves using a technique that avoids touching the outside with bare skin.

  • Remove the lab coat.

  • Remove goggles.

  • Wash hands thoroughly with soap and water.

Safe Handling Workflow Diagram

Caption: Workflow for handling 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid.

Emergency Procedures

Preparedness is key to mitigating the impact of an accidental exposure or spill.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[4] Seek medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[4][5] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air.[4] If breathing is difficult, provide oxygen and seek immediate medical attention.

• Spill:

  • Small Spill (in fume hood): Absorb the spill with a chemical absorbent material (e.g., vermiculite, sand). Collect the contaminated material in a sealed, labeled container for hazardous waste disposal.

  • Large Spill: Evacuate the immediate area and alert your institution's Environmental Health and Safety (EHS) office. Do not attempt to clean it up without specialized training and equipment.

Disposal Plan

Improper disposal of chemical waste poses a significant risk to the environment and public health.

• Waste Classification: All materials contaminated with 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid, including unused compound, solutions, contaminated gloves, and absorbent materials, must be treated as hazardous chemical waste.[12]

• Waste Segregation: This waste stream must be segregated from other laboratory waste. Specifically, keep organic and solvent-based waste separate from aqueous waste.[13] Never mix incompatible waste types.[14]

• Containerization:

  • Collect liquid waste in a designated, leak-proof, and chemically compatible container (e.g., a glass or polyethylene bottle). The container must have a secure screw-top cap.

  • Do not fill the waste container to more than 80% of its capacity.

  • Label the container clearly with "Hazardous Waste," the full chemical name(s) of the contents, and the approximate concentrations.

• Disposal Pathway: Disposal must be handled through your institution's EHS department or a licensed hazardous waste contractor.[12][13] Never pour this chemical or its solutions down the sanitary sewer.[12][15]

References

• Stark, A. H., et al. (2016). Best practices for the design, laboratory analysis, and reporting of trials involving fatty acids. The American Journal of Clinical Nutrition. [Link]

• FAT FINGER. (2023). Personal Protective Equipment (PPE) in the Oil and Gas Sector. [Link]

• AOCS. (2019). Methods of Preparation of Fatty Acids and Their Derivatives: Laboratory Exercises. [Link]

• United States Environmental Protection Agency (EPA). Personal Protective Equipment. [Link]

• CHEMM. Personal Protective Equipment (PPE). [Link]

• HSI. Personal Protection Equipment (PPE) for Oil and Gas Personnel. [Link]

• Kang, J. X., & Wang, J. (2005). A simplified method for analysis of polyunsaturated fatty acids. ResearchGate. [Link]

• Laboratory Waste Guide. (2025). Laboratory Waste Guide 2025. [Link]

• Indiana University. In-Lab Disposal Methods: Waste Management Guide. [Link]

• LeelineWork. (2025). What PPE Should You Wear When Handling Acid 2025?. [Link]

• Business Waste. (2024). Laboratory Waste Disposal Guide. [Link]

• National Center for Biotechnology Information (NCBI). Management of Waste - Prudent Practices in the Laboratory. [Link]

• King Abdullah University of Science and Technology. Laboratory Waste Disposal Guidelines. [Link]

• Szabo-Scandic. (2015). Docosatrienoic Acid SAFETY DATA SHEET. [Link]

• World Health Organization (WHO). Laboratory Protocol Laboratory Procedure Manual. [Link]

• Grootveld, M., et al. (2019). Commentary: Iconoclastic Reflections on the 'Safety' of Polyunsaturated Fatty Acid-Rich Culinary Frying Oils. MDPI. [Link]

• National Center for Biotechnology Information (NCBI). Docosatrienoic Acid. PubChem. [Link]

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